Isotretinoin-d5

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis and Isotopic Purity of Isotretinoin-d5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and isotopic purity analysis of Isotretinoin-d5, a deuterated internal standard crucial for the accurate quantification of Isotretinoin in biological matrices. This document details a proposed synthetic pathway, methods for purification, and analytical techniques for determining both chemical and isotopic purity.

Introduction

Isotretinoin (13-cis-retinoic acid) is a vitamin A derivative used in the treatment of severe acne.[1] Isotretinoin-d5 is its stable isotope-labeled counterpart, where five hydrogen atoms have been replaced by deuterium (B1214612). It serves as an ideal internal standard in quantitative bioanalytical methods, such as liquid chromatography-mass spectrometry (LC-MS), due to its similar chemical and physical properties to the unlabeled analyte, but with a distinct mass.[1][2] The use of a stable isotope-labeled internal standard is critical for correcting for variability in sample preparation and instrument response.

This guide outlines a feasible synthetic approach for Isotretinoin-d5, starting from deuterated precursors, and discusses the essential analytical methods for quality control, focusing on the determination of isotopic enrichment.

Synthesis of Isotretinoin-d5

The proposed synthesis for Isotretinoin-d5 involves the preparation of a deuterated C15 synthon, β-ionylidene-acetaldehyde-d5, followed by a condensation reaction with a C5 synthon.

Proposed Synthetic Pathway

The key to this synthesis is the introduction of deuterium atoms at an early stage to ensure high isotopic enrichment in the final product. The proposed pathway begins with the deuteration of β-ionone.

Step 1: Deuteration of β-ionone to form β-ionone-d5

This can be achieved through acid or base-catalyzed hydrogen-deuterium exchange at the enolizable positions. A common method involves refluxing the starting ketone in a deuterated solvent like methanol-d4 (B120146) (CD3OD) or D2O with a suitable catalyst.

Step 2: Conversion of β-ionone-d5 to β-ionylidene-acetaldehyde-d5 (C15-d5 synthon)

This can be accomplished via a Wittig-Horner reaction or a similar chain extension method.

Step 3: Condensation with a C5 synthon to form Isotretinoin-d5

A well-established method for this step is the condensation of the C15 aldehyde with the dienolate of methyl 3,3-dimethylacrylate, followed by an aqueous acidic workup.[2] This reaction is stereoselective and yields the 13-cis isomer.

Experimental Protocol (Proposed)

Materials and Reagents:

• β-ionone

• Sodium deuteroxide (NaOD) in D2O

• Deuterated methanol (B129727) (CD3OD)

• Reagents for Wittig-Horner reaction (e.g., triethyl phosphonoacetate, sodium hydride)

• Diisopropylamine (B44863)

• n-Butyllithium in hexane

• Methyl 3,3-dimethylacrylate

• Anhydrous solvents (e.g., THF, diethyl ether)

• Hydrochloric acid

Procedure:

• Preparation of β-ionylidene-acetaldehyde-d5:

  • β-ionone is subjected to H-D exchange by refluxing with NaOD in D2O to introduce deuterium atoms at the C7 and C9 positions.

  • The resulting deuterated β-ionone is then converted to the C15 aldehyde, β-ionylidene-acetaldehyde-d5, using a standard chain-elongation reaction like the Wittig-Horner reaction.

• Synthesis of Isotretinoin-d5:

  • In a nitrogen atmosphere, a solution of diisopropylamine in anhydrous THF is cooled to -70°C.

  • n-Butyllithium is added dropwise to form lithium diisopropylamide (LDA).

  • Methyl 3,3-dimethylacrylate is then added to the LDA solution to form the dienolate.

  • A solution of β-ionylidene-acetaldehyde-d5 in anhydrous THF is added to the dienolate solution at -70°C.

  • The reaction mixture is stirred for several hours and then allowed to warm to room temperature.

  • The reaction is quenched with an aqueous acid solution (e.g., HCl) to facilitate the formation and precipitation of Isotretinoin-d5.

Purification

Purification of the final product is critical to remove unreacted starting materials, byproducts, and any isotopologues with lower deuterium incorporation.[7]

Experimental Protocol: Purification

• Crystallization: The crude Isotretinoin-d5 is first purified by recrystallization from a suitable solvent such as methanol or hexane.

• Chromatography: For higher purity, High-Performance Liquid Chromatography (HPLC) is employed.[8]

  • Column: A C18 reversed-phase column is typically used.

  • Mobile Phase: A gradient of acetonitrile (B52724) and water with a small amount of acid (e.g., formic or acetic acid) is effective.

  • The fractions corresponding to the main peak are collected.

• Solvent Removal: The solvent from the collected fractions is removed under reduced pressure to yield the purified Isotretinoin-d5.

Isotopic Purity Analysis

The determination of isotopic purity is essential to ensure the quality of Isotretinoin-d5 as an internal standard.[9] This involves quantifying the percentage of the desired d5 isotopologue relative to other species (d0 to d4). High-resolution mass spectrometry (HRMS) and Nuclear Magnetic Resonance (NMR) spectroscopy are the primary techniques for this analysis.[9]

High-Resolution Mass Spectrometry (HRMS)

HRMS can resolve the isotopic cluster of the molecule and provide the relative abundance of each isotopologue.[10][11][12]

Experimental Protocol: HRMS Analysis

• Sample Preparation: A dilute solution of the purified Isotretinoin-d5 is prepared in a suitable solvent (e.g., methanol or acetonitrile).

• Instrumentation: A high-resolution mass spectrometer (e.g., Orbitrap or TOF) coupled with an electrospray ionization (ESI) source is used.

• Data Acquisition: Full scan mass spectra are acquired in the region of the molecular ion [M+H]+ or [M-H]-.

• Data Analysis:

  • The theoretical isotopic distribution for various levels of deuterium enrichment is calculated.

  • The experimentally observed isotopic distribution is compared to the theoretical distributions to determine the percentage of the d5 species and other isotopologues.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR and ²H NMR can be used to confirm the positions of deuterium labeling and to estimate the degree of deuteration at each site.

Experimental Protocol: NMR Analysis

• Sample Preparation: The sample is dissolved in a suitable deuterated solvent (e.g., CDCl3).

• ¹H NMR: The absence or reduction in the intensity of signals corresponding to the protons that have been replaced by deuterium confirms the location of the labels.

• ²H NMR: The presence of signals in the deuterium spectrum provides direct evidence of deuteration at specific positions.

• Quantitative Analysis: The integration of the remaining proton signals in the ¹H NMR spectrum, relative to an internal standard or a non-deuterated portion of the molecule, can provide a quantitative measure of isotopic enrichment.

Quantitative Data Summary

The following tables summarize the expected and typical quantitative data for the synthesis and analysis of Isotretinoin-d5.

Table 1: Synthesis and Purification Data

Parameter	Typical Value/Range	Method of Determination
Chemical Yield (overall)	20-40% (estimated)	Gravimetric/HPLC
Chemical Purity	>98%	HPLC
Purification Method
Recrystallization Solvent	Methanol/Hexane	N/A
HPLC Column	C18 Reversed-Phase	N/A
HPLC Mobile Phase	Acetonitrile/Water Gradient	N/A

Table 2: Isotopic Purity Data

Parameter	Typical Value/Range	Method of Determination
Isotopic Enrichment (% d5)	>98%	HRMS
Isotopologue Distribution	HRMS
d0-d4	<2%	HRMS
d5	>98%	HRMS
Deuterium Incorporation Sites	C7, C7, C9-methyl	NMR

Visualizations

Proposed Synthetic Workflow

Caption: Proposed synthetic workflow for Isotretinoin-d5.

Analytical Workflow for Isotopic Purity Determination

Caption: Analytical workflow for purity determination.

Conclusion

The synthesis of high-purity Isotretinoin-d5 is a multi-step process that requires careful control of reaction conditions to achieve the desired product with high isotopic enrichment. The proposed synthetic pathway, based on established retinoid chemistry and deuteration techniques, provides a robust framework for its preparation. Rigorous purification and comprehensive analysis using HRMS and NMR are paramount to validate the chemical and isotopic purity of the final product, ensuring its suitability as an internal standard for demanding bioanalytical applications.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. US5808120A - Method of synthesis of retinoic acid - Google Patents [patents.google.com]
• 4. repository.fit.edu [repository.fit.edu]
• 5. DSpace [dr.lib.iastate.edu]
• 6. Isotretinoin synthesis - chemicalbook [chemicalbook.com]
• 7. moravek.com [moravek.com]
• 8. benchchem.com [benchchem.com]
• 9. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 10. Determination of the enrichment of isotopically labelled molecules by mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Determination of Isotope Distribution and Abundance of Deuterium Labeled Compounds by High Resolution Mass Spectrometry [ccspublishing.org.cn]
• 12. researchgate.net [researchgate.net]

A Technical Guide to the Physicochemical Properties of Deuterated Isotretinoin

For Researchers, Scientists, and Drug Development Professionals

Abstract

Deuteration, the selective replacement of hydrogen atoms with deuterium (B1214612), is a strategic approach in drug development to enhance pharmacokinetic and pharmacodynamic profiles. This technical guide provides a comprehensive overview of the anticipated physicochemical properties of deuterated isotretinoin (B22099), a synthetic retinoid crucial in the treatment of severe acne and other dermatological conditions. While direct experimental data on deuterated isotretinoin is not extensively available in public literature, this document synthesizes information based on the known properties of isotretinoin and the established principles of kinetic isotope effects (KIE) resulting from deuteration. The guide covers expected alterations in solubility, stability, and metabolic pathways, and provides detailed experimental protocols for the characterization of these properties.

Introduction: The Rationale for Deuterating Isotretinoin

Isotretinoin, or 13-cis-retinoic acid, is a highly effective oral medication for severe acne. Its therapeutic efficacy is, however, accompanied by a range of side effects, some of which are linked to its metabolic profile. The primary metabolic pathways of isotretinoin involve oxidation by cytochrome P450 (CYP) enzymes, primarily CYP2C8, CYP2C9, CYP3A4, and CYP2B6[1]. Deuteration at specific metabolically active sites can slow down these enzymatic reactions due to the kinetic isotope effect[2][3][4][5][6]. The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond, leading to a higher activation energy for bond cleavage and a slower rate of metabolism[2][3].

This modification is anticipated to:

• Improve Metabolic Stability: A reduced rate of metabolism can lead to a longer half-life, potentially allowing for lower or less frequent dosing[7][8].

• Reduce Metabolite-Related Toxicity: Altering the metabolic pathway could decrease the formation of potentially toxic metabolites[7].

• Enhance Therapeutic Efficacy: A more stable and prolonged presence of the parent drug could lead to improved clinical outcomes.

Anticipated Physicochemical Properties of Deuterated Isotretinoin

While specific experimental data for deuterated isotretinoin is limited, the following table summarizes the known properties of isotretinoin and the predicted changes upon deuteration based on established principles.

Table 1: Comparison of Physicochemical Properties of Isotretinoin and Predicted Properties of Deuterated Isotretinoin

Property	Isotretinoin (13-cis-retinoic acid)	Predicted Deuterated Isotretinoin	Rationale for Predicted Change
Molecular Formula	C₂₀H₂₈O₂	C₂₀H₂₈-ₓDₓO₂ (where x is the number of deuterium atoms)	By definition of deuteration.
Molar Mass	300.44 g/mol [9]	> 300.44 g/mol	The mass of deuterium is greater than that of hydrogen.
Melting Point	172-175 °C[10]	Potentially slightly altered	Deuteration can induce changes in crystal lattice forces and intermolecular interactions[2].
Solubility
In Water	Practically insoluble[10]. Mole fraction solubility at 298.2 K is 3.14 x 10⁻⁷[11][12][13].	Potentially slightly increased	Deuteration can sometimes lead to increased solubility due to subtle changes in hydrophilicity and crystal packing[2].
In Organic Solvents	Soluble in methylene (B1212753) chloride, slightly soluble in ethanol (B145695) (96%)[10]. High solubility in DMSO[11][12][13].	Expected to be similar to isotretinoin, with potential minor variations.	The overall nonpolar character of the molecule remains largely unchanged.
Stability
Thermal Stability	Sensitive to heat[10][14].	Potentially increased	The stronger C-D bond may lead to greater resistance to thermal degradation.
Photostability	Sensitive to light, especially in solution[10][14][15]. Undergoes photoisomerization and photolysis[16][17].	Potentially increased	The stronger C-D bond could reduce susceptibility to photochemical reactions.
Chemical Stability	Prone to oxidation[14].	Potentially increased	The kinetic isotope effect can slow down oxidative degradation processes.
Crystal Structure	Crystalline powder[9]. The conformation of the isoprene (B109036) tail can vary depending on protein binding[18][19][20].	Potentially altered lattice parameters	Even minor changes in bond length and vibrational modes due to deuteration can affect the crystal packing[2].

Metabolic Pathways and the Impact of Deuteration

Isotretinoin is metabolized in the liver to several active metabolites, including 4-oxo-isotretinoin, tretinoin (B1684217) (all-trans-retinoic acid), and 4-oxo-tretinoin[1]. The initial oxidative steps are often rate-limiting. Deuteration at the sites of enzymatic oxidation is expected to significantly slow down this metabolism.

Caption: Metabolic pathway of isotretinoin.

Experimental Protocols for Physicochemical Characterization

The following protocols are adapted from established methods for the analysis of isotretinoin and other deuterated compounds.

Determination of Solubility

Objective: To determine the equilibrium solubility of deuterated isotretinoin in various solvent systems.

Methodology (Adapted from Shake-Flask Method[11][12][13]):

• Preparation of Saturated Solutions: An excess amount of deuterated isotretinoin will be added to a known volume of the selected solvent (e.g., water, phosphate (B84403) buffer pH 7.4, ethanol) in a sealed, light-protected container.

• Equilibration: The containers will be agitated in a constant temperature water bath (e.g., 25 °C and 37 °C) for a predetermined period (e.g., 48-72 hours) to ensure equilibrium is reached.

• Sample Collection and Preparation: Aliquots of the supernatant will be withdrawn, filtered through a suitable membrane filter (e.g., 0.22 µm PTFE) to remove undissolved solid, and then diluted with an appropriate solvent.

• Quantification: The concentration of deuterated isotretinoin in the diluted samples will be determined using a validated stability-indicating UPLC or HPLC-UV method[21][22]. The detection wavelength is typically around 354-355 nm[10][21].

Assessment of Chemical Stability

Objective: To evaluate the stability of deuterated isotretinoin under various stress conditions.

Methodology (Forced Degradation Studies[21]):

• Stress Conditions: Solutions of deuterated isotretinoin will be subjected to forced degradation under the following conditions:

  • Acidic: 0.1 M HCl at 60 °C for 24 hours.

  • Basic: 0.1 M NaOH at 60 °C for 24 hours.

  • Oxidative: 3% H₂O₂ at room temperature for 24 hours.

  • Thermal: Solid drug and solution at 80 °C for 48 hours.

  • Photolytic: Exposure to UV light (254 nm) and fluorescent light in a photostability chamber.

• Sample Analysis: At specified time points, samples will be withdrawn, neutralized if necessary, and analyzed by a stability-indicating UPLC/HPLC method to quantify the remaining parent drug and detect any degradation products.

• Deuterium Exchange Assessment: The stability of the deuterium label itself will be assessed using ¹H NMR and Mass Spectrometry (MS) to check for any H/D exchange under the stress conditions[23][24].

Crystal Structure Analysis

Objective: To determine the crystal structure of deuterated isotretinoin.

Methodology (X-ray Crystallography[18][19][25]):

• Crystal Growth: Single crystals of deuterated isotretinoin suitable for X-ray diffraction will be grown from an appropriate solvent system by slow evaporation.

• Data Collection: A selected crystal will be mounted on a goniometer and subjected to X-ray diffraction analysis.

• Structure Determination and Refinement: The diffraction data will be used to solve and refine the crystal structure, providing information on bond lengths, bond angles, and crystal packing.

Experimental and Analytical Workflow

The following diagram outlines a general workflow for the synthesis and characterization of deuterated isotretinoin.

Caption: General workflow for characterization.

Conclusion

The deuteration of isotretinoin presents a promising strategy to modulate its metabolic profile, potentially leading to an improved therapeutic agent with a better safety and efficacy profile. While direct experimental data on the physicochemical properties of deuterated isotretinoin are not yet widely published, this guide provides a foundational understanding based on established scientific principles. The detailed experimental protocols outlined herein offer a robust framework for researchers and drug development professionals to undertake the comprehensive characterization of this novel therapeutic candidate. Further empirical studies are essential to fully elucidate the physicochemical properties of deuterated isotretinoin and to realize its therapeutic potential.

References

• 1. Isotretinoin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Impact of multiple H/D replacements on the physicochemical properties of flurbiprofen - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. The kinetic isotope effect in the search for deuterated drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Kinetic Deuterium Isotope Effects in Cytochrome P450 Reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Kinetic Deuterium Isotope Effects in Cytochrome P450 Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Deuterated Compounds: Optimizing Drug Stability [piramal.devtest.in.net]
• 9. mdpi.com [mdpi.com]
• 10. Isotretinoin | 4759-48-2 [chemicalbook.com]
• 11. Solubility and Thermodynamic Analysis of Isotretinoin in Different (DMSO + Water) Mixtures - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Solubility and Thermodynamic Analysis of Isotretinoin in Different (DMSO + Water) Mixtures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Environmentally friendly stability-indicating HPLC method for the determination of isotretinoin in commercial products and solubility samples - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Comparison of the stability of topical isotretinoin and topical tretinoin and their efficacy in acne - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. UVA is the major contributor to the photodegradation of tretinoin and isotretinoin: implications for development of improved pharmaceutical formulations - PMC [pmc.ncbi.nlm.nih.gov]
• 18. X-ray crystallographic identification of a protein-binding site for both all-trans- and 9-cis-retinoic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. pnas.org [pnas.org]
• 20. rcsb.org [rcsb.org]
• 21. researchonline.ljmu.ac.uk [researchonline.ljmu.ac.uk]
• 22. researchgate.net [researchgate.net]
• 23. benchchem.com [benchchem.com]
• 24. Hydrogen/Deuterium Exchange for Chiral Stability Assessment in Acidic Methine-Containing Compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. Crystallographic studies on complexes between retinoids and plasma retinol-binding protein - PubMed [pubmed.ncbi.nlm.nih.gov]

The Gold Standard: Isotretinoin-d5 as an Internal Standard in LC-MS for Robust Quantitative Analysis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the mechanism and application of isotretinoin-d5 as an internal standard in liquid chromatography-mass spectrometry (LC-MS) for the quantitative analysis of isotretinoin (B22099). It delves into the core principles of isotope dilution mass spectrometry (IDMS), detailing how the use of a stable isotope-labeled internal standard like isotretinoin-d5 significantly enhances analytical accuracy, precision, and reliability. This guide offers detailed experimental protocols, presents quantitative performance data from various studies, and utilizes diagrams to illustrate key concepts and workflows, serving as an essential resource for professionals in pharmaceutical research and development, clinical diagnostics, and analytical chemistry.

Introduction: The Imperative for Precision in Bioanalysis

The accurate quantification of therapeutic agents such as isotretinoin in biological matrices is paramount for pharmacokinetic studies, therapeutic drug monitoring, and ensuring patient safety and efficacy. Liquid chromatography-mass spectrometry (LC-MS) has emerged as the preferred bioanalytical technique due to its high sensitivity and selectivity. However, the complexity of biological matrices introduces significant challenges, including ion suppression or enhancement, variability in sample extraction, and instrument drift. These factors can compromise the accuracy and reproducibility of quantitative results.[1]

The use of an appropriate internal standard (IS) is crucial to mitigate these matrix effects and other sources of analytical variability. An ideal IS should mimic the physicochemical properties of the analyte of interest as closely as possible. Stable isotope-labeled internal standards, such as deuterated compounds, are considered the "gold standard" because they co-elute with the analyte and exhibit nearly identical ionization and extraction behavior.[2] This guide focuses on the application of isotretinoin-d5 as an internal standard for the robust quantification of isotretinoin.

The Core Principle: Isotope Dilution Mass Spectrometry (IDMS)

The utility of isotretinoin-d5 as an internal standard is rooted in the principle of isotope dilution mass spectrometry (IDMS). In this technique, a known quantity of the isotopically labeled analyte (isotretinoin-d5) is added to the sample prior to any sample preparation steps.[3] Because isotretinoin-d5 is chemically identical to isotretinoin, differing only in the mass of some of its hydrogen atoms (replaced by deuterium), it experiences the same losses during sample processing and the same variations in ionization efficiency in the mass spectrometer.

The mass spectrometer can readily distinguish between the analyte and the internal standard due to their mass difference. By measuring the ratio of the signal from the endogenous analyte to that of the known amount of the spiked internal standard, a highly accurate and precise quantification of the analyte can be achieved, irrespective of sample loss or matrix effects.

Below is a diagram illustrating the fundamental principle of Isotope Dilution Mass Spectrometry.

Caption: Principle of Isotope Dilution Mass Spectrometry.

Physicochemical Properties of Isotretinoin and Isotretinoin-d5

The effectiveness of isotretinoin-d5 as an internal standard is due to its near-identical physicochemical properties to isotretinoin, with the key difference being its molecular weight.

Property	Isotretinoin	Isotretinoin-d5
Chemical Formula	C₂₀H₂₈O₂	C₂₀H₂₃D₅O₂
Molecular Weight	~300.44 g/mol	~305.47 g/mol
Structure	13-cis-retinoic acid	Deuterated 13-cis-retinoic acid
Solubility	Practically insoluble in water; soluble in chloroform; sparingly soluble in alcohol.	Assumed to be nearly identical to isotretinoin.
pKa	~5	Assumed to be nearly identical to isotretinoin.

The structural similarity ensures that both compounds have the same chromatographic retention time and ionization efficiency. The mass difference of 5 Daltons allows for their distinct detection by the mass spectrometer without isotopic crosstalk.

The chemical structures of isotretinoin and isotretinoin-d5 are depicted below.

Caption: Chemical Structures of Isotretinoin and Isotretinoin-d5.

Quantitative Performance Data

The use of isotretinoin-d5 as an internal standard leads to excellent quantitative performance in LC-MS/MS methods. The following tables summarize key validation parameters from published studies.

Table 1: Linearity and Sensitivity

Analyte	Internal Standard	Matrix	Linearity Range (ng/mL)	Correlation Coefficient (r²)	LLOQ (ng/mL)	Reference
Isotretinoin	Isotretinoin-d5	Human Plasma	0.5 - 1000	> 0.9992	0.5	[3][4]
9-cis-Retinoic Acid	Isotretinoin-d5	Human Plasma	2.85 - 450.51	Not Reported	2.85	[2]
Isotretinoin	Nifedipine	Plasma	2.5 - 640 (ppb)	> 0.99	2.5 (ppb)	[5]
Isotretinoin	Acitretin	Human Plasma	10 - 1500	0.9989	10	[6]

Table 2: Precision and Accuracy

Analyte	Internal Standard	Matrix	Intra-day Precision (%CV)	Inter-day Precision (%CV)	Recovery (%)	Reference
Isotretinoin	Isotretinoin-d5	Human Plasma	2.0 - 3.9	2.6 - 6.1	62.2 - 64.6	[3][4]
9-cis-Retinoic Acid	Isotretinoin-d5	Human Plasma	< 5.9	< 6.0	Not Reported	[2]
Isotretinoin	Acitretin	Human Plasma	< 10	< 10	> 80	[6]

Detailed Experimental Protocol

This section outlines a typical experimental protocol for the quantification of isotretinoin in human plasma using isotretinoin-d5 as an internal standard.

Materials and Reagents

• Isotretinoin reference standard

• Isotretinoin-d5 internal standard

• LC-MS grade methanol (B129727), acetonitrile, and water

• Formic acid or ammonium (B1175870) acetate (B1210297) (for mobile phase modification)

• Human plasma (blank)

• Extraction solvent (e.g., diethyl ether, or a mixture of ethyl acetate, n-hexane, and isopropyl alcohol)

Preparation of Stock and Working Solutions

• Stock Solutions (1 mg/mL): Accurately weigh and dissolve isotretinoin and isotretinoin-d5 in methanol to prepare individual stock solutions.

• Working Standard Solutions: Serially dilute the isotretinoin stock solution with methanol to prepare a series of working standard solutions for calibration curve and quality control (QC) samples.

• Internal Standard Spiking Solution: Dilute the isotretinoin-d5 stock solution with methanol to a suitable concentration (e.g., 50 ng/mL).

Sample Preparation (Liquid-Liquid Extraction)

• Pipette 200 µL of plasma sample, calibration standard, or QC sample into a microcentrifuge tube.

• Add 50 µL of the isotretinoin-d5 internal standard spiking solution to each tube (except for blank samples) and vortex briefly.

• Add 1 mL of diethyl ether (or other suitable extraction solvent) and vortex for 5 minutes.

• Centrifuge at 10,000 rpm for 10 minutes.

• Transfer the upper organic layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Conditions

• LC System: A high-performance liquid chromatography system.

• Column: A C18 reversed-phase column (e.g., ACE C18, 100 x 4.6 mm, 5 µm).[3]

• Mobile Phase: A gradient or isocratic elution using a mixture of solvents such as 1 mM ammonium acetate in water (pH 3.0) and acetonitrile.[3]

• Flow Rate: 0.75 mL/min.[3]

• Injection Volume: 10 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Source: Electrospray ionization (ESI), typically in negative mode for isotretinoin.

• MRM Transitions:

  • Isotretinoin: e.g., m/z 299.4 → 255.2

  • Isotretinoin-d5: e.g., m/z 304.4 → 260.2[2]

Data Analysis

• Integrate the peak areas for both isotretinoin and isotretinoin-d5 MRM transitions.

• Calculate the peak area ratio of isotretinoin to isotretinoin-d5.

• Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards using a weighted linear regression.

• Determine the concentration of isotretinoin in the unknown samples by interpolating their peak area ratios from the calibration curve.

The following diagram illustrates the analytical workflow.

Caption: General analytical workflow for isotretinoin quantification.

Conclusion

The use of isotretinoin-d5 as an internal standard in LC-MS analysis represents the state-of-the-art for accurate and precise quantification of isotretinoin in complex biological matrices. Its mechanism of action, based on the principles of isotope dilution mass spectrometry, effectively compensates for variations in sample preparation and instrumental analysis. The data presented in this guide demonstrates the superior performance of methods employing isotretinoin-d5, characterized by excellent linearity, sensitivity, precision, and accuracy. The detailed experimental protocol provides a robust starting point for method development and validation. For researchers, scientists, and drug development professionals, the adoption of this "gold standard" approach is critical for generating high-quality, reliable data in both research and regulated environments.

References

• 1. texilajournal.com [texilajournal.com]
• 2. omicsonline.org [omicsonline.org]
• 3. Bioanalysis of Endogenous Isotretinoin in Altered and Unaltered Human Plasma by Liquid Chromatography-Tandem Mass Spectrometry Coupled with Electrospray Ionization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. payeshdarou.ir [payeshdarou.ir]
• 6. Determination of isotretinoin in human plasma by high performance liquid chromatography-electrospray ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Stability of Isotretinoin-d5 in Biological Samples: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isotretinoin (B22099) (13-cis-retinoic acid) is a potent retinoid widely used in the treatment of severe acne and other dermatological conditions. Its bioanalytical quantification in biological matrices is crucial for pharmacokinetic, pharmacodynamic, and toxicokinetic studies. Isotretinoin-d5, a deuterated form of isotretinoin, is the preferred internal standard for mass spectrometry-based assays due to its similar chemical and physical properties to the unlabeled analyte, allowing for accurate correction of matrix effects and variability in sample processing.

The inherent instability of retinoids, including isotretinoin, to light, heat, and atmospheric oxygen necessitates a thorough understanding and validation of their stability under various storage and handling conditions. This technical guide provides an in-depth overview of the stability of Isotretinoin-d5 in biological samples, summarizing key quantitative data, detailing experimental protocols, and visualizing relevant pathways and workflows. While specific stability data for the deuterated form is not extensively published, the stability of isotretinoin is considered a very close surrogate. The data presented herein is based on validated bioanalytical methods for isotretinoin and reflects the expected stability of its deuterated analog.

Isotretinoin Signaling Pathway

Isotretinoin exerts its therapeutic effects by influencing cellular proliferation, differentiation, and apoptosis. After administration, it is isomerized into all-trans-retinoic acid (ATRA), which then binds to retinoic acid receptors (RARs). This binding initiates a cascade of transcriptional regulation, a simplified version of which is depicted below.

A simplified diagram of the Isotretinoin signaling pathway.

Stability of Isotretinoin in Human Plasma

The stability of isotretinoin in biological matrices is a critical factor for ensuring the accuracy and reliability of bioanalytical data. The following tables summarize the stability of isotretinoin in human plasma under various conditions, as determined during the validation of a high-performance liquid chromatography (HPLC) method. Given the identical chemical structure, apart from the isotopic labeling, the stability of Isotretinoin-d5 is expected to be comparable.

Table 1: Short-Term (Bench-Top) Stability of Isotretinoin in Human Plasma at Room Temperature

QC Level (µg/mL)	Duration (hours)	Accuracy (mean ± CV%)
0.05	6	108.27 ± 7.40
0.20	6	89.42 ± 5.04
0.60	6	88.57 ± 8.04

Table 2: Freeze-Thaw Stability of Isotretinoin in Human Plasma

QC Level (µg/mL)	Number of Cycles	Storage Temperature	Accuracy (mean ± CV%)
0.05	3	-80°C to Room Temp.	107.72 ± 4.56
0.20	3	-80°C to Room Temp.	89.41 ± 6.10
0.60	3	-80°C to Room Temp.	90.85 ± 6.93

Table 3: Long-Term Stability of Isotretinoin in Human Plasma

QC Level (µg/mL)	Storage Duration	Storage Temperature	Accuracy (mean ± CV%)
0.05	55 days	-80°C	105.35 ± 5.92
0.20	55 days	-80°C	101.48 ± 3.62
0.60	55 days	-80°C	99.47 ± 3.61

Table 4: Autosampler Stability of Isotretinoin in Processed Samples

QC Level (µg/mL)	Duration (hours)	Storage Temperature	Accuracy (mean ± CV%)
0.05	24	4°C	101.10 ± 4.52
0.20	24	4°C	99.87 ± 6.52
0.60	24	4°C	98.38 ± 4.25

Experimental Protocols

The following are detailed methodologies for the key stability experiments.

Preparation of Stock and Quality Control (QC) Samples

• Stock Solution Preparation: Prepare a primary stock solution of Isotretinoin-d5 in a suitable organic solvent (e.g., methanol (B129727) or acetonitrile) at a concentration of 1 mg/mL. All handling of retinoids should be performed under yellow light to prevent photodegradation.

• Working Solutions: Prepare a series of working solutions by diluting the primary stock solution with the same solvent to achieve concentrations suitable for spiking into the biological matrix.

• QC Sample Preparation: Prepare QC samples at low, medium, and high concentrations by spiking the appropriate working solution into a pool of blank human plasma. The final concentration of the organic solvent should be minimal (e.g., <1%) to avoid protein precipitation.

Stability Assessment Workflow

The general workflow for assessing the stability of Isotretinoin-d5 in biological samples is illustrated in the diagram below.

A general workflow for stability assessment of Isotretinoin-d5.

Detailed Experimental Protocols

• Short-Term (Bench-Top) Stability:

  • Thaw frozen QC samples (low, medium, and high concentrations) and keep them at room temperature for a specified period (e.g., 6 hours) that simulates the sample handling time in a typical analytical run.

  • After the specified duration, process and analyze the samples along with a set of freshly thawed QC samples (time zero).

  • The stability is assessed by comparing the mean concentration of the stored samples to that of the freshly thawed samples.

• Freeze-Thaw Stability:

  • Aliquot QC samples (low, medium, and high concentrations) into multiple tubes.

  • Subject the samples to a predetermined number of freeze-thaw cycles (typically three). A single cycle consists of freezing the samples at a specified temperature (e.g., -80°C) for at least 12 hours, followed by thawing them completely at room temperature.

  • After the final thaw, analyze the samples.

  • The stability is evaluated by comparing the results to those of freshly thawed QC samples that have not undergone any freeze-thaw cycles.

• Long-Term Stability:

  • Store aliquots of QC samples (low, medium, and high concentrations) at the intended long-term storage temperature (e.g., -80°C).

  • At specified time points (e.g., 1, 3, 6, and 12 months), retrieve a set of samples, thaw them, and analyze them against a freshly prepared calibration curve and freshly thawed QC samples.

  • The analyte is considered stable if the mean concentration of the stored samples is within an acceptable deviation (e.g., ±15%) of the nominal concentration.

• Autosampler (Post-Preparative) Stability:

  • Extract a set of QC samples (low, medium, and high concentrations) and place the resulting extracts in the autosampler maintained at a specific temperature (e.g., 4°C).

  • Analyze the samples at the beginning and end of the expected run time.

  • Stability is confirmed if the results at the end of the run are comparable to the initial results.

Conclusion

The stability of Isotretinoin-d5 in biological samples is a critical prerequisite for its use as an internal standard in quantitative bioanalysis. The data and protocols presented in this guide demonstrate that with proper handling and storage conditions, including protection from light and storage at low temperatures (-80°C for long-term), isotretinoin exhibits acceptable stability in human plasma. These findings provide a strong foundation for researchers, scientists, and drug development professionals to confidently utilize Isotretinoin-d5 in their bioanalytical workflows, ensuring the generation of accurate and reliable data in their studies. It is, however, imperative that each laboratory validates the stability of Isotretinoin-d5 under its specific experimental conditions.

Navigating the Analytical Landscape of Isotretinoin-d5: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Isotretinoin-d5, a critical internal standard for the quantitative analysis of Isotretinoin. This document outlines the typical specifications found in a Certificate of Analysis, details experimental protocols for its use in liquid chromatography-mass spectrometry (LC-MS), and illustrates the established signaling pathway of its non-deuterated analogue, Isotretinoin.

Isotretinoin-d5: Certificate of Analysis and Reference Standards

Isotretinoin-d5 is the deuterated form of Isotretinoin, an active pharmaceutical ingredient primarily used in the treatment of severe acne. As a stable isotope-labeled internal standard, it is indispensable for accurate quantification in bioanalytical studies, pharmacokinetic research, and clinical trials.[1] A Certificate of Analysis (CoA) for Isotretinoin-d5 provides critical information regarding its identity, purity, and quality.

Representative Certificate of Analysis Data

The following table summarizes the typical quantitative data provided in a Certificate of Analysis for an Isotretinoin-d5 reference standard.

Parameter	Specification	Method
Identity
CAS Number	78996-15-3[2][3][4][5]	-
Molecular Formula	C₂₀H₂₃D₅O₂[2][3][5]	Mass Spectrometry
Molecular Weight	305.47 g/mol [2][3][5]	Mass Spectrometry
Purity
Chemical Purity (HPLC)	≥ 98.0%	High-Performance Liquid Chromatography (HPLC)
Deuterated Forms (d₁-d₅)	≥ 99%[4][6]	Mass Spectrometry
Isotopic Enrichment (d₅)	≥ 95%	Mass Spectrometry
Physical Properties
Appearance	Yellow to Orange Solid[7]	Visual Inspection
Solubility	Soluble in Methanol[4][6]	-
Residual Solvents
Methanol (B129727)	≤ 3000 ppm	Gas Chromatography (GC)
Dichloromethane	≤ 600 ppm	Gas Chromatography (GC)
Storage Conditions
Recommended	-20°C, protect from light[8]	-

Experimental Protocol: Quantification of Isotretinoin in Human Plasma using LC-MS/MS with Isotretinoin-d5 Internal Standard

This section details a standard protocol for the analysis of Isotretinoin in human plasma, employing Isotretinoin-d5 as an internal standard to ensure accuracy and precision.

Materials and Reagents

• Isotretinoin reference standard

• Isotretinoin-d5 internal standard

• Human plasma (with K3EDTA as anticoagulant)[9]

• Acetonitrile (B52724) (HPLC grade)

• Dichloromethane (HPLC grade)

• Formic acid (LC-MS grade)

• Deionized water

Preparation of Standard and Quality Control (QC) Samples

• Stock Solutions: Prepare individual stock solutions of Isotretinoin and Isotretinoin-d5 in methanol at a concentration of 1 mg/mL.

• Working Standard Solutions: Serially dilute the Isotretinoin stock solution with a 50:50 mixture of acetonitrile and water to prepare working standard solutions for calibration curve and QC samples.

• Internal Standard Working Solution: Dilute the Isotretinoin-d5 stock solution with the same diluent to a final concentration of 100 ng/mL.

• Calibration Curve and QC Samples: Spike blank human plasma with the appropriate working standard solutions to create a calibration curve (e.g., 1-1000 ng/mL) and QC samples at low, medium, and high concentrations.

Sample Preparation (Protein Precipitation)

• To 100 µL of plasma sample (blank, calibration standard, QC, or unknown), add 20 µL of the Isotretinoin-d5 internal standard working solution.

• Add 300 µL of acetonitrile to precipitate plasma proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

LC-MS/MS Conditions

• LC System: Agilent 1200 Series or equivalent

• Column: Zorbax SB-C18, 2.1 x 50 mm, 3.5 µm[10]

• Mobile Phase:

  • A: 0.1% Formic acid in Water

  • B: 0.1% Formic acid in Acetonitrile

• Gradient: 70% B to 95% B over 5 minutes, hold at 95% B for 2 minutes, then return to 70% B and equilibrate for 3 minutes.

• Flow Rate: 0.4 mL/min[11]

• Injection Volume: 5 µL

• MS System: API 4000 or equivalent

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Multiple Reaction Monitoring (MRM) Transitions:

  • Isotretinoin: Q1 301.2 -> Q3 283.2

  • Isotretinoin-d5: Q1 306.2 -> Q3 288.2

Data Analysis

The concentration of Isotretinoin in the unknown samples is determined by calculating the peak area ratio of the analyte to the internal standard and comparing it to the calibration curve.

Visualizing Key Processes

To further elucidate the technical aspects discussed, the following diagrams, generated using Graphviz, illustrate the experimental workflow and the signaling pathway of Isotretinoin.

Experimental workflow for Isotretinoin analysis.

Simplified signaling pathway of Isotretinoin.

The primary mechanism of action of Isotretinoin involves its isomerization to all-trans retinoic acid (ATRA), which then binds to retinoic acid receptors (RAR).[3] This binding event initiates a cascade of gene transcription changes, leading to the upregulation of proteins such as p53 and FoxO1/3.[4][12] These transcription factors, in turn, induce the expression of pro-apoptotic proteins like TRAIL, ultimately leading to the apoptosis of sebocytes and a reduction in sebum production.[2][3][12]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Apoptosis May Explain the Pharmacological Mode of Action and Adverse Effects of Isotretinoin, Including Teratogenicity | HTML | Acta Dermato-Venereologica [medicaljournals.se]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Isotretinoin and FoxO1: A scientific hypothesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. caymanchem.com [caymanchem.com]
• 7. pharmaffiliates.com [pharmaffiliates.com]
• 8. abmole.com [abmole.com]
• 9. accessdata.fda.gov [accessdata.fda.gov]
• 10. payeshdarou.ir [payeshdarou.ir]
• 11. Isotretinoin in Human Plasma Analyzed with LCMS - AppNote [mtc-usa.com]
• 12. Putative Genes and Pathways Involved in the Acne Treatment of Isotretinoin via Microarray Data Analyses - PMC [pmc.ncbi.nlm.nih.gov]

Solubility Profile of Isotretinoin-d5 in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of Isotretinoin-d5 in various organic solvents. Given the limited direct quantitative data for the deuterated form, this document leverages the extensive available data for unlabeled Isotretinoin as a robust proxy. The physicochemical properties of isotopically labeled compounds, such as Isotretinoin-d5, are fundamentally similar to their non-labeled counterparts, making this a scientifically sound approach for formulation development and preclinical studies.

Quantitative Solubility Data

The solubility of a drug substance is a critical parameter in drug development, influencing its dissolution, absorption, and overall bioavailability. The following table summarizes the mole fraction solubility of unlabeled Isotretinoin in a range of organic solvents at various temperatures. This data provides a strong indication of the expected solubility behavior of Isotretinoin-d5.

Solvent	Temperature (K)	Mole Fraction Solubility (x 10⁻³)
Dimethyl Sulfoxide (DMSO)	298.2	75.3
303.2	83.1
308.2	91.5
313.2	99.2
318.2	101.0
Ethyl Acetate	298.2	12.5
303.2	13.9
308.2	15.2
313.2	16.5
318.2	17.3
Polyethylene Glycol 400 (PEG-400)	298.2	5.56
303.2	8.98
308.2	11.2
313.2	14.3
318.2	16.6
Tetrahydrofuran (THF)	298.2	8.06
303.2	9.87
308.2	11.9
313.2	13.8
318.2	15.9
2-Butanol	298.2	4.31
303.2	4.82
308.2	5.28
313.2	5.79
318.2	6.32
1-Butanol	298.2	4.02
303.2	4.49
308.2	4.95
313.2	5.43
318.2	5.88
Propylene Glycol (PG)	298.2	1.07
303.2	1.99
308.2	2.87
313.2	3.85
318.2	4.83
Ethanol	298.2	2.54
303.2	2.81
308.2	3.05
313.2	3.29
318.2	3.51
Ethylene Glycol	298.2	2.48
303.2	2.75
308.2	2.99
313.2	3.24
318.2	3.49
Methanol	298.2	1.55
303.2	1.71
308.2	1.85
313.2	1.98
318.2	2.10

Data sourced from a study on the solubilization and thermodynamic analysis of Isotretinoin in various green solvents.[1][2]

Experimental Protocol: Thermodynamic Solubility Determination via Shake-Flask Method

The following protocol outlines the widely accepted shake-flask method for determining the thermodynamic solubility of a compound in an organic solvent, followed by quantification using High-Performance Liquid Chromatography (HPLC).

2.1. Materials and Equipment

• Isotretinoin-d5 (or unlabeled Isotretinoin)

• Organic solvents (analytical grade)

• Scintillation vials or other suitable sealed containers

• Orbital shaker with temperature control

• Centrifuge

• Syringe filters (e.g., 0.22 µm PTFE)

• Volumetric flasks and pipettes

• HPLC system with a UV detector

• Analytical balance

2.2. Procedure

• Preparation of Supersaturated Solutions:

  • Add an excess amount of Isotretinoin-d5 to a series of vials, each containing a known volume of the selected organic solvent. An excess is confirmed by the presence of undissolved solid material at the end of the equilibration period.

  • Seal the vials tightly to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a temperature-controlled orbital shaker set to the desired temperature (e.g., 298.2 K, 303.2 K, etc.).

  • Agitate the samples for a sufficient period to ensure equilibrium is reached (typically 24-72 hours). The time to reach equilibrium should be determined empirically.

• Sample Clarification:

  • After equilibration, allow the vials to stand undisturbed at the set temperature for a short period to allow for the settling of excess solid.

  • Carefully withdraw an aliquot of the supernatant using a syringe.

  • Filter the aliquot through a syringe filter into a clean vial to remove any undissolved particles. Alternatively, centrifuge the samples at the experimental temperature and collect the supernatant.

• Quantification by HPLC:

  • Prepare a series of standard solutions of Isotretinoin-d5 of known concentrations in the same organic solvent.

  • Dilute the filtered sample solutions with the solvent to a concentration that falls within the linear range of the standard curve.

  • Inject the standard solutions and the diluted sample solutions into the HPLC system.

  • Analyze the chromatograms to determine the peak area corresponding to Isotretinoin-d5.

• Data Analysis:

  • Construct a calibration curve by plotting the peak area of the standard solutions against their known concentrations.

  • Use the calibration curve to determine the concentration of Isotretinoin-d5 in the diluted sample solutions.

  • Calculate the solubility of Isotretinoin-d5 in the original undiluted saturated solution, taking into account the dilution factor.

Visualizing the Experimental Workflow

The following diagram illustrates the key steps in the determination of the solubility of Isotretinoin-d5 using the shake-flask method.

Figure 1: Experimental workflow for solubility determination.

Signaling Pathways and Logical Relationships

While the solubility of a compound is a physicochemical property and not directly related to a biological signaling pathway, the logical relationship in the experimental design is crucial for obtaining accurate and reproducible data. The workflow presented ensures that a true equilibrium is reached and that the subsequent analysis is performed on a solution that is saturated but free of any solid particles, which could otherwise lead to an overestimation of the solubility.

This guide provides a foundational understanding of the solubility of Isotretinoin-d5 in organic solvents, leveraging available data and established methodologies. Researchers are encouraged to adapt the provided protocols to their specific experimental conditions and analytical capabilities.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]

Navigating the Stability of Isotretinoin-d5: A Technical Guide to Long-Term Stock Solution Storage

For researchers, scientists, and professionals in drug development, the integrity of analytical standards is paramount. This in-depth technical guide provides a comprehensive overview of the best practices for the long-term storage of Isotretinoin-d5 stock solutions, ensuring the accuracy and reliability of experimental outcomes. The following sections detail recommended storage conditions, experimental protocols for stability assessment, and the key signaling pathways of isotretinoin (B22099).

Isotretinoin-d5, a deuterated analog of isotretinoin, is a critical internal standard for the quantitative analysis of isotretinoin in biological matrices. Given the inherent sensitivity of retinoids to environmental factors, establishing optimal storage conditions for its stock solutions is crucial to prevent degradation and maintain concentration accuracy over time. This guide synthesizes available data to provide evidence-based recommendations for maintaining the stability of these vital laboratory reagents.

Recommended Long-Term Storage Conditions

The stability of Isotretinoin-d5 is influenced by solvent, temperature, and exposure to light and air. While specific long-term stability data for Isotretinoin-d5 solutions is limited, recommendations can be extrapolated from data on the non-deuterated compound and manufacturer specifications for the solid form.

Key Recommendations:

• Solvent Selection: Dimethyl sulfoxide (B87167) (DMSO) and methanol (B129727) are common solvents for preparing Isotretinoin-d5 stock solutions. DMSO is often preferred for its high solubilizing capacity.[1][2][3][4][5][6]

• Storage Temperature: For long-term stability, it is strongly recommended to store Isotretinoin-d5 stock solutions at ultra-low temperatures, specifically -80°C .[7] Storage at -20°C is also a viable option, with one supplier indicating stability of a stock solution for at least 51 days at temperatures below -15°C.[8][9] Refrigerated storage (2-8°C) is suitable for short-term use only. Room temperature storage is not recommended due to the potential for rapid degradation.

• Light Protection: Isotretinoin is highly susceptible to photodegradation.[4][10][11][12][13][14] All stock solutions must be stored in amber vials or otherwise protected from light to prevent isomerization and degradation.

• Inert Atmosphere: To minimize oxidative degradation, it is best practice to overlay the stock solution with an inert gas, such as argon or nitrogen, before sealing the vial.

The following tables summarize the available stability data for isotretinoin and its deuterated form under various conditions.

Table 1: Stability of Isotretinoin-d5 and Isotretinoin Solid Form

Compound	Storage Temperature	Duration	Stability	Source
Isotretinoin-d5	-86°C	Long-term	Stable	[15]
Isotretinoin-d5	2-8°C	Long-term	Stable	[16]
Isotretinoin	-80°C	≥ 4 years	Stable
Isotretinoin-d5	Below -15°C	51 days	Stable	[8]

Table 2: Stability of Isotretinoin Solutions (Data for non-deuterated form used as a proxy)

Solvent	Temperature	Duration	Stability Findings	Source
Human Plasma	-80°C	55 days	Stable	[12]
Human Plasma	Room Temp. (bench top)	6 hours	Stable	[12]
Human Plasma	3 Freeze-Thaw Cycles	-	Stable	[12]
Aqueous Buffer	Not specified	> 1 day	Not Recommended
Methanol	Direct Sunlight	Minutes	Complete photodegradation	[4][12]
Ethanol	Light Exposure	Seconds	Complete isomerization	[11][13][14]

Experimental Protocols for Stability Assessment

To ensure the integrity of Isotretinoin-d5 stock solutions, periodic stability testing is recommended. A stability-indicating analytical method, capable of separating the intact drug from its degradation products, is essential. High-performance liquid chromatography (HPLC) and ultra-high-performance liquid chromatography (UPLC) are the methods of choice.

Stability-Indicating UPLC Method

This protocol is adapted from a validated method for the determination of isotretinoin and its degradation products.[17][18][19]

1. Chromatographic Conditions:

• Column: C18, 1.8 µm, 2.1mm x 150 mm
• Mobile Phase A: 30:70:0.5 mixture of methanol, purified water, and glacial acetic acid
• Mobile Phase B: 70:25:4.5:0.5 mixture of methanol, acetonitrile, purified water, and glacial acetic acid
• Gradient Elution: A suitable gradient program to ensure separation of all potential degradants.
• Flow Rate: 0.5 mL/min
• Detection: UV at 355 nm
• Injection Volume: 2 µL

2. Stock Solution Preparation:

• Accurately weigh an appropriate amount of Isotretinoin-d5.
• Dissolve in a minimal amount of tetrahydrofuran (B95107) (THF) with sonication.
• Bring to the final volume with methanol to achieve the desired concentration (e.g., 250 µg/mL).

3. Working Solution Preparation:

• Dilute the stock solution with methanol to a suitable working concentration (e.g., 5 µg/mL).

4. Forced Degradation Studies (for method validation):

• Acid Degradation: Expose the drug solution to 1 M HCl.
• Base Degradation: Expose the drug solution to 1 M NaOH.
• Oxidative Degradation: Expose the drug solution to a solution of hydrogen peroxide.
• Thermal Degradation: Heat the drug solution.
• Photolytic Degradation: Expose the drug solution to UV light.
• Analyze the stressed samples using the UPLC method to confirm that degradation products are resolved from the parent peak.

Below is a graphical representation of the experimental workflow for stability testing.

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. Apoptosis May Explain the Pharmacological Mode of Action and Adverse Effects of Isotretinoin, Including Teratogenicity | HTML | Acta Dermato-Venereologica [medicaljournals.se]
• 3. researchgate.net [researchgate.net]
• 4. Improving the Isotretinoin Photostability by Incorporating in Microemulsion Matrix - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Putative Genes and Pathways Involved in the Acne Treatment of Isotretinoin via Microarray Data Analyses - PMC [pmc.ncbi.nlm.nih.gov]
• 8. accessdata.fda.gov [accessdata.fda.gov]
• 9. Page loading... [guidechem.com]
• 10. cdn.mdedge.com [cdn.mdedge.com]
• 11. 13-cis Retinoic Acid-d5 | Benchchem [benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. Accelerated photostability study of tretinoin and isotretinoin in liposome formulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. Retinoic acid signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Retinoic acid signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Frontiers | Targeting the retinoic acid signaling pathway as a modern precision therapy against cancers [frontiersin.org]
• 19. What is the mechanism of Isotretinoin? [synapse.patsnap.com]

Protocols & Analytical Methods

Application Note: Quantitative Analysis of Isotretinoin in Human Plasma by LC-MS/MS Using Isotretinoin-d5 as an Internal Standard

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note describes a sensitive and robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative determination of isotretinoin (B22099) in human plasma. The method utilizes isotretinoin-d5 as a stable isotope-labeled internal standard (IS) to ensure high accuracy and precision.[1][2][3] Sample preparation is performed using a straightforward liquid-liquid extraction or protein precipitation protocol, providing good recovery and minimal matrix effects.[1][2][3][4] Chromatographic separation is achieved on a C18 reversed-phase column with a gradient elution, followed by detection using a tandem mass spectrometer operating in multiple reaction monitoring (MRM) mode.[1][2][3] The method was validated according to established bioanalytical method validation guidelines and demonstrated excellent linearity, precision, accuracy, and sensitivity over a clinically relevant concentration range.

Introduction

Isotretinoin, a synthetic oral retinoid and a derivative of vitamin A, is highly effective for the treatment of severe acne.[5] Monitoring its concentration in human plasma is crucial for pharmacokinetic studies, therapeutic drug monitoring, and bioequivalence studies. Given the compound's sensitivity to light and temperature, a rapid and reliable analytical method is essential.[6] This application note presents a detailed protocol for the quantitative analysis of isotretinoin in human plasma using LC-MS/MS with isotretinoin-d5 as the internal standard.[5][7] The use of a stable isotope-labeled internal standard minimizes variability due to sample preparation and matrix effects, leading to more reliable results.

Experimental

Materials and Reagents

• Isotretinoin and Isotretinoin-d5 reference standards

• HPLC-grade acetonitrile, methanol, and diethyl ether

• Formic acid and ammonium (B1175870) acetate

• Ultrapure water

• Human plasma (K2-EDTA)

Stock and Working Solutions

• Isotretinoin Stock Solution (1 mg/mL): Accurately weigh and dissolve isotretinoin in methanol.

• Isotretinoin-d5 Stock Solution (1 mg/mL): Accurately weigh and dissolve isotretinoin-d5 in methanol.

• Working Solutions: Prepare serial dilutions of the isotretinoin stock solution in methanol:water (50:50, v/v) to create calibration standards. Prepare a working solution of isotretinoin-d5 in the same diluent.

Sample Preparation: Liquid-Liquid Extraction (LLE)

• Pipette 200 µL of human plasma into a polypropylene (B1209903) tube.

• Add 25 µL of the isotretinoin-d5 internal standard working solution.

• Add 1 mL of diethyl ether and vortex for 1 minute.

• Centrifuge at 10,000 rpm for 5 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 200 µL of the mobile phase.

Sample Preparation: Protein Precipitation (PPT)

• Pipette 200 µL of human plasma into a polypropylene tube.

• Add 25 µL of the isotretinoin-d5 internal standard working solution.

• Add 600 µL of acetonitrile, vortex for 30 seconds.

• Centrifuge at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube for LC-MS/MS analysis.

LC-MS/MS Conditions

Liquid Chromatography:

Parameter	Value
Column	ACE C18, 100 x 4.6 mm, 5 µm[1][2][3]
Mobile Phase A	1 mM Ammonium Acetate in Water, pH 3.0[1][2][3]
Mobile Phase B	1 mM Ammonium Acetate in Acetonitrile:Water (90:10)[1][2][3]
Flow Rate	0.75 mL/min[1][2][3]
Injection Volume	10 µL
Column Temperature	40°C
Gradient	As required for optimal separation

Mass Spectrometry:

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Negative[1][2][3]
MRM Transitions
Isotretinoin	Q1: 299.2 m/z, Q3: 255.2 m/z
Isotretinoin-d5	Q1: 304.2 m/z, Q3: 259.2 m/z
Collision Energy	Optimized for specific instrument
Dwell Time	200 ms

Results and Discussion

The developed LC-MS/MS method demonstrated excellent performance for the quantification of isotretinoin in human plasma.

Linearity

The calibration curve was linear over the concentration range of 0.5 to 1000 ng/mL for isotretinoin in human plasma.[1][2][3] The coefficient of determination (r²) was consistently greater than 0.999.[1][2][3]

Precision and Accuracy

The intra-day and inter-day precision and accuracy were evaluated at four quality control (QC) concentrations.

QC Level	Intra-day Precision (%CV)	Inter-day Precision (%CV)	Accuracy (%)
LLOQ (0.5 ng/mL)	2.0 - 3.9[1][2][3]	2.6 - 6.1[1][2][3]	Within ±15%
Low QC	0.9 - 3.7[1][2][3]	1.3 - 3.8[1][2][3]	Within ±15%
Medium QC	0.9 - 3.7[1][2][3]	1.3 - 3.8[1][2][3]	Within ±15%
High QC	0.9 - 3.7[1][2][3]	1.3 - 3.8[1][2][3]	Within ±15%

Recovery

The extraction recovery of isotretinoin from human plasma was determined at three QC levels.

QC Level	Mean Recovery (%)
Low QC	62.2[1][2][3]
Medium QC	64.6[1][2][3]
High QC	64.6[1][2][3]

Workflow Diagram

References

• 1. researchgate.net [researchgate.net]
• 2. Bioanalysis of Endogenous Isotretinoin in Altered and Unaltered Human Plasma by Liquid Chromatography-Tandem Mass Spectrometry Coupled with Electrospray Ionization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. Isotretinoin in Human Plasma Analyzed with LCMS - AppNote [mtc-usa.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. researchgate.net [researchgate.net]
• 7. caymanchem.com [caymanchem.com]

Application Notes and Protocols for Therapeutic Drug Monitoring of Isotretinoin using Isotretinoin-d5 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isotretinoin (B22099), a retinoid and a derivative of vitamin A, is a highly effective oral medication for severe, recalcitrant nodular acne. Due to its potential for significant dose-dependent side effects and its teratogenic nature, therapeutic drug monitoring (TDM) can be a valuable tool to optimize dosing, ensure patient safety, and maintain therapeutic efficacy. These application notes provide a comprehensive protocol for the quantitative analysis of isotretinoin in human plasma using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with isotretinoin-d5 as an internal standard (IS). The use of a stable isotope-labeled internal standard like isotretinoin-d5 is crucial for accurate and precise quantification as it closely mimics the analyte's behavior during sample preparation and ionization, correcting for matrix effects and variations in instrument response.[1][2][3]

Experimental Protocols

Sample Preparation: Liquid-Liquid Extraction

This protocol outlines a common method for extracting isotretinoin and isotretinoin-d5 from human plasma.

Materials:

• Human plasma samples

• Isotretinoin-d5 internal standard working solution (e.g., 400 ng/mL in methanol)

• Ammonium (B1175870) acetate (B1210297) buffer (5 mM, pH 6.2)

• Extraction solvent: Ethyl acetate, n-hexane, and isopropanol (B130326) mixture (30:65:5, v/v/v)

• Polypropylene (B1209903) tubes (16 x 125 mm)

• Reciprocating shaker

• Centrifuge

• Dry ice-methanol bath

• Evaporator (e.g., nitrogen evaporator)

• Reconstitution solvent (e.g., mobile phase component A/B mixture)

Procedure:

• Pipette 100 µL of human plasma into a polypropylene tube.

• Add 50 µL of the isotretinoin-d5 internal standard working solution.

• Add 300 µL of 5 mM ammonium acetate buffer (pH 6.2) and vortex to mix.

• Add 4 mL of the extraction solvent mixture.

• Shake the tubes on a reciprocating shaker at 100 rpm for 15 minutes.

• Centrifuge the samples at 4000 rpm for 5 minutes.

• Freeze the aqueous (lower) layer in a dry ice-methanol bath.

• Decant the organic (upper) layer into a clean tube.

• Evaporate the organic solvent to dryness under a stream of nitrogen.

• Reconstitute the dried residue in a suitable volume of reconstitution solvent (e.g., 200 µL) for LC-MS/MS analysis.

Chromatographic Separation: LC-MS/MS

This section details the conditions for the separation and detection of isotretinoin and its internal standard.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Tandem Mass Spectrometer (MS/MS) with a turbo ion source

Chromatographic Conditions:

Parameter	Condition
Column	Chromolith Performance RP18 (100 x 4.6 mm)
Mobile Phase A	5 mM Ammonium Acetate Buffer (pH 3.0) : Methanol (35:65, v/v)
Mobile Phase B	5 mM Ammonium Acetate Buffer (pH 3.0) : Methanol : Acetonitrile (30:30:40, v/v/v)
Flow Rate	1.8 mL/min (binary flow program may be used)[3]
Column Temperature	45°C
Injection Volume	10 µL

Mass Spectrometric Conditions:

Parameter	Condition
Ionization Mode	Negative Polarity Turbo Ion Source
Monitoring Mode	Multiple Reaction Monitoring (MRM)
MRM Transitions	Isotretinoin: m/z 299.4 → 255.2Isotretinoin-d5: m/z 304.4 → 260.2[3]

Quantitative Data Summary

The following tables summarize typical validation parameters for the quantitative analysis of isotretinoin using isotretinoin-d5 as an internal standard.

Table 1: Linearity

Analyte	Calibration Range (ng/mL)	Correlation Coefficient (r²)
Isotretinoin	0.5 - 1000	> 0.999[2]

Table 2: Precision and Accuracy

Analyte	QC Level	Intra-day Precision (%CV)	Inter-day Precision (%CV)	Accuracy (% Recovery)
Isotretinoin	Low	0.9 - 3.9	1.3 - 6.1	62.2 - 64.6[2]
Mid
High

Note: Specific values for precision and accuracy can vary between laboratories and should be established during method validation.

Visualizations

Experimental Workflow

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Bioanalysis of Endogenous Isotretinoin in Altered and Unaltered Human Plasma by Liquid Chromatography-Tandem Mass Spectrometry Coupled with Electrospray Ionization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. omicsonline.org [omicsonline.org]

Application Notes and Protocols: Bioanalytical Method for Isotretinoin in Skin Tissue using Isotretinoin-d5

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed application note and protocol for the quantification of isotretinoin (B22099) in skin tissue using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with Isotretinoin-d5 as an internal standard.

Introduction

Isotretinoin, a retinoid and a derivative of vitamin A, is a highly effective medication for severe acne and other dermatological conditions.[1][2] Understanding its concentration in skin tissue is crucial for pharmacokinetic studies, therapeutic drug monitoring, and the development of topical formulations. This protocol outlines a robust and sensitive bioanalytical method for the determination of isotretinoin in skin tissue, employing a stable isotope-labeled internal standard, Isotretinoin-d5, to ensure accuracy and precision. The method involves tissue homogenization, liquid-liquid extraction, and subsequent analysis by LC-MS/MS.

Experimental Protocols

Materials and Reagents

• Isotretinoin (analytical standard)

• Isotretinoin-d5 (internal standard)

• Acetonitrile (LC-MS grade)

• Methanol (B129727) (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Diethyl ether (analytical grade)

• Phosphate-buffered saline (PBS), pH 7.4

• Stainless steel beads (0.5 mm or a blend of 0.9-2.0 mm)

• Blank skin tissue (from an appropriate species, e.g., porcine or human cadaver)

Caution: Isotretinoin is sensitive to light and air. All procedures should be performed under yellow light or in amber-colored labware to prevent photodegradation.[1][3]

Stock and Working Solutions

• Isotretinoin Stock Solution (1 mg/mL): Accurately weigh and dissolve an appropriate amount of isotretinoin in methanol.

• Isotretinoin-d5 Stock Solution (1 mg/mL): Accurately weigh and dissolve an appropriate amount of Isotretinoin-d5 in methanol.

• Working Solutions: Prepare serial dilutions of the isotretinoin stock solution in methanol to create calibration standards. Prepare a working solution of Isotretinoin-d5 in methanol.

Sample Preparation

The following protocol is a general guideline and may require optimization based on the specific tissue type and laboratory equipment.

• Skin Tissue Collection and Storage: Obtain skin biopsies (e.g., 4 mm punch) and store them at -80°C until analysis.

• Homogenization:

  • Thaw the skin tissue sample on ice.

  • Weigh the tissue and place it in a 2 mL microcentrifuge tube containing stainless steel beads.[4]

  • Add 500 µL of ice-cold PBS.

  • Homogenize the tissue using a bead beater homogenizer (e.g., Bullet Blender™) at a high-speed setting for 5-10 minutes.[4][5] Visually inspect for complete tissue disruption.

• Protein Precipitation and Liquid-Liquid Extraction:

  • To the skin homogenate, add 50 µL of the Isotretinoin-d5 working solution and vortex briefly.

  • Add 1 mL of acetonitrile, vortex for 1 minute to precipitate proteins.

  • Centrifuge at 10,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a clean tube.

  • Add 2 mL of diethyl ether, vortex for 2 minutes for liquid-liquid extraction.[6]

  • Centrifuge at 5,000 x g for 5 minutes to separate the layers.

  • Transfer the upper organic layer to a new tube.

  • Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 30°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the mobile phase (e.g., 70:30 acetonitrile:water with 0.1% formic acid) and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Conditions

The following are suggested starting conditions and may require optimization.

Parameter	Condition
LC System	High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system
Column	C18 reverse-phase column (e.g., Agilent Zorbax SB-C18, 100 mm × 2.1 mm, 3.5 μm)[7]
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	Start with 70% B, increase to 95% B over 5 minutes, hold for 2 minutes, then return to initial conditions and equilibrate.
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Mass Spectrometer	Triple quadrupole mass spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
MRM Transitions	Isotretinoin: m/z 301.2 → 159.1 (Quantifier), 301.2 → 205.2 (Qualifier)Isotretinoin-d5: m/z 306.2 → 164.1

Note: The specific MRM transitions should be optimized by infusing the individual compounds into the mass spectrometer.

Method Validation

A full validation of the bioanalytical method should be performed according to regulatory guidelines (e.g., FDA or EMA). Key validation parameters include:

• Selectivity and Specificity: Analyze blank skin tissue from at least six different sources to ensure no endogenous interferences at the retention times of isotretinoin and Isotretinoin-d5.

• Calibration Curve: Prepare a calibration curve by spiking blank skin homogenate with known concentrations of isotretinoin. The curve should have at least six non-zero concentration levels and a blank.

• Accuracy and Precision: Determine the intra- and inter-day accuracy and precision at a minimum of three concentration levels (low, medium, and high QC samples).

• Recovery: Evaluate the extraction recovery of isotretinoin at low, medium, and high concentrations.

• Matrix Effect: Assess the ion suppression or enhancement caused by the skin matrix. This can be evaluated by comparing the peak area of the analyte in a post-extraction spiked sample to that of a neat solution.[8][9]

• Stability: Investigate the stability of isotretinoin in skin homogenates under various conditions, including freeze-thaw cycles, short-term storage at room temperature, and long-term storage at -80°C.

Data Presentation

Table 1: LC-MS/MS Parameters

Parameter	Value
LC Column	C18 Reverse Phase (e.g., 100 mm x 2.1 mm, 3.5 µm)
Mobile Phase	A: Water + 0.1% Formic AcidB: Acetonitrile + 0.1% Formic Acid
Flow Rate	0.4 mL/min
Ionization Mode	ESI Positive
MRM Transition (Isotretinoin)	301.2 → 159.1
MRM Transition (Isotretinoin-d5)	306.2 → 164.1

Table 2: Method Validation Summary (Example Data)

Parameter	Acceptance Criteria	Result
Linearity (r²)	≥ 0.99	0.998
Lower Limit of Quantification (LLOQ)	S/N ≥ 10	1 ng/g
Intra-day Precision (%CV)	≤ 15% (≤ 20% at LLOQ)	4.5 - 8.2%
Inter-day Precision (%CV)	≤ 15% (≤ 20% at LLOQ)	6.1 - 9.5%
Intra-day Accuracy (%Bias)	± 15% (± 20% at LLOQ)	-5.2 to 3.8%
Inter-day Accuracy (%Bias)	± 15% (± 20% at LLOQ)	-7.8 to 5.1%
Recovery	Consistent and reproducible	85 ± 7%
Matrix Effect	IS normalized factor within 0.85-1.15	0.95
Freeze-Thaw Stability (3 cycles)	%Change ≤ 15%	-6.3%
Short-term Stability (4h, RT)	%Change ≤ 15%	-8.1%

Visualizations

References

• 1. Improving the Isotretinoin Photostability by Incorporating in Microemulsion Matrix - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Comparison of the stability of topical isotretinoin and topical tretinoin and their efficacy in acne - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. sisweb.com [sisweb.com]
• 5. nextadvance.com [nextadvance.com]
• 6. Bioanalysis of Endogenous Isotretinoin in Altered and Unaltered Human Plasma by Liquid Chromatography-Tandem Mass Spectrometry Coupled with Electrospray Ionization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. payeshdarou.ir [payeshdarou.ir]
• 8. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Overview, consequences, and strategies for overcoming matrix effects in LC-MS analysis: a critical review - Analyst (RSC Publishing) [pubs.rsc.org]

Application of Isotretinoin-d5 in Dermatology Research: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isotretinoin (B22099) (13-cis-retinoic acid), a synthetic oral retinoid, is a highly effective therapy for severe, recalcitrant nodular acne. Its mechanism of action involves the modulation of multiple pathways in the skin, leading to reduced sebum production, decreased inflammation, and normalized follicular keratinization. Isotretinoin-d5, a deuterated analog of isotretinoin, serves as an invaluable tool in dermatological research. Its primary application is as an internal standard in mass spectrometry-based bioanalytical methods for the precise and accurate quantification of isotretinoin in biological matrices. This allows for robust pharmacokinetic (PK), pharmacodynamic (PD), and metabolism studies, which are critical for optimizing therapeutic regimens and understanding the drug's mechanism of action.

Key Applications of Isotretinoin-d5 in Dermatology Research

• Pharmacokinetic Studies: Isotretinoin-d5 is essential for delineating the absorption, distribution, metabolism, and excretion (ADME) profile of isotretinoin in plasma, skin tissue, and sebaceous glands.

• Bioequivalence Studies: It is used in comparative studies to assess the bioequivalence of different isotretinoin formulations.

• Metabolic Profiling: As a stable isotope-labeled internal standard, it aids in the identification and quantification of isotretinoin metabolites.

• In Vitro and In Vivo Research: It enables the accurate determination of isotretinoin concentrations in cell culture and animal models, facilitating studies on its molecular mechanisms.

Data Presentation

Table 1: LC-MS/MS Method Validation Parameters for Quantification of Isotretinoin using Isotretinoin-d5 as an Internal Standard

Parameter	Result	Citation
Linearity Range	0.5 - 1000 ng/mL	[1]
Correlation Coefficient (r²)	> 0.999	[1]
Intra-day Precision (% CV)	0.9 - 3.9%	[1]
Inter-day Precision (% CV)	1.3 - 6.1%	[1]
Mean Recovery	62.2 - 64.6%	[1]
Lower Limit of Quantification (LLOQ)	0.5 ng/mL	[1]

Table 2: Effect of Oral Isotretinoin Treatment on Gene Expression in Skin of Acne Patients

Gene	Fold Change (Week 8 vs. Baseline)	Function	Citation
Extracellular Matrix Proteins (e.g., collagens)	Upregulated	Tissue remodeling	[1]
Lipid Metabolizing Enzymes	Downregulated	Sebum synthesis	[1]
Neutrophil gelatinase-associated lipocalin (NGAL)	Increased 2.4-fold (protein level)	Induces sebocyte apoptosis	[2]

Experimental Protocols

Protocol 1: Quantification of Isotretinoin in Human Plasma using LC-MS/MS with Isotretinoin-d5 Internal Standard

Objective: To accurately measure the concentration of isotretinoin in human plasma samples.

Materials:

• Human plasma samples

• Isotretinoin analytical standard

• Isotretinoin-d5 (internal standard)

• Acetonitrile (B52724) (ACN)

• Ammonium (B1175870) acetate (B1210297)

• Diethyl ether

• ACE C18 column (100 x 4.6 mm, 5 µm)

• LC-MS/MS system

Procedure:

• Sample Preparation (Liquid-Liquid Extraction):

  • To 200 µL of plasma, add 25 µL of Isotretinoin-d5 internal standard solution.

  • Add 1 mL of diethyl ether and vortex for 10 minutes.

  • Centrifuge at 4000 rpm for 5 minutes.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 200 µL of the mobile phase.

• LC-MS/MS Analysis:

  • Chromatographic Conditions:

    • Column: ACE C18 (100 x 4.6 mm, 5 µm)[1].

    • Mobile Phase A: 1 mM ammonium acetate, pH 3.0[1].

    • Mobile Phase B: 1 mM ammonium acetate (pH 3.0) with acetonitrile (10:90)[1].

    • Flow Rate: 0.75 mL/min in a binary gradient mode[1].

  • Mass Spectrometric Conditions:

    • Ionization Mode: Electrospray Ionization (ESI), Negative Polarity[1].

    • Detection Mode: Multiple Reaction Monitoring (MRM)[1].

    • Monitor the appropriate precursor-to-product ion transitions for isotretinoin and Isotretinoin-d5.

• Data Analysis:

  • Quantify isotretinoin concentration by calculating the peak area ratio of the analyte to the internal standard (Isotretinoin-d5) and comparing it to a standard curve.

Protocol 2: In Vitro Assessment of Isotretinoin's Effect on Sebocyte Proliferation

Objective: To determine the effect of isotretinoin on the proliferation of human sebocytes in culture.

Materials:

• Human sebocyte cell line (e.g., SEB-1)

• Cell culture medium (e.g., DMEM/F12)

• Fetal Bovine Serum (FBS)

• Isotretinoin

• Isotretinoin-d5 (for concentration verification by LC-MS/MS if needed)

• Cell proliferation assay kit (e.g., BrdU or MTT)

• Multi-well cell culture plates

Procedure:

• Cell Culture:

  • Culture human sebocytes in the appropriate medium supplemented with FBS.

  • Seed the cells into 96-well plates at a suitable density.

• Treatment:

  • After cell attachment, replace the medium with a fresh medium containing various concentrations of isotretinoin.

  • Include a vehicle control (e.g., DMSO).

• Proliferation Assay:

  • After the desired incubation period (e.g., 24, 48, 72 hours), perform a cell proliferation assay according to the manufacturer's instructions.

• Data Analysis:

  • Measure the absorbance or fluorescence, which is proportional to the number of viable, proliferating cells.

  • Normalize the results to the vehicle control to determine the percentage of proliferation inhibition.

  • (Optional) At each time point, cell lysates can be collected and analyzed by LC-MS/MS using Isotretinoin-d5 to confirm the cellular concentration of isotretinoin.

Signaling Pathways and Experimental Workflows

Experimental Workflow for Pharmacokinetic Studies

Isotretinoin Signaling in Sebocytes

References

• 1. tandfonline.com [tandfonline.com]
• 2. Isotretinoin Increases Skin Surface Levels of Neutrophil Gelatinase-Associated Lipocalin in Patients Treated for Severe Acne - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Utilizing Isotretinoin-d5 for Enhanced Metabolite Identification of Isotretinoin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isotretinoin (B22099) (13-cis-retinoic acid) is a crucial therapeutic agent, primarily for severe acne, and its metabolic profile is of significant interest in drug development and clinical research. Understanding the biotransformation of isotretinoin is essential for a comprehensive evaluation of its efficacy and safety. Stable isotope-labeled internal standards, such as Isotretinoin-d5, are invaluable tools in mass spectrometry-based metabolite identification. They offer enhanced accuracy and confidence in distinguishing true metabolites from background noise and matrix effects. This application note provides a detailed protocol for the use of Isotretinoin-d5 in conjunction with liquid chromatography-tandem mass spectrometry (LC-MS/MS) for the robust identification of isotretinoin metabolites in biological matrices.

Core Principles

The use of a deuterated internal standard like Isotretinoin-d5 is predicated on its chemical near-identity to the unlabeled parent drug. This ensures that it co-elutes during chromatography and experiences similar ionization effects in the mass spectrometer as isotretinoin and its metabolites. The known mass shift of +5 Da between Isotretinoin-d5 and isotretinoin allows for the confident identification of drug-related compounds. Metabolites of isotretinoin will exhibit a corresponding mass shift relative to the deuterated analogue, facilitating their detection and structural elucidation.

Metabolic Pathway of Isotretinoin

Isotretinoin undergoes extensive metabolism in the liver, primarily mediated by cytochrome P450 enzymes, including CYP2C8, CYP2C9, CYP3A4, and CYP2B6. The major metabolic pathways include oxidation and glucuronidation. Key metabolites identified in human plasma and bile include:

• 4-oxo-isotretinoin: The most abundant plasma metabolite.

• Tretinoin (all-trans-retinoic acid): An isomeric metabolite.

• 4-oxo-tretinoin (B12455150): An oxidized isomer.

• Glucuronide conjugates: Major biliary metabolites of isotretinoin and its hydroxylated forms.

Figure 1: Simplified metabolic pathway of Isotretinoin.

Experimental Workflow for Metabolite Identification

The following diagram outlines the general workflow for identifying isotretinoin metabolites using Isotretinoin-d5 as an internal standard.

Figure 2: Experimental workflow for metabolite identification.

Detailed Experimental Protocols

Sample Preparation (Human Plasma)

This protocol is a general guideline and may require optimization based on the specific laboratory equipment and sample matrix.

Materials:

• Human plasma samples

• Isotretinoin-d5 solution (1 µg/mL in methanol)

• Acetonitrile (B52724) (ACN), ice-cold

• Methanol (MeOH)

• Water with 0.1% formic acid

• Microcentrifuge tubes

• Vortex mixer

• Centrifuge

Procedure:

• Thaw human plasma samples on ice.

• In a clean microcentrifuge tube, add 100 µL of plasma.

• Spike the plasma sample with 10 µL of the 1 µg/mL Isotretinoin-d5 solution.

• Vortex briefly to mix.

• Add 300 µL of ice-cold acetonitrile to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Carefully transfer the supernatant to a new tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 30°C.

• Reconstitute the dried extract in 100 µL of 50:50 (v/v) methanol/water with 0.1% formic acid.

• Vortex and centrifuge at 14,000 rpm for 5 minutes to pellet any remaining particulates.

• Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

Instrumentation:

• A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• A triple quadrupole or high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap) equipped with an electrospray ionization (ESI) source.

Chromatographic Conditions:

Parameter	Value
Column	C18 reverse-phase, e.g., 2.1 x 100 mm, 1.8 µm
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	0-1 min: 30% B; 1-8 min: 30-95% B; 8-10 min: 95% B; 10.1-12 min: 30% B
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5 µL

Mass Spectrometry Conditions:

Parameter	Value
Ionization Mode	Positive Electrospray Ionization (ESI+)
Capillary Voltage	3.5 kV
Source Temperature	120°C
Desolvation Temperature	350°C
Gas Flow Rates	Optimized for the specific instrument
Acquisition Mode	Full scan (m/z 100-600) and product ion scan of selected precursors

Mass Transitions for Targeted Analysis:

The following table summarizes the key mass transitions for isotretinoin and its metabolites. These should be used to create an inclusion list for targeted fragmentation experiments.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Polarity
Isotretinoin	301.2	255.2	Positive
Isotretinoin-d5 (IS)	306.2	260.2	Positive
4-oxo-isotretinoin	315.2	269.2	Positive
Tretinoin	301.2	255.2	Positive
4-oxo-tretinoin	315.2	To be determined*	Positive

Note: The product ion for 4-oxo-tretinoin should be determined by performing a product ion scan on the precursor ion m/z 315.2 at the chromatographic retention time corresponding to this metabolite.

Data Analysis and Metabolite Identification

A systematic data analysis workflow is crucial for the confident identification of metabolites.

Figure 3: Data analysis workflow for metabolite identification.

Step-by-Step Data Analysis:

• Extract Ion Chromatograms (XICs): Generate XICs for the precursor mass of isotretinoin (m/z 301.2) and Isotretinoin-d5 (m/z 306.2). Confirm their co-elution.

• Predict Metabolite Masses: Based on known metabolic transformations (e.g., oxidation, hydroxylation, glucuronidation), predict the masses of potential metabolites. For example, an oxidized metabolite would have a mass of 300.2 + 16.0 = 316.2 Da, corresponding to a protonated ion [M+H]+ of m/z 317.2.

• Search for Metabolite-d5 Pairs: For each predicted metabolite, search for a corresponding peak with a +5 Da mass shift that co-elutes. For instance, if a peak at m/z 317.2 is a potential hydroxylated metabolite, a corresponding peak should be present at m/z 322.2 from the metabolism of Isotretinoin-d5.

• Analyze Fragmentation Spectra: Compare the product ion spectra of the putative metabolite and its deuterated analogue. Common fragments will be shifted by the mass of the deuterium (B1214612) label, providing strong evidence for the identity of the metabolite. Fragments that do not contain the deuterated portion of the molecule will not show a mass shift.

• Confirm with Reference Standards: Whenever possible, confirm the identity of metabolites by comparing their retention times and fragmentation patterns with those of authentic reference standards.

Quantitative Data Summary

The use of Isotretinoin-d5 as an internal standard significantly improves the accuracy and precision of quantification by correcting for variations in sample preparation and matrix effects.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Typical LLOQ (ng/mL)
Isotretinoin	301.2	255.2	0.5 - 1.0
4-oxo-isotretinoin	315.2	269.2	1.0 - 2.0
Tretinoin	301.2	255.2	0.5 - 1.0
Isotretinoin-d5 (IS)	306.2	260.2	N/A

LLOQ (Lower Limit of Quantification) values are approximate and will depend on the specific instrumentation and method validation.

Conclusion

The application of Isotretinoin-d5 as an internal standard provides a robust and reliable method for the identification and characterization of isotretinoin metabolites. This approach enhances the confidence in metabolite discovery and provides a framework for accurate quantification in complex biological matrices. The detailed protocols and workflows presented in this application note serve as a comprehensive guide for researchers, scientists, and drug development professionals engaged in the study of isotretinoin metabolism.

Application Note: Quantification of Endogenous Isotretinoin in Human Plasma Using a Deuterated Internal Standard by LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isotretinoin (B22099) (13-cis-retinoic acid) is a crucial retinoid medication used in the treatment of severe acne. It also occurs naturally in the human body at low endogenous levels. Accurate quantification of these endogenous levels is vital for pharmacokinetic studies, understanding baseline physiological concentrations, and in clinical research to differentiate from therapeutic dosages. This application note details a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the precise quantification of endogenous isotretinoin in human plasma. The use of a stable isotope-labeled internal standard, Isotretinoin-D5, ensures high accuracy and corrects for matrix effects and variability during sample preparation.

Principle

This method employs liquid-liquid extraction (LLE) to isolate isotretinoin and the deuterated internal standard from human plasma. The extract is then analyzed by reverse-phase liquid chromatography coupled with a tandem mass spectrometer (LC-MS/MS) operating in multiple reaction monitoring (MRM) mode. The quantification is based on the ratio of the peak area of the analyte to that of the internal standard.

Quantitative Data Summary

The performance of this LC-MS/MS method for the quantification of endogenous isotretinoin is summarized in the table below. The data demonstrates excellent linearity, precision, and accuracy over the specified concentration range.

Parameter	Result
Linearity Range	0.5 - 1000 ng/mL[1]
Correlation Coefficient (r²)	> 0.9992[1]
Lower Limit of Quantification (LLOQ)	0.5 ng/mL[1]
Intra-day Precision (%CV)	0.9 - 3.7%[1]
Inter-day Precision (%CV)	1.3 - 6.1%[1]
Average Extraction Recovery	62.2 - 64.6%[1]

Experimental Protocols

Materials and Reagents

• Isotretinoin certified reference standard

• Isotretinoin-D5 internal standard (IS)

• HPLC-grade acetonitrile, methanol, and diethyl ether

• Ammonium (B1175870) acetate (B1210297)

• Formic acid

• Ultrapure water

• Human plasma (K2-EDTA)

• Calibrators and Quality Control (QC) samples prepared in surrogate matrix (isotretinoin-free plasma)

Instrumentation

• High-Performance Liquid Chromatography (HPLC) system

• Tandem mass spectrometer with an electrospray ionization (ESI) source

• Analytical column: ACE C18, 100 x 4.6 mm, 5 µm particle size[1]

Sample Preparation: Liquid-Liquid Extraction (LLE)

• Thaw plasma samples, calibrators, and QCs to room temperature.

• To 200 µL of plasma in a polypropylene (B1209903) tube, add 25 µL of Isotretinoin-D5 internal standard working solution.

• Vortex for 10 seconds.

• Add 1.2 mL of diethyl ether as the extraction solvent.[1]

• Vortex for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes.[2]

• Transfer the upper organic layer to a clean tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at room temperature.

• Reconstitute the residue in 200 µL of the mobile phase.[2][3]

• Transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Conditions

• Mobile Phase A: 1 mM ammonium acetate in water, pH 3.0[1]

• Mobile Phase B: 1 mM ammonium acetate in acetonitrile/water (90:10, v/v), pH 3.0[1]

• Flow Rate: 0.75 mL/min[1]

• Gradient: Binary gradient optimized for separation

• Injection Volume: 10 µL

• Ionization Mode: Electrospray Ionization (ESI), Negative[1]

• Detection Mode: Multiple Reaction Monitoring (MRM)

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
Isotretinoin	301.2	205.0[4]
Isotretinoin-D5 (IS)	305.0	209.0[4]

Experimental Workflow Diagram

Caption: Workflow for quantifying endogenous isotretinoin.

Signaling Pathway Diagram - Not Applicable

Isotretinoin's mechanism of action involves complex signaling pathways related to apoptosis in sebocytes and modulation of gene expression through retinoic acid receptors (RAR) and retinoid X receptors (RXR). However, a signaling pathway diagram is not directly relevant to the analytical method described in this application note for quantifying the compound itself.

Conclusion

The described LC-MS/MS method provides a sensitive, specific, and reliable approach for the quantification of endogenous isotretinoin in human plasma. The use of a deuterated internal standard is critical for achieving the high level of accuracy and precision required for bioanalytical studies. This protocol is well-suited for applications in clinical research, pharmacokinetic analysis, and drug development where precise measurement of low-level endogenous retinoids is necessary.

References

• 1. Bioanalysis of Endogenous Isotretinoin in Altered and Unaltered Human Plasma by Liquid Chromatography-Tandem Mass Spectrometry Coupled with Electrospray Ionization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for Isotretinoin-d5 in Preclinical Toxicology and Safety Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of deuterated isotretinoin (B22099) (Isotretinoin-d5) in the preclinical safety and toxicology evaluation of isotretinoin. While the toxicological profile of Isotretinoin-d5 is considered identical to its unlabeled counterpart, its primary and critical role is as an internal standard in bioanalytical methods to ensure accurate quantification of isotretinoin exposure in preclinical studies.

Introduction to Isotretinoin and Preclinical Safety Concerns

Isotretinoin (13-cis-retinoic acid) is a highly effective oral retinoid medication used for the treatment of severe acne. However, its use is associated with significant safety concerns, most notably its potent teratogenicity.[1][2] Preclinical toxicology studies are therefore essential to characterize the potential adverse effects of isotretinoin on various organ systems and to determine safe exposure levels before clinical use. These studies are typically conducted in rodent and non-rodent species to identify potential target organs of toxicity, establish dose-response relationships, and assess developmental and reproductive risks.

Role of Isotretinoin-d5 in Preclinical Studies

Isotretinoin-d5, a stable isotope-labeled form of isotretinoin, is the gold standard for use as an internal standard (IS) in liquid chromatography-tandem mass spectrometry (LC-MS/MS) bioanalytical methods. Its utility lies in its chemical and physical similarity to isotretinoin, allowing it to mimic the analyte's behavior during sample extraction, chromatography, and ionization, thus correcting for variability and matrix effects.[3][4] This ensures the high accuracy and precision required for pharmacokinetic and toxicokinetic (TK) analysis in preclinical toxicology studies.

Preclinical Toxicology Study Designs for Isotretinoin

A standard preclinical toxicology program for isotretinoin typically includes single-dose and repeat-dose toxicity studies in both a rodent (e.g., rat) and a non-rodent (e.g., dog) species. Developmental and reproductive toxicology (DART) studies are also a critical component due to the known teratogenic effects of retinoids.

Repeat-Dose Toxicity Studies

Objective: To evaluate the potential toxicity of isotretinoin following repeated daily administration over a specified duration (e.g., 28 days, 90 days).

Animal Models: Sprague-Dawley rats and Beagle dogs are commonly used.[5][6]

Key Parameters Monitored:

• Clinical observations (daily)

• Body weight and food consumption (weekly)

• Ophthalmoscopy (pre-study and at termination)

• Hematology and clinical chemistry (at termination)

• Urinalysis (at termination)

• Organ weights (at termination)

• Gross pathology and histopathology of a comprehensive list of tissues

Developmental and Reproductive Toxicology (DART) Studies

Objective: To assess the effects of isotretinoin on fertility, embryonic and fetal development, and pre- and postnatal development.

Study Types:

• Fertility and Early Embryonic Development: To evaluate effects on male and female reproductive function.

• Embryo-Fetal Development: To assess the potential for teratogenicity. This is a particularly crucial study for isotretinoin.[1][7]

• Pre- and Postnatal Development: To evaluate effects on the development of offspring from treated dams.

Quantitative Data from Preclinical Toxicology Studies

The following tables summarize representative quantitative data from preclinical toxicology studies of isotretinoin.

Table 1: General Toxicity Endpoints for Isotretinoin

Species	Study Duration	Route of Administration	Dose Levels (mg/kg/day)	Key Findings	NOAEL (mg/kg/day)	Reference
Rat (Sprague-Dawley)	28 days	Oral (gavage)	0, 7.5, 15	Mild decrease in food intake, slight effects on estrous cycle.[5]	< 7.5	[5]
Rat (Fischer 344)	>18 months	Oral	8, 32	Increased incidence of pheochromocytoma.[6]	< 8	[6]
Dog (Beagle)	~30 weeks	Oral	20, 60	Testicular atrophy.[6]	< 20	[6]
Dog (Beagle)	6-7 months	Oral	60, 120	Focal endocardial and myocardial calcifications.[6]	< 60	[6]
Mouse	Acute	Oral	-	LD50: 4841.2 mg/kg.[8]	-	[8]

NOAEL: No-Observed-Adverse-Effect Level LD50: Lethal Dose, 50%

Table 2: Developmental Toxicity Endpoints for Isotretinoin

Species	Gestation Days of Treatment	Route of Administration	Dose Levels (mg/kg/day)	Key Findings	NOAEL (mg/kg/day)	Reference
Hamster	7 and 8	Oral	7.5, 37.5	Teratogenic effects observed at 37.5 mg/kg/day.	7.5	[9]
Rabbit	8-11	Oral	3, 15	Teratogenic effects observed at 15 mg/kg/day.	3	[9]
Mouse	Post-implantation	Oral	1	Embryo resorption and alterations.[1]	< 1	[1]

Experimental Protocols

Protocol for a 28-Day Oral Toxicity Study in Rats

• Animal Husbandry: House male and female Sprague-Dawley rats in environmentally controlled conditions with a 12-hour light/dark cycle and provide ad libitum access to standard rodent chow and water.

• Dose Formulation: Prepare isotretinoin formulations in a suitable vehicle (e.g., soy oil) at concentrations for dose levels of 0 (vehicle control), 7.5, and 15 mg/kg/day.

• Dose Administration: Administer the formulations daily via oral gavage for 28 consecutive days.

• Clinical Monitoring: Conduct and record clinical observations daily. Measure body weight and food consumption weekly.

• Blood Sampling for Toxicokinetics: Collect blood samples (e.g., from the tail vein) at predetermined time points after the first and last dose to determine the plasma concentrations of isotretinoin. Use Isotretinoin-d5 as the internal standard for bioanalysis.

• Terminal Procedures: At the end of the 28-day treatment period, euthanize the animals and perform a thorough necropsy. Collect blood for hematology and clinical chemistry analysis. Collect and weigh specified organs. Preserve a comprehensive set of tissues in formalin for histopathological examination.

Protocol for Bioanalytical Method for Isotretinoin in Plasma using LC-MS/MS with Isotretinoin-d5 as Internal Standard

• Standard and Internal Standard Preparation: Prepare stock solutions of isotretinoin and Isotretinoin-d5 in a suitable organic solvent (e.g., methanol). Prepare calibration standards by spiking blank animal plasma with known concentrations of isotretinoin. Prepare quality control (QC) samples at low, medium, and high concentrations.

• Sample Preparation (Liquid-Liquid Extraction):

  • To a 100 µL aliquot of plasma sample, calibration standard, or QC, add 10 µL of the Isotretinoin-d5 internal standard working solution.

  • Add an extraction solvent (e.g., diethyl ether) and vortex to mix.[3]

  • Centrifuge to separate the organic and aqueous layers.

  • Transfer the organic layer to a clean tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Chromatographic Separation: Use a C18 reverse-phase column (e.g., ACE C18, 100 x 4.6 mm, 5 µm).[3] The mobile phase can consist of a gradient of 1 mM ammonium (B1175870) acetate (B1210297) in water (Solvent A) and 1 mM ammonium acetate in acetonitrile (B52724) (Solvent B).[3]

  • Mass Spectrometric Detection: Employ a tandem mass spectrometer with an electrospray ionization (ESI) source operating in negative ion mode.[3] Monitor the specific precursor-to-product ion transitions for isotretinoin and Isotretinoin-d5.

• Method Validation: Validate the method for linearity, accuracy, precision, selectivity, recovery, and stability according to regulatory guidelines.

Table 3: Representative Bioanalytical Method Parameters

Parameter	Value	Reference
Internal Standard	Isotretinoin-d5	[3]
Linearity Range	0.5 - 1000 ng/mL	[3]
Correlation Coefficient (r²)	> 0.999	[3]
Intra-day Precision (%CV)	0.9 - 3.9%	[3]
Inter-day Precision (%CV)	1.3 - 6.1%	[3]
Extraction Recovery	~62 - 65%	[3]

%CV: Percent Coefficient of Variation

Signaling Pathways and Experimental Workflows

Isotretinoin-Induced Apoptosis Signaling Pathway

Isotretinoin's therapeutic effects and some of its toxicities are mediated through the induction of apoptosis.[10][11] The drug is a prodrug that isomerizes to all-trans-retinoic acid (ATRA), which then binds to retinoic acid receptors (RARs) in the nucleus. This initiates a signaling cascade that leads to apoptosis.[12]

Caption: Isotretinoin induces apoptosis via ATRA and RAR/RXR signaling.

General Retinoic Acid Signaling Pathway

The broader signaling pathway of retinoic acid involves its transport into the cell, conversion to its active form, and binding to nuclear receptors to regulate gene transcription.[13][14]

Caption: Overview of the retinoic acid signaling pathway.

Experimental Workflow for Preclinical Toxicology and Bioanalysis

This workflow outlines the key steps in conducting a preclinical toxicology study of isotretinoin, from dose administration to data analysis.

Caption: Workflow for preclinical toxicity testing of isotretinoin.

References

• 1. Teratogenic effect of isotretinoin in both fertile females and males (Review) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Isotretinoin (Accutane) as a Teratogen | Embryo Project Encyclopedia [embryo.asu.edu]
• 3. Bioanalysis of Endogenous Isotretinoin in Altered and Unaltered Human Plasma by Liquid Chromatography-Tandem Mass Spectrometry Coupled with Electrospray Ionization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Four weeks of oral isotretinoin treatment causes few signs of general toxicity in male and female Sprague-Dawley rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. accessdata.fda.gov [accessdata.fda.gov]
• 7. Tretinoin: a review of the nonclinical developmental toxicology experience - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Neurotoxicity of Isotretinoin in Mice: Behavioral and Tissue Neurological Function Assessment [ijvm.ut.ac.ir]
• 9. Embryonic delivered dose of isotretinoin (13-cis-retinoic acid) and its metabolites in hamsters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Apoptosis May Explain the Pharmacological Mode of Action and Adverse Effects of Isotretinoin, Including Teratogenicity | HTML | Acta Dermato-Venereologica [medicaljournals.se]
• 11. Apoptosis May Explain the Pharmacological Mode of Action and Adverse Effects of Isotretinoin, Including Teratogenicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Frontiers | Targeting the retinoic acid signaling pathway as a modern precision therapy against cancers [frontiersin.org]

Application Notes and Protocols for High-Throughput Screening Assays Using Isotretinoin-d5

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isotretinoin (B22099) (13-cis-retinoic acid) is a potent retinoid widely used in the treatment of severe acne. Its mechanism of action involves the modulation of multiple cellular processes, including sebaceous gland activity, keratinization, inflammation, and apoptosis.[1] Isotretinoin-d5, a deuterated isotopologue of Isotretinoin, serves as an invaluable tool in high-throughput screening (HTS) and quantitative analysis due to its chemical similarity to the parent compound and its distinct mass, which allows for precise quantification by mass spectrometry. These application notes provide detailed protocols for HTS assays utilizing Isotretinoin-d5 to identify and characterize novel modulators of retinoid signaling and metabolism.

The primary applications covered include a biochemical assay for inhibitors of CYP26A1, a key enzyme in retinoic acid metabolism, and a cell-based assay to screen for modulators of sebum production in sebocytes. Isotretinoin-d5 is employed as an internal standard for accurate quantification in a high-throughput mass spectrometry-based screen.

Signaling Pathway and Mechanism of Action

Isotretinoin's biological effects are complex. While it has a low affinity for retinoic acid receptors (RARs) and retinoid X receptors (RXRs), its metabolites can act as agonists for these nuclear receptors.[2] The activation of RARs modulates the expression of genes involved in cell proliferation and differentiation.[2] A significant part of Isotretinoin's therapeutic effect is attributed to its ability to induce apoptosis in sebocytes, leading to a reduction in sebum production.[1][3] Furthermore, Isotretinoin treatment has been shown to upregulate the expression of p53 in the skin and sebaceous glands.[3] The metabolism of retinoids is tightly regulated by cytochrome P450 enzymes, particularly CYP26A1, which hydroxylates retinoic acid, marking it for elimination. Inhibition of CYP26A1 can therefore increase the intracellular concentration and activity of retinoids.

References

• 1. mdpi.com [mdpi.com]
• 2. isotretinoin | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 3. Isotretinoin treatment upregulates the expression of p53 in the skin and sebaceous glands of patients with acne vulgaris - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Isotretinoin-d5 in Bioequivalence Studies of Generic Isotretinoin Formulations

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isotretinoin (B22099) (13-cis-retinoic acid) is a highly effective oral medication for severe nodular acne[1]. Due to its teratogenic potential, its distribution is strictly regulated through programs like the iPLEDGE program in the United States[2][3]. The development of generic isotretinoin formulations requires rigorous bioequivalence (BE) studies to ensure comparable safety and efficacy to the reference listed drug (RLD). A critical component of these studies is the bioanalytical method used to quantify isotretinoin concentrations in plasma. Isotretinoin-d5, a deuterated analog of isotretinoin, is the preferred internal standard (IS) for such assays due to its similar chemical properties and distinct mass, ensuring accurate quantification by mass spectrometry[4].

These application notes provide detailed protocols for conducting bioequivalence studies of generic isotretinoin formulations, with a focus on the use of Isotretinoin-d5 in the bioanalytical workflow.

Bioanalytical Method Protocol: Quantification of Isotretinoin in Human Plasma using LC-MS/MS

This protocol outlines a validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the determination of isotretinoin in human plasma, using Isotretinoin-d5 as the internal standard.

1. Sample Preparation (Liquid-Liquid Extraction)

This method is adapted from established procedures for retinoid extraction from plasma[4].

• Reagents and Materials:

  • Human plasma (K2EDTA)

  • Isotretinoin and Isotretinoin-d5 reference standards

  • Diethyl ether (analytical grade)

  • Acetonitrile (B52724) (HPLC grade)

  • Methanol (HPLC grade)

  • Ammonium (B1175870) acetate (B1210297)

  • Formic acid

  • Polypropylene (B1209903) tubes (1.5 mL and 5 mL)

  • Vortex mixer

  • Centrifuge

• Procedure:

  • Pipette 200 µL of human plasma into a polypropylene tube.

  • Add the working solution of Isotretinoin-d5 (internal standard).

  • Add 1.5 mL of diethyl ether as the extraction solvent.

  • Vortex the mixture for 5 minutes.

  • Centrifuge at 4000 rpm for 10 minutes to separate the organic and aqueous layers.

  • Carefully transfer the supernatant (organic layer) to a clean tube.

  • Evaporate the organic solvent to dryness under a gentle stream of nitrogen at approximately 40°C.

  • Reconstitute the residue in 200 µL of the mobile phase.

  • Vortex for 30 seconds.

  • Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

2. LC-MS/MS Parameters

The following are typical parameters for the chromatographic separation and mass spectrometric detection of isotretinoin and Isotretinoin-d5[4][5].

Parameter	Recommended Setting
Liquid Chromatography
HPLC System	Agilent, Shimadzu, or equivalent
Column	ACE C18 or equivalent (e.g., 100 x 4.6 mm, 5 µm)[4]
Mobile Phase A	1 mM ammonium acetate in water, pH 3.0[4]
Mobile Phase B	1 mM ammonium acetate in acetonitrile (90:10)[4]
Flow Rate	0.75 mL/min[4]
Injection Volume	10 µL
Column Temperature	40°C
Gradient	Optimized for separation of isotretinoin and its metabolites
Mass Spectrometry
Mass Spectrometer	Triple quadrupole mass spectrometer
Ionization Mode	Electrospray Ionization (ESI), Negative Polarity[4][5]
Monitored Transitions	Isotretinoin: m/z 299.4 → 255.2Isotretinoin-d5: m/z 304.4 → 260.2[5][6]
Dwell Time	200 ms
Collision Gas	Argon
Source Temperature	500°C

3. Method Validation

The bioanalytical method should be fully validated according to regulatory guidelines (e.g., FDA, EMA). Key validation parameters include:

• Linearity: A linear range of 0.5-1000 ng/mL is typically achievable[4].

• Precision and Accuracy: Intra- and inter-day precision (%CV) should be within acceptable limits (e.g., <15%).

• Recovery: Extraction recovery should be consistent and reproducible. Average recoveries of around 62-65% have been reported[4].

• Matrix Effect: Assessed to ensure that plasma components do not interfere with the ionization of the analyte or internal standard.

• Stability: Stability of isotretinoin in plasma under various conditions (freeze-thaw, short-term, long-term) must be established.

Bioequivalence Study Protocol for Generic Isotretinoin

This protocol is based on FDA guidance for isotretinoin bioequivalence studies[2].

1. Study Design

• Design: Single-dose, two-treatment, two-period, crossover in vivo study[2][7].

• Conditions: Both fasting and fed studies are typically required[2]. The fed study should be conducted with a high-fat, high-calorie meal[8].

• Strength: Typically conducted with the highest strength of the drug (e.g., 40 mg)[2].

• Subjects: Healthy male volunteers. Due to the teratogenicity of isotretinoin, studies are conducted in males[2].

• Washout Period: An adequate washout period between treatment periods should be implemented (e.g., 21 days).

2. Study Conduct

• Informed Consent and Ethical Considerations: All subjects must provide written informed consent. The study protocol must be approved by an Institutional Review Board (IRB) or Independent Ethics Committee (IEC). Protocols should adhere to safety measures at least as rigorous as those in the iPLEDGE program[2].

• Dosing: Subjects will receive a single oral dose of the test or reference isotretinoin formulation with a specified volume of water.

• Blood Sampling: Blood samples are collected in K2EDTA tubes at predetermined time points. Since isotretinoin is an endogenous substance, baseline levels must be established. This is typically done by averaging at least three pre-dose samples (e.g., -1.0, -0.5, and 0 hours)[2][9]. Post-dose sampling should extend to at least 72-96 hours to adequately capture the drug's elimination phase[1][9].

• Sample Handling: Plasma should be separated by centrifugation and stored frozen at -70°C until analysis. Special care must be taken to protect samples from light due to the instability of isotretinoin[7].

3. Pharmacokinetic and Statistical Analysis

• Pharmacokinetic Parameters: The following pharmacokinetic parameters should be calculated for isotretinoin from the plasma concentration-time data:

  • Cmax (Maximum plasma concentration)

  • AUC0-t (Area under the plasma concentration-time curve from time zero to the last measurable concentration)

  • AUC0-∞ (Area under the plasma concentration-time curve from time zero to infinity)

  • Tmax (Time to reach Cmax)

• Baseline Correction: Plasma concentrations of isotretinoin should be corrected for baseline endogenous levels by subtracting the mean pre-dose baseline value[2][9].

• Statistical Analysis:

  • Cmax, AUC0-t, and AUC0-∞ should be log-transformed prior to statistical analysis.

  • Analysis of Variance (ANOVA) should be performed on the log-transformed data.

  • The 90% confidence intervals (CIs) for the ratio of the geometric least squares means (Test/Reference) for Cmax, AUC0-t, and AUC0-∞ must fall within the acceptance range of 80.00% to 125.00%[9].

Data Presentation

Table 1: Summary of Pharmacokinetic Parameters from Isotretinoin Bioequivalence Studies

Study Condition	Formulation	Dose (mg)	Cmax (ng/mL)	Tmax (hr)	AUC0-t (ng·hr/mL)	AUC0-∞ (ng·hr/mL)	Reference
Fasting	Test Product	20	190.5	2.6	3003.8	3726.3	[9][10]
Fasting	Reference Product	20	186.5	2.8	2933.5	3521.2	[9][10]
Fasting	Test Product	20	0.94 (µg/mL)	-	3.11 (µg·hr/mL)	-	[11]
Fasting	Reference Product	20	0.93 (µg/mL)	-	3.14 (µg·hr/mL)	-	[11]
Fed	Micronized-Isotretinoin	32	-	-	-	-	[1]
Fed	Lidose-Isotretinoin	40	-	-	-	-	[1]

Note: Data from different studies may have been collected under varying conditions and with different analytical methods, affecting direct comparability.

Visualizations

Caption: Workflow for a typical isotretinoin bioequivalence study.

Caption: Bioanalytical workflow for isotretinoin using LC-MS/MS.

References

• 1. Comparative Pharmacokinetic Profiles of a Novel Low-dose Micronized-isotretinoin 32 mg Formulation and Lidose-isotretinoin 40 mg in Fed and Fasted Conditions: Two Open-label, Randomized, Crossover Studies in Healthy Adult Participants - PMC [pmc.ncbi.nlm.nih.gov]
• 2. accessdata.fda.gov [accessdata.fda.gov]
• 3. miamiherald.com [miamiherald.com]
• 4. Bioanalysis of Endogenous Isotretinoin in Altered and Unaltered Human Plasma by Liquid Chromatography-Tandem Mass Spectrometry Coupled with Electrospray Ionization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. omicsonline.org [omicsonline.org]
• 6. High Throughput LC-MS/MS Method for Simultaneous Estimation of 9-Cis-Retinoic Acid and its Metabolite 4-Oxo-9-Cis-Retinoic Acid in Human Plasmaand its Application to a Bioequivalence Study | Semantic Scholar [semanticscholar.org]
• 7. Comparative bioequivalence study of two isotretinoin soft gel capsule formulations in healthy male volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The Use of Isotretinoin in the Treatment of Acne Vulgaris: Clinical Considerations and Future Directions - PMC [pmc.ncbi.nlm.nih.gov]
• 9. walshmedicalmedia.com [walshmedicalmedia.com]
• 10. researchgate.net [researchgate.net]
• 11. s3.amazonaws.com [s3.amazonaws.com]

Application Note: Quantitative Proteomics using Isotretinoin-d5 as a Spike-in Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mass spectrometry-based proteomics is a cornerstone of modern biological research and drug development, enabling the large-scale identification and quantification of proteins in complex biological samples. Accurate and reproducible quantification is critical for understanding disease mechanisms, identifying biomarkers, and elucidating drug modes of action. The use of internal standards is paramount for achieving high-quality quantitative data by correcting for variations inherent in sample preparation and analysis.

This application note details a comprehensive workflow for quantitative proteomics studies using Isotretinoin-d5 as a spike-in internal standard. Isotretinoin, a retinoid used in the treatment of severe acne, is known to induce significant changes in cellular processes, primarily through the induction of apoptosis and cell cycle arrest.[1][2][3] While Isotretinoin-d5 is a deuterated analog of the drug, its physicochemical properties are nearly identical, making it an excellent internal standard to ensure data accuracy and precision in studies investigating the proteomic effects of its non-deuterated counterpart or other cellular perturbations.

Core Principles

The methodology described herein is based on a "bottom-up" or "shotgun" proteomics approach.[4][5][6] This involves the enzymatic digestion of proteins into smaller peptides, which are then separated by liquid chromatography (LC) and analyzed by tandem mass spectrometry (MS/MS). The key steps include:

• Sample Preparation: Extraction of proteins from cells or tissues.

• Internal Standard Spiking: Addition of a known amount of Isotretinoin-d5 at an early stage to account for sample-to-sample variability.

• Protein Digestion: Enzymatic cleavage of proteins into peptides.

• LC-MS/MS Analysis: Separation and fragmentation of peptides for identification and quantification.

• Data Analysis: Processing of raw data to identify and quantify proteins, normalized against the internal standard.

Experimental Workflow

The following diagram illustrates the major steps in the quantitative proteomics workflow utilizing Isotretinoin-d5 as a spike-in standard.

Caption: Quantitative proteomics workflow with Isotretinoin-d5 spike-in.

Detailed Experimental Protocols

Protein Extraction and Quantification

This protocol is designed for cultured cells but can be adapted for tissue samples.

• Cell Lysis:

  • Harvest cultured cells and wash twice with ice-cold phosphate-buffered saline (PBS).

  • Resuspend the cell pellet in a suitable lysis buffer (e.g., RIPA buffer or 8 M urea (B33335) in 100 mM Tris-HCl, pH 8.5) containing protease and phosphatase inhibitors.[7]

  • Incubate on ice for 30 minutes with intermittent vortexing.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

  • Collect the supernatant containing the protein lysate.

• Protein Quantification:

  • Determine the protein concentration of the lysate using a standard protein assay, such as the bicinchoninic acid (BCA) assay.

Sample Preparation for Mass Spectrometry

• Spike-in of Internal Standard:

  • Based on the protein quantification, aliquot a consistent amount of protein (e.g., 50 µg) for each sample.

  • To each aliquot, add a precise amount of Isotretinoin-d5 stock solution to achieve a final concentration that provides a robust signal in the mass spectrometer (e.g., 50 ng/mL).

• In-solution Tryptic Digestion:

  • Reduction: Add dithiothreitol (B142953) (DTT) to a final concentration of 10 mM and incubate at 56°C for 1 hour.

  • Alkylation: Cool the samples to room temperature and add iodoacetamide (B48618) (IAA) to a final concentration of 20 mM. Incubate in the dark at room temperature for 45 minutes.

  • Quenching: Add DTT to a final concentration of 5 mM to quench the excess IAA.

  • Digestion: Dilute the sample with 50 mM ammonium (B1175870) bicarbonate to reduce the urea concentration to less than 2 M. Add sequencing-grade modified trypsin at a 1:50 (trypsin:protein) ratio and incubate overnight at 37°C.[8]

• Peptide Desalting:

  • Acidify the digest with formic acid to a final concentration of 0.1% to stop the digestion.

  • Desalt the peptide mixture using a C18 StageTip or equivalent solid-phase extraction method.

  • Elute the peptides with a solution of 50% acetonitrile (B52724) and 0.1% formic acid.

  • Dry the eluted peptides in a vacuum centrifuge and store at -80°C until LC-MS/MS analysis.

LC-MS/MS Analysis

• Chromatographic Separation:

  • Reconstitute the dried peptide samples in a solution of 2% acetonitrile and 0.1% formic acid.

  • Inject the sample onto a reverse-phase C18 analytical column (e.g., 75 µm ID x 15 cm) connected to a nano-flow HPLC system.

  • Separate the peptides using a gradient of increasing acetonitrile concentration over a defined period (e.g., 60-120 minutes).

• Mass Spectrometry:

  • Analyze the eluting peptides on a high-resolution mass spectrometer (e.g., Q Exactive or Orbitrap series).

  • Operate the mass spectrometer in data-dependent acquisition (DDA) mode, where the instrument cycles between a full MS scan and several MS/MS scans of the most abundant precursor ions.

  • Full MS Scan Parameters:

    • Resolution: 60,000 - 120,000

    • Scan range: m/z 350-1500

  • MS/MS Scan Parameters:

    • Resolution: 15,000 - 30,000

    • Isolation window: m/z 1.6

    • Collision energy: Normalized collision energy (NCE) of 27

Data Analysis

• Peptide and Protein Identification:

  • Process the raw MS data using a suitable software package (e.g., MaxQuant, Proteome Discoverer).

  • Search the MS/MS spectra against a relevant protein database (e.g., UniProt) to identify peptides and infer proteins.

• Quantification and Normalization:

  • Quantify the abundance of each protein based on the intensity of its corresponding peptides.

  • Extract the ion chromatogram for Isotretinoin-d5 and use its peak area for normalization across all samples to correct for variations in sample processing and instrument response.

  • Calculate the relative abundance of proteins between different experimental conditions.

Quantitative Data Presentation

The following table provides an example of how quantitative proteomics data, normalized using Isotretinoin-d5, can be presented. This hypothetical data represents the change in abundance of key apoptosis-related proteins in cells treated with Isotretinoin compared to a vehicle control.

Protein Name	UniProt ID	Fold Change (Isotretinoin/Control)	p-value	Number of Peptides Identified
Tumor necrosis factor receptor superfamily member 10B (TRAIL-R2)	O14763	2.5	0.001	8
B-cell lymphoma 2 (Bcl-2)	P10415	-1.8	0.005	12
Caspase-3	P42574	3.1	<0.001	10
p53	P04637	1.5	0.02	15
Forkhead box protein O1 (FOXO1)	Q12778	2.1	0.003	9

Isotretinoin-Induced Signaling Pathways

Isotretinoin exerts its cellular effects by modulating key signaling pathways involved in apoptosis and cell cycle regulation. The following diagrams illustrate these pathways.

Isotretinoin-Induced Apoptosis

Isotretinoin, after being converted to its active form, all-trans retinoic acid (ATRA), binds to the retinoic acid receptor (RAR).[9] This leads to the upregulation of pro-apoptotic proteins such as those from the Forkhead box O (FoxO) family and Tumor Necrosis Factor-Related Apoptosis-Inducing Ligand (TRAIL), ultimately activating the caspase cascade and inducing programmed cell death.[1][9][10]

References

• 1. Apoptosis May Explain the Pharmacological Mode of Action and Adverse Effects of Isotretinoin, Including Teratogenicity | HTML | Acta Dermato-Venereologica [medicaljournals.se]
• 2. Isotretinoin treatment upregulates the expression of p53 in the skin and sebaceous glands of patients with acne vulgaris - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Isotretinoin and FoxO1: A scientific hypothesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Bottom-Up Proteomics: Principles, Workflow, and Analysis | Technology Networks [technologynetworks.com]
• 5. benchchem.com [benchchem.com]
• 6. Comprehensive Overview of Bottom-Up Proteomics Using Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Research Collection | ETH Library [research-collection.ethz.ch]
• 8. massive.ucsd.edu [massive.ucsd.edu]
• 9. researchgate.net [researchgate.net]
• 10. scispace.com [scispace.com]

Application Notes: Use of Isotretinoin-d5 for Accurate Quantification of Isotretinoin in Cancer Research

Introduction

Isotretinoin (B22099) (13-cis-retinoic acid), a derivative of vitamin A, is a crucial therapeutic agent in the management of high-risk neuroblastoma and is under investigation for other malignancies due to its ability to induce cell differentiation and apoptosis.[1][2][3][4] Accurate quantification of isotretinoin in biological matrices is paramount for pharmacokinetic studies, therapeutic drug monitoring, and understanding its mechanism of action in cancer. Isotretinoin-d5, a deuterated stable isotope of isotretinoin, serves as an ideal internal standard for mass spectrometry-based quantification methods, ensuring high accuracy and precision by correcting for matrix effects and variations in sample processing.[5][6][7] These application notes provide detailed protocols and data for the use of Isotretinoin-d5 in cancer research.

Rationale for Use of Isotretinoin-d5

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for quantifying small molecules like isotretinoin in complex biological samples. The use of a stable isotope-labeled internal standard, such as Isotretinoin-d5, is essential for reliable bioanalysis.[8] Isotretinoin-d5 possesses nearly identical physicochemical properties to isotretinoin, causing it to co-elute during chromatography and exhibit similar ionization efficiency in the mass spectrometer. This allows for accurate correction of any analyte loss during sample extraction and accounts for ion suppression or enhancement caused by the sample matrix.

Key Applications in Cancer Research

• Pharmacokinetic (PK) Studies: Determining the absorption, distribution, metabolism, and excretion (ADME) of isotretinoin in cancer patients.[9][10]

• Therapeutic Drug Monitoring (TDM): Ensuring patients maintain therapeutic concentrations of isotretinoin to maximize efficacy and minimize toxicity.[11]

• Correlative Studies: Investigating the relationship between isotretinoin exposure and clinical outcomes in cancer trials.

• Preclinical Research: Quantifying isotretinoin levels in animal models of cancer to evaluate new formulations or combination therapies.

Quantitative Data Summary

The following tables summarize key pharmacokinetic parameters of isotretinoin in pediatric neuroblastoma patients and typical parameters for LC-MS/MS methods utilizing Isotretinoin-d5.

Table 1: Pharmacokinetic Parameters of Isotretinoin in Pediatric Neuroblastoma Patients

Parameter	Mean Value	Range/Standard Deviation	Reference
Apparent Clearance (CL/F)	15.9 L/h	>50% Coefficient of Variation	[9]
Apparent Volume of Distribution (Vd/F)	85 L	>50% Coefficient of Variation	[9]
Elimination Half-Life (t1/2)	20 hours	7-39 hours	[12]
Tmax (Time to Peak Concentration)	~2-4 hours	-	[9]
Cmax (Peak Plasma Concentration)	2.83 µM (Day 14)	± 1.44 µM	[9][13]

Data is primarily from studies in children with high-risk neuroblastoma receiving oral isotretinoin.

Table 2: Typical LC-MS/MS Method Parameters for Isotretinoin Quantification using Isotretinoin-d5

Parameter	Typical Value/Condition	Reference
Chromatography
Column	C18 Reverse-Phase (e.g., 100 x 4.6 mm, 5 µm)	[6][7]
Mobile Phase	Acetonitrile and water with an additive (e.g., ammonium (B1175870) acetate (B1210297) or formic acid)	[6][14][15]
Flow Rate	0.5 - 0.75 mL/min	[6][15]
Mass Spectrometry
Ionization Mode	Electrospray Ionization (ESI), typically negative ion mode	[5][6][14]
Acquisition Mode	Multiple Reaction Monitoring (MRM)	[5]
Isotretinoin MRM Transition (m/z)	Varies by instrument, e.g., 299.4 → 255.2	[5]
Isotretinoin-d5 MRM Transition (m/z)	Varies by instrument, e.g., 304.4 → 260.2	[5]
Linearity Range	~0.5 - 1000 ng/mL	[6][7]
Precision (CV%)	< 15%	[6][14]
Accuracy/Recovery	85-115% / >60%	[6][14]

Experimental Protocols

Protocol 1: Quantification of Isotretinoin in Human Plasma using LC-MS/MS with Isotretinoin-d5 Internal Standard

1. Objective: To accurately quantify the concentration of isotretinoin in human plasma samples from cancer patients.

2. Materials:

• Human plasma (collected in EDTA or heparin tubes)

• Isotretinoin analytical standard

• Isotretinoin-d5 internal standard (IS)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Ammonium Acetate or Formic Acid

• Diethyl ether or other suitable extraction solvent

• Microcentrifuge tubes

• Vortex mixer

• Centrifuge

• LC-MS/MS system with ESI source

3. Methods:

a. Preparation of Standards and Quality Controls (QCs):

• Prepare a stock solution of isotretinoin (e.g., 1 mg/mL) in a suitable organic solvent like methanol (B129727) or acetonitrile.

• Prepare a stock solution of Isotretinoin-d5 (e.g., 1 mg/mL).

• From the isotretinoin stock, prepare a series of working solutions to spike into blank plasma to create calibration standards (e.g., 0.5, 1, 5, 10, 50, 100, 500, 1000 ng/mL).

• Prepare QC samples at low, medium, and high concentrations in a similar manner.

• Prepare a working solution of Isotretinoin-d5 at a fixed concentration (e.g., 100 ng/mL).

b. Sample Preparation (Liquid-Liquid Extraction):

• Pipette 100 µL of plasma sample, calibration standard, or QC into a microcentrifuge tube.

• Add 10 µL of the Isotretinoin-d5 internal standard working solution to each tube and vortex briefly.

• Add 500 µL of diethyl ether (or other extraction solvent).

• Vortex vigorously for 1 minute to ensure thorough mixing.

• Centrifuge at 10,000 x g for 5 minutes to separate the organic and aqueous layers.

• Carefully transfer the upper organic layer to a clean tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitute the dried extract in 100 µL of the mobile phase.

• Vortex briefly and transfer to an autosampler vial for LC-MS/MS analysis.

c. LC-MS/MS Analysis:

• Set up the LC-MS/MS system with the parameters outlined in Table 2.

• Inject 5-10 µL of the reconstituted sample.

• Acquire data in MRM mode for both isotretinoin and Isotretinoin-d5.

d. Data Analysis:

• Integrate the peak areas for both the analyte (isotretinoin) and the internal standard (Isotretinoin-d5).

• Calculate the peak area ratio (Isotretinoin/Isotretinoin-d5).

• Construct a calibration curve by plotting the peak area ratio against the nominal concentration of the calibration standards using a linear regression with a 1/x or 1/x² weighting.

• Determine the concentration of isotretinoin in the unknown samples and QCs by interpolating their peak area ratios from the calibration curve.

Visualization of Key Pathways and Workflows

Retinoid Signaling Pathway

The therapeutic effects of isotretinoin are mediated through the complex retinoid signaling pathway. While isotretinoin itself has a low affinity for retinoic acid receptors (RARs) and retinoid X receptors (RXRs), it isomerizes in vivo to all-trans-retinoic acid (ATRA), which is a potent agonist of these nuclear receptors.[12] The binding of ATRA to RAR-RXR heterodimers leads to the transcription of target genes that regulate cell differentiation, proliferation, and apoptosis.[16][17][18]

Caption: Retinoid signaling pathway activated by Isotretinoin.

Experimental Workflow for Drug Quantification

The following diagram illustrates the logical flow of the experimental protocol for quantifying isotretinoin in plasma samples.

Caption: Workflow for Isotretinoin quantification in plasma.

References

• 1. Isotretinoin (for Neuroblastoma) [singhealth.com.sg]
• 2. mdpi.com [mdpi.com]
• 3. Retinoid Therapy for Neuroblastoma: Historical Overview, Regulatory Challenges, and Prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Isotretinoin as a Multifunctional Anticancer Agent: Molecular Mechanisms, Pharmacological Insights and Therapeutic Potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. omicsonline.org [omicsonline.org]
• 6. academic.oup.com [academic.oup.com]
• 7. Bioanalysis of Endogenous Isotretinoin in Altered and Unaltered Human Plasma by Liquid Chromatography-Tandem Mass Spectrometry Coupled with Electrospray Ionization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. go.drugbank.com [go.drugbank.com]
• 10. Differences in the pharmacokinetics of 13-cis retinoic acid in cancer patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Targeted isotretinoin in neuroblastoma: Kinetics, Genetics or Absorption - PMC [pmc.ncbi.nlm.nih.gov]
• 12. go.drugbank.com [go.drugbank.com]
• 13. researchgate.net [researchgate.net]
• 14. Determination of isotretinoin in human plasma by high performance liquid chromatography-electrospray ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. payeshdarou.ir [payeshdarou.ir]
• 16. Retinoid Pathway and Cancer Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 17. aacrjournals.org [aacrjournals.org]
• 18. Retinoids as anti-cancer agents and their mechanisms of action - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Minimizing matrix effects for isotretinoin analysis with Isotretinoin-d5

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the quantitative analysis of isotretinoin (B22099) in biological matrices, specifically focusing on minimizing matrix effects using Isotretinoin-d5 as an internal standard.

Frequently Asked Questions (FAQs)

Q1: Why is a stable isotope-labeled internal standard like Isotretinoin-d5 recommended for isotretinoin bioanalysis?

A1: A stable isotope-labeled internal standard (SIL-IS) such as Isotretinoin-d5 is considered the gold standard in quantitative LC-MS/MS analysis. Because it is nearly identical in chemical structure and physicochemical properties to isotretinoin, it co-elutes and experiences similar ionization suppression or enhancement.[1][2] This co-behavior allows it to accurately compensate for variations in sample preparation and matrix effects, leading to more precise and accurate quantification of isotretinoin.[1][2]

Q2: What are matrix effects and how do they impact isotretinoin analysis?

A2: Matrix effects are the alteration of ionization efficiency (suppression or enhancement) of a target analyte by co-eluting compounds from the sample matrix (e.g., plasma, serum).[3] In the analysis of isotretinoin from human plasma, matrix components like phospholipids (B1166683) can co-extract and interfere with the ionization of isotretinoin, typically leading to ion suppression.[4] This suppression can result in underestimation of the true concentration, poor reproducibility, and decreased sensitivity. One study observed an 18–25% reduction in the isotretinoin peak area in plasma compared to a standard solution, indicating significant ion suppression.[4]

Q3: What are the common sample preparation techniques to minimize matrix effects for isotretinoin analysis?

A3: The most common sample preparation techniques for isotretinoin analysis in plasma are:

• Protein Precipitation (PPT): A simple and fast method where a solvent like acetonitrile (B52724) or methanol (B129727) is used to precipitate and remove the majority of proteins.[5] While quick, it may not effectively remove other matrix components like phospholipids, which are a major source of matrix effects.[6]

• Liquid-Liquid Extraction (LLE): This technique separates isotretinoin from the aqueous matrix into an immiscible organic solvent. LLE is generally more effective at removing interfering substances like salts and phospholipids compared to PPT, resulting in a cleaner extract.[7][8] A validated method for isotretinoin uses diethyl ether for extraction.[9]

• Solid-Phase Extraction (SPE): SPE provides a more selective extraction by utilizing a solid sorbent to retain the analyte while matrix interferences are washed away. This method typically yields the cleanest extracts, significantly reducing matrix effects, but is often more time-consuming and costly to develop.[6][10]

Troubleshooting Guide

Problem 1: High variability in Isotretinoin-d5 signal between samples.

• Question: My Isotretinoin-d5 internal standard signal is highly variable across my sample set. What could be the cause and how can I fix it?

• Answer:

  • Inconsistent Sample Preparation: Ensure precise and consistent execution of the extraction procedure for all samples. Variations in solvent volumes, vortexing times, or pH can lead to inconsistent recovery of the internal standard.

  • Pipetting Errors: Verify the calibration and proper operation of your pipettes, especially for the addition of the Isotretinoin-d5 spiking solution. Use positive displacement pipettes for viscous matrices like plasma if available.

  • Matrix Effects: Even with a SIL-IS, extreme matrix effects in some samples (e.g., hemolyzed or lipemic plasma) can cause signal variability. Evaluate the matrix effect by comparing the IS response in problematic samples to that in calibration standards. If matrix effects are the issue, consider a more rigorous sample cleanup method like SPE.

  • IS Stability: Ensure the stability of Isotretinoin-d5 in your stock and working solutions. Improper storage can lead to degradation.

Problem 2: Low recovery of both isotretinoin and Isotretinoin-d5.

• Question: I am observing low signal intensity for both my analyte and internal standard, suggesting poor recovery. How can I improve this?

• Answer:

  • Suboptimal Extraction Solvent (LLE): The choice of extraction solvent is critical. For isotretinoin, which is a non-polar compound, a non-polar organic solvent is required. If using LLE, ensure the solvent (e.g., diethyl ether, hexane) is appropriate and of high purity. Also, check the pH of the sample; adjusting the pH can improve the extraction efficiency of acidic or basic compounds.

  • Incomplete Protein Precipitation (PPT): If using PPT, ensure the ratio of precipitation solvent to plasma is sufficient, typically at least 3:1 (v/v) with acetonitrile.[11] Inadequate solvent volume will lead to incomplete protein removal and potential analyte co-precipitation.

  • Inefficient Elution (SPE): For SPE, the elution solvent may not be strong enough to desorb the analyte and IS from the sorbent. You may need to test different elution solvents or increase the elution volume.

  • Evaporation Loss: Isotretinoin is sensitive to light and heat. If your protocol includes an evaporation step to concentrate the sample, perform it under a gentle stream of nitrogen at a low temperature (e.g., 37°C) and in dimmed light to prevent degradation.[4]

Problem 3: Ion suppression is still observed despite using Isotretinoin-d5.

• Question: Even with Isotretinoin-d5, my results are showing signs of ion suppression (e.g., poor sensitivity, non-linear calibration curve at the lower end). What should I do?

• Answer:

  • Chromatographic Separation: The most effective way to combat ion suppression is to chromatographically separate isotretinoin from the co-eluting matrix components.[12]

    • Modify Gradient: Adjust your LC gradient to increase the retention of isotretinoin, moving it away from the early-eluting phospholipids.

    • Change Column Chemistry: Consider a different column chemistry (e.g., a biphenyl (B1667301) or pentafluorophenyl phase) that may offer different selectivity for phospholipids versus isotretinoin.

  • Improve Sample Cleanup: While Isotretinoin-d5 compensates for suppression, severe suppression can still negatively impact sensitivity.[13] If you are using PPT, switching to LLE or SPE will produce a cleaner sample and reduce the overall ion suppression.[6]

  • Sample Dilution: Diluting the final extract with the mobile phase can reduce the concentration of interfering matrix components, thereby lessening ion suppression. This is a viable option if your assay has sufficient sensitivity.

Experimental Protocols & Data

Sample Preparation Method Comparison

The choice of sample preparation is a critical step in minimizing matrix effects. Below is a summary of expected performance for different techniques.

Parameter	Protein Precipitation (PPT)	Liquid-Liquid Extraction (LLE)	Solid-Phase Extraction (SPE)
Matrix Effect	High (significant ion suppression)	Moderate	Low (cleanest extract)
Recovery	Generally good, but can be variable	Good and reproducible (e.g., ~62-65% for isotretinoin)[9]	High and consistent
Selectivity	Low	Moderate	High
Throughput	High	Moderate	Low to Moderate
Cost	Low	Low	High
Recommendation	Suitable for initial screening; may require significant chromatographic optimization to mitigate matrix effects.	A good balance of cleanliness, recovery, and cost for many applications.	The best option for assays requiring the highest sensitivity and for challenging matrices.

Detailed Experimental Protocol: Liquid-Liquid Extraction (LLE)

This protocol is adapted from a validated method for the analysis of endogenous isotretinoin in human plasma using Isotretinoin-d5.[9]

• Sample Aliquoting: Pipette 100 µL of human plasma into a clean microcentrifuge tube.

• Internal Standard Spiking: Add an appropriate amount of Isotretinoin-d5 working solution to each plasma sample.

• Extraction: Add 1 mL of diethyl ether to each tube.

• Mixing: Vortex the tubes for 10 minutes to ensure thorough extraction.

• Centrifugation: Centrifuge the samples at 4000 rpm for 5 minutes at 4°C to separate the organic and aqueous layers.

• Supernatant Transfer: Carefully transfer the upper organic layer (diethyl ether) to a new set of tubes.

• Evaporation: Evaporate the diethyl ether to dryness under a gentle stream of nitrogen gas at approximately 37°C.

• Reconstitution: Reconstitute the dried residue in 100 µL of the mobile phase.

• Injection: Inject the reconstituted sample into the LC-MS/MS system.

LC-MS/MS Parameters

The following table provides typical starting parameters for an LC-MS/MS method for isotretinoin analysis. Optimization will be required for your specific instrumentation and application.

Parameter	Setting
LC Column	C18 (e.g., ACE C18, 100 x 4.6 mm, 5 µm)[9]
Mobile Phase A	1 mM Ammonium Acetate in Water, pH 3.0[9]
Mobile Phase B	1 mM Ammonium Acetate in Acetonitrile/Water (90:10, v/v)[9]
Flow Rate	0.75 mL/min[9]
Gradient	Binary gradient optimized for separation from matrix components
Injection Volume	5-10 µL
Ionization Mode	Electrospray Ionization (ESI), Negative or Positive
MS Detection	Multiple Reaction Monitoring (MRM)
MRM Transition (Isotretinoin)	To be optimized (e.g., m/z 299.2 -> 227.2)
MRM Transition (Isotretinoin-d5)	To be optimized (e.g., m/z 304.2 -> 232.2)

Visualizations

References

• 1. phenomenex.com [phenomenex.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. researchgate.net [researchgate.net]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. Comparison of different serum sample extraction methods and their suitability for mass spectrometry analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Bioanalysis of Endogenous Isotretinoin in Altered and Unaltered Human Plasma by Liquid Chromatography-Tandem Mass Spectrometry Coupled with Electrospray Ionization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. zefsci.com [zefsci.com]
• 8. Comparison of different protein precipitation and solid-phase extraction protocols for the study of the catabolism of peptide drugs by LC-HRMS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Isotretinoin in Human Plasma Analyzed with LCMS - AppNote [mtc-usa.com]
• 10. researchgate.net [researchgate.net]
• 11. agilent.com [agilent.com]
• 12. Quantitative determination of phospholipid compositions by ESI-MS: effects of acyl chain length, unsaturation, and lipid concentration on instrument response - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. payeshdarou.ir [payeshdarou.ir]

Technical Support Center: Troubleshooting Isotopic Exchange of Deuterium in Isotretinoin-d5

Welcome to the technical support center for Isotretinoin-d5. This resource is designed for researchers, scientists, and drug development professionals to address common challenges associated with the isotopic exchange of deuterium (B1214612) in your experiments. Here you will find troubleshooting guides, frequently asked questions, and detailed experimental protocols to ensure the integrity of your deuterated standards.

Frequently Asked Questions (FAQs)

Q1: What is deuterium isotopic exchange and why is it a concern for Isotretinoin-d5?

A1: Isotopic exchange is a chemical process where a deuterium atom on a labeled compound, such as Isotretinoin-d5, is replaced by a hydrogen atom from the surrounding environment (e.g., solvents, reagents).[1][2][3] This is a critical issue as it alters the mass of the internal standard, leading to a decreased signal at its expected mass-to-charge ratio (m/z) and the appearance of signals for lighter isotopologues (Isotretinoin-d4, d3, etc.). This can compromise the accuracy and reliability of quantitative analyses.[1][2]

Q2: How susceptible are the deuterium atoms on Isotretinoin-d5 to exchange?

A2: Commercially available Isotretinoin-d5 is typically deuterated on the cyclohexene (B86901) ring and the methyl group.[4][5] Carbon-deuterium (C-D) bonds are generally more stable than deuterium bonds on heteroatoms (like oxygen or nitrogen).[6] However, exchange can be induced under certain conditions such as exposure to high temperatures or extreme pH.[1][2]

Q3: What are the primary experimental factors that can cause deuterium loss in Isotretinoin-d5?

A3: The main factors that can promote the back-exchange of deuterium are:

• pH: Both highly acidic and highly basic conditions can catalyze hydrogen-deuterium exchange.[1][2][6][7][8] The minimum rate of exchange for many compounds is often found in the acidic range, around pH 2.5-3.[6][7][8]

• Temperature: Higher temperatures increase the rate of chemical reactions, including isotopic exchange.[1][2][6][7][8] It is recommended to work at low temperatures, even subzero where possible.[8]

• Solvent: Protic solvents like water and methanol (B129727) contain exchangeable protons and can facilitate deuterium exchange.[2][6][7] Aprotic solvents such as acetonitrile, dioxane, and tetrahydrofuran (B95107) are preferred.[7]

• Exposure Time: The longer the deuterated standard is exposed to unfavorable conditions, the greater the extent of back-exchange will be.[8]

Q4: How should I store my Isotretinoin-d5 standard to maintain its isotopic integrity?

A4: To ensure the long-term stability of Isotretinoin-d5, it is recommended to:

• Storage Temperature: Store the solid compound and stock solutions at low temperatures, such as -20°C or -80°C.[5][7]

• Solvent Choice: Whenever possible, prepare stock solutions in high-purity, anhydrous aprotic solvents.[2][7]

• Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) to protect from atmospheric moisture.[2]

• Container: Use tightly sealed, light-resistant vials to prevent exposure to moisture and light, as Isotretinoin is also known to be light-sensitive.[2][9][10]

Troubleshooting Guide

Problem 1: I am observing a lower-than-expected signal for my Isotretinoin-d5 internal standard and see peaks for Isotretinoin-d4, -d3, etc.

• Possible Cause: This is a classic sign of deuterium back-exchange, where deuterium atoms are being replaced by hydrogen atoms from your sample matrix, solvents, or reagents.[6]

• Solution:

  • Review Your Workflow: Methodically examine each step of your sample preparation and analysis for the presence of protic solvents, high temperatures, or extreme pH conditions.

  • Solvent and pH Evaluation: If using aqueous solutions, ensure the pH is in the optimal range for stability (typically acidic, around pH 2.5-3.0).[6][7][8] If possible, switch to aprotic solvents for sample dilution and reconstitution.[7]

  • Temperature Control: Maintain low temperatures throughout your sample preparation and analysis. Use cooled autosamplers and consider performing extractions on ice.[6][8]

  • LC-MS Conditions: Minimize the time the sample is exposed to aqueous mobile phases. Use a rapid LC gradient if possible. Note that certain ionization techniques, like APCI, can sometimes promote exchange in the ion source.[1]

Problem 2: The peak area of my Isotretinoin-d5 is inconsistent across a batch of samples.

• Possible Cause: Inconsistent back-exchange may be occurring due to variations in sample processing time or conditions between individual samples. It could also be related to matrix effects.

• Solution:

  • Standardize Procedures: Ensure uniform timing and conditions for all sample preparation steps.

  • Matrix Effects Evaluation: Prepare a set of samples where the deuterated standard is spiked into the analytical matrix and another set in a pure solvent. A significant difference in the back-exchange profile may indicate a matrix-dependent issue.

  • Internal Standard Spiking: Add the internal standard as late as possible in the sample preparation workflow to minimize its exposure to harsh conditions.

Quantitative Data Summary

Parameter	Condition	Impact on Deuterium Exchange Rate	Recommendation
pH	High (>8) or Low (<2)	High	Maintain pH between 2.5 and 7 for minimal exchange.[6]
Temperature	High	High	Store and analyze at low temperatures (e.g., 4°C or below).[6][8]
Solvent	Protic (e.g., H₂O, CH₃OH)	Higher	Use aprotic solvents (e.g., acetonitrile, THF) when possible.[6][7]
Label Position	On Heteroatoms (O, N, S)	High	Choose standards with labels on stable carbon positions.[6]
Label Position	Alpha to Carbonyl	Moderate	Be cautious with pH and temperature.[6]
Label Position	Aromatic/Aliphatic C-H	Low	Generally stable under typical analytical conditions.[6]

Experimental Protocols

Protocol 1: Evaluation of Isotretinoin-d5 Stability in Different Solvents and pH

This protocol allows for the assessment of the stability of Isotretinoin-d5 under various solvent and pH conditions.

• Preparation of Working Solutions:

  • Prepare a 1 µg/mL working solution of Isotretinoin-d5 in the following solvents:

    • Acetonitrile (Aprotic Control)

    • 50:50 Acetonitrile:Water (Neutral)

    • 50:50 Acetonitrile:Water with 0.1% Formic Acid (Acidic, ~pH 2.7)

    • 50:50 Acetonitrile:Water with 0.1% Ammonium Hydroxide (Basic, ~pH 10)

• Incubation:

  • Aliquot the working solutions into tightly sealed vials.

  • Incubate sets of vials at different temperatures (e.g., 4°C, room temperature, and 40°C).

• Time-Point Analysis:

  • Analyze an aliquot from each condition immediately after preparation (T=0).

  • Continue to analyze aliquots at regular time intervals (e.g., 2, 4, 8, and 24 hours).

• LC-MS/MS Analysis:

  • Inject the samples onto an LC-MS/MS system.

  • Monitor the mass transitions for Isotretinoin-d5 and its potential back-exchanged products (d4, d3, etc.).

• Data Analysis:

  • Calculate the peak areas for each isotopologue at each time point.

  • Determine the percentage of the d5 form remaining and the percentage of back-exchanged forms that have appeared over time for each condition.

Visualizations

Caption: A stepwise guide to troubleshooting the loss of deuterium from Isotretinoin-d5.

Caption: Simplified mechanism of acid-catalyzed hydrogen-deuterium exchange.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. pharmaffiliates.com [pharmaffiliates.com]
• 5. caymanchem.com [caymanchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Improving the Isotretinoin Photostability by Incorporating in Microemulsion Matrix - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Preventing back-exchange of deuterium in Isotretinoin-d5 during sample preparation

Welcome to the technical support center for Isotretinoin-d5. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on preventing the back-exchange of deuterium (B1214612) during sample preparation. Below you will find troubleshooting guides and frequently asked questions to ensure the accurate and reliable use of Isotretinoin-d5 as an internal standard in your quantitative analyses.

Frequently Asked Questions (FAQs)

Q1: What is deuterium back-exchange and why is it a concern for Isotretinoin-d5?

A: Deuterium back-exchange is the unintended replacement of deuterium atoms on a stable isotope-labeled (SIL) internal standard, such as Isotretinoin-d5, with hydrogen atoms from the surrounding environment (e.g., solvents, reagents, or sample matrix).[1][2] This is a critical issue in quantitative analysis because the primary role of an internal standard is to mimic the analyte of interest, correcting for variability during sample preparation and analysis.[3] If Isotretinoin-d5 loses its deuterium labels, its mass will change, causing it to be detected as the unlabeled isotretinoin (B22099). This leads to a decrease in the internal standard signal and an artificial increase in the analyte signal, resulting in inaccurate and overestimated concentrations of isotretinoin.[4]

Q2: Are the deuterium labels on Isotretinoin-d5 susceptible to back-exchange?

A: The deuterium atoms in Isotretinoin-d5 are located on the cyclohexene (B86901) ring and a methyl group.[5][6] These positions are generally not considered readily exchangeable under typical analytical conditions, as they are on carbon atoms not adjacent to heteroatoms or activated by strong electron-withdrawing groups.[3] However, exposure to harsh conditions, such as high temperatures or extreme pH, can potentially facilitate exchange.

Q3: What are the primary factors that can induce deuterium back-exchange in Isotretinoin-d5 during sample preparation?

A: Several factors can promote the back-exchange of deuterium:

• pH: Both acidic and basic conditions can catalyze hydrogen-deuterium exchange. The rate of exchange is generally lowest at a slightly acidic pH, typically around 2.5-3.[1][2]

• Temperature: Higher temperatures accelerate the rate of chemical reactions, including back-exchange.[2][7]

• Solvent Composition: Protic solvents, which contain exchangeable protons (e.g., water, methanol, ethanol), can act as a source of hydrogen, driving the back-exchange process.[4] The longer the exposure to these solvents, the greater the risk.

• Sample Matrix: Biological matrices like plasma or urine can contain enzymes or other components that may facilitate exchange.[4]

Q4: What are the recommended storage and handling conditions for Isotretinoin-d5 to ensure its stability?

A: To maintain the isotopic integrity of Isotretinoin-d5, it is crucial to adhere to the following storage and handling recommendations:

• Storage: Long-term storage should be at refrigerator temperatures (2-8°C) or frozen (-20°C or -80°C), as specified by the supplier, in a tightly sealed vial to minimize exposure to moisture and air.[5][6][8]

• Handling: When preparing solutions, it is advisable to use aprotic or deuterated solvents whenever possible. If protic solvents are necessary, they should be of high purity and used in a manner that minimizes the sample's exposure time. Solutions should be stored at low temperatures and protected from light, as isotretinoin is known to be light-sensitive.[9][10]

Troubleshooting Guide: Preventing Back-Exchange of Isotretinoin-d5

This guide provides a systematic approach to identifying and mitigating potential deuterium back-exchange during your sample preparation workflow.

Problem: I am observing a decreasing signal for my Isotretinoin-d5 internal standard and/or an increasing signal for unlabeled isotretinoin in my quality control samples.

This is a common indicator of deuterium back-exchange. Follow the steps below to troubleshoot the issue.

The following diagram outlines a typical sample preparation workflow and highlights potential areas where back-exchange can occur.

Caption: A typical sample preparation workflow highlighting steps with a high risk for deuterium back-exchange.

To pinpoint where the back-exchange is occurring, perform a systematic evaluation of each step in your protocol.

Experimental Protocol: Stability Assessment of Isotretinoin-d5

This protocol is designed to assess the stability of Isotretinoin-d5 under your specific experimental conditions.

Materials:

• Isotretinoin-d5 stock solution

• Blank biological matrix (e.g., plasma, serum)

• All solvents and reagents used in your standard sample preparation protocol

• LC-MS/MS system

Methodology:

• Prepare Control Sample (T=0):

  • Spike a known concentration of Isotretinoin-d5 into the blank matrix.

  • Immediately process the sample using your standard extraction procedure.

  • Analyze immediately by LC-MS/MS. This will serve as your baseline.

• Incubate at Each Stage:

  • Post-Precipitation/Extraction: After adding the precipitation solvent (e.g., methanol, acetonitrile) or extraction solvent, incubate a set of samples for a duration representative of your typical batch processing time at the temperature used in your method.

  • Evaporation: If you use an evaporation step, extend the time or slightly increase the temperature for a set of samples to assess the impact of heat.

  • Reconstitution: After reconstituting the dried extract, let a set of samples sit at room temperature and in the autosampler for varying lengths of time (e.g., 1, 4, 12, 24 hours).

• LC-MS/MS Analysis:

  • Analyze all incubated samples.

  • Monitor the ion transitions for both Isotretinoin-d5 and unlabeled isotretinoin.

• Data Analysis:

  • Compare the peak area of Isotretinoin-d5 in the incubated samples to the T=0 sample. A significant decrease suggests degradation or exchange.

  • Monitor the peak area for unlabeled isotretinoin. A significant increase in the unlabeled isotretinoin peak at the retention time of the internal standard is a direct indication of back-exchange.

Data Interpretation:

The following table provides a hypothetical example of results from a stability experiment.

Condition	Incubation Time (hours)	Temperature (°C)	pH	% Decrease in Isotretinoin-d5 Signal	Unlabeled Isotretinoin Peak Detected?
T=0 (Control)	0	4	7.4	0%	No
Post-Extraction (Methanol)	4	25	N/A	< 5%	No
Evaporation	1	40	N/A	< 5%	No
Evaporation	1	60	N/A	15%	Yes
Reconstituted (Mobile Phase)	12	25	4.5	< 5%	No
Reconstituted (Mobile Phase)	12	4	4.5	< 2%	No

In this example, the elevated temperature during the evaporation step is the likely cause of back-exchange.

Based on your findings, implement the following strategies to minimize back-exchange.

Recommended Corrective Actions

Problem Area	Recommended Solution
High Temperature	Maintain low temperatures throughout the sample preparation process. Use ice baths for sample handling and a cooled autosampler (e.g., 4°C).[2][7] If an evaporation step is necessary, use the lowest possible temperature.
pH Extremes	Adjust the pH of your sample and/or reconstitution solvent to be in the range of 2.5-5, where the rate of exchange is minimized. This is often compatible with reversed-phase chromatography.[1]
Protic Solvents	If possible, substitute protic solvents (e.g., methanol, water) with aprotic solvents (e.g., acetonitrile, methyl tert-butyl ether) during extraction. Minimize the time the sample is in contact with protic solvents.
Long Incubation Times	Process samples in smaller batches to minimize the time they spend in the autosampler before injection.[2]

The following decision tree can guide your troubleshooting process.

Caption: A decision tree for troubleshooting deuterium back-exchange of Isotretinoin-d5.

By following this guide, you can systematically identify and address the root causes of deuterium back-exchange, ensuring the integrity of your Isotretinoin-d5 internal standard and the accuracy of your analytical results.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. clearsynth.com [clearsynth.com]
• 6. caymanchem.com [caymanchem.com]
• 7. benchchem.com [benchchem.com]
• 8. pharmaffiliates.com [pharmaffiliates.com]
• 9. researchgate.net [researchgate.net]
• 10. Improving the Isotretinoin Photostability by Incorporating in Microemulsion Matrix - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing ESI-MS Ionization Efficiency for Isotretinoin-d5

Welcome to the technical support center for optimizing the analysis of Isotretinoin-d5 using Electrospray Ionization Mass Spectrometry (ESI-MS). This resource provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals enhance their analytical methods.

Frequently Asked Questions (FAQs)

Q1: What is the optimal ionization mode for Isotretinoin-d5 analysis?

A1: Both positive and negative electrospray ionization (ESI) modes can be utilized for the analysis of Isotretinoin-d5. Some studies have demonstrated successful quantification using positive ESI ([1][2]), while others have employed negative ESI, particularly for related retinoids[3][4]. Atmospheric Pressure Chemical Ionization (APCI) has also been used for the analysis of retinoids and can be considered as an alternative[5][6]. The choice of polarity should be determined empirically by assessing the signal intensity and stability for your specific experimental conditions.

Q2: How can I improve the signal intensity of my Isotretinoin-d5 peak?

A2: To improve signal intensity, consider the following:

• Mobile Phase Composition: The choice of organic solvent and additives can significantly impact ionization efficiency. Acetonitrile is a commonly used organic solvent in mobile phases for isotretinoin (B22099) analysis[2][7][8]. The addition of modifiers like formic acid (typically 0.1%) for positive mode or ammonium (B1175870) acetate (B1210297) for negative mode can enhance protonation or deprotonation, respectively[2][3].

• Source Parameters: Systematically optimize ESI source parameters, including capillary voltage, nebulizer gas pressure, drying gas flow rate, and temperature[9]. A design of experiments (DoE) approach can be effective in identifying the optimal settings for these interacting parameters[9][10].

• Sample Concentration: Ensure your sample is appropriately concentrated. Overly diluted samples may result in weak signals, while highly concentrated samples can lead to ion suppression[11].

Q3: I am observing significant ion suppression for Isotretinoin-d5. What are the likely causes and how can I mitigate this?

A3: Ion suppression in ESI-MS is a common matrix effect where co-eluting compounds from the sample matrix interfere with the ionization of the analyte of interest[12].

• Causes: Common sources of ion suppression include salts, phospholipids (B1166683) from plasma samples, and other endogenous matrix components.

• Mitigation Strategies:

  • Chromatographic Separation: Modify your LC gradient to better separate Isotretinoin-d5 from interfering matrix components[12]. Using a column with a different stationary phase can also alter selectivity.

  • Sample Preparation: Employ more rigorous sample clean-up procedures. Techniques like liquid-liquid extraction (LLE) or solid-phase extraction (SPE) are generally more effective at removing interfering matrix components than simple protein precipitation[3][4].

  • Post-Column Infusion: A post-column infusion experiment can help identify the retention times at which ion suppression is most severe, allowing you to adjust your chromatography accordingly[12].

Troubleshooting Guides

Issue 1: Poor Peak Shape (Broadening or Tailing)

• Question: My Isotretinoin-d5 peak is broad and/or tailing. What should I check?

• Answer:

  • Column Health: Ensure your analytical column is not degraded or clogged. Contaminants on the column can lead to poor peak shape. Flushing the column or replacing it may be necessary[13].

  • Mobile Phase pH: The pH of the mobile phase can affect the peak shape of acidic compounds like isotretinoin. Ensure the pH is appropriate for the column and analyte.

  • Injection Solvent: Mismatches between the injection solvent and the initial mobile phase composition can cause peak distortion. Where possible, dissolve your sample in the initial mobile phase[13].

  • Extra-Column Volume: Minimize the volume of tubing and fittings between the injector, column, and detector to reduce extra-column band broadening[13].

Issue 2: Inconsistent or Unstable Signal

• Question: The signal for Isotretinoin-d5 is unstable and not reproducible. What could be the problem?

• Answer:

  • ESI Source Stability: An unstable electrospray can lead to fluctuating signal intensity. Visually inspect the spray needle for any blockage or irregular spray. Lowering the sprayer voltage can sometimes improve stability and prevent phenomena like corona discharge[14].

  • Gas Flow Rates: Inconsistent nebulizing or drying gas flow can cause signal instability. Check for leaks in the gas lines and ensure the gas supply is adequate.

  • Source Contamination: A contaminated ion source can lead to erratic signal. Regular cleaning of the ion source components is crucial for maintaining performance.

  • Mobile Phase Degassing: Ensure your mobile phases are properly degassed to prevent bubble formation, which can disrupt the spray and cause signal instability.

Experimental Protocols

Protocol 1: Generic LC-MS/MS Method for Isotretinoin-d5

This protocol provides a starting point for method development. Optimization will be required for your specific instrumentation and sample matrix.

• Liquid Chromatography:

  • Column: C18 reverse-phase column (e.g., Agilent Zorbax SB-C18, 100 mm × 2.1 mm, 3.5 μm)[1].

  • Mobile Phase A: Water with 0.1% formic acid[2].

  • Mobile Phase B: Acetonitrile with 0.1% formic acid[2].

  • Gradient: Start with a suitable percentage of mobile phase B, ramp up to a high percentage to elute the analyte, and then return to initial conditions for re-equilibration.

  • Flow Rate: 0.4 - 0.5 mL/min[1][2].

  • Injection Volume: 1 - 10 µL.

• Mass Spectrometry (Positive ESI Mode):

  • Ion Source: Electrospray Ionization (ESI).

  • Scan Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transition for Isotretinoin-d5: m/z 304.4 → 260.2[4].

  • Source Parameters: These must be optimized for your specific instrument but typical starting points can be found in the literature[5][9][15].

Data Presentation

Table 1: Reported LC-MS Parameters for Isotretinoin Analysis

Parameter	Method 1	Method 2	Method 3
Reference	[3]	[1]	[8]
Ionization Mode	Negative ESI	Positive ESI	Positive ESI
Column	ACE C18 (100 x 4.6 mm, 5 µm)	Agilent Zorbax SB-C18 (100 x 2.1 mm, 3.5 µm)	Shimadzu Shim-pack VP-ODS C18 (150 x 2.0 mm)
Mobile Phase	A: 1 mM Ammonium Acetate (pH 3.0)B: 1 mM Ammonium Acetate (pH 3.0) in 10:90 Water:Acetonitrile	Methanol, Water, Acetonitrile, Formic Acid	Acetonitrile and Water (90:10, v/v)
Flow Rate	0.75 mL/min	0.5 mL/min	Not Specified
Internal Standard	Isotretinoin-d5	Nifedipine	Acitretin

Table 2: Example Quantitative Performance Data for Isotretinoin LC-MS Assays

Parameter	Value (Method A)	Value (Method B)
Reference	[3]	[8]
Linearity Range	0.5 - 1000 ng/mL	10 - 1500 ng/mL
Correlation Coefficient (r²)	> 0.9992	0.9989
Intra-day Precision (%CV)	0.9 - 3.9%	< 10%
Inter-day Precision (%CV)	1.3 - 6.1%	< 10%
Average Recovery	62.2 - 64.6%	> 80%

Visualizations

Caption: Workflow for optimizing ESI-MS signal for Isotretinoin-d5.

Caption: Logical steps for troubleshooting ion suppression.

References

• 1. payeshdarou.ir [payeshdarou.ir]
• 2. Isotretinoin in Human Plasma Analyzed with LCMS - AppNote [mtc-usa.com]
• 3. Bioanalysis of Endogenous Isotretinoin in Altered and Unaltered Human Plasma by Liquid Chromatography-Tandem Mass Spectrometry Coupled with Electrospray Ionization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. omicsonline.org [omicsonline.org]
• 5. A sensitive and specific method for measurement of multiple retinoids in human serum with UHPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Quantification of endogenous retinoic acid in limited biological samples by LC/MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Determination of isotretinoin in human plasma by high performance liquid chromatography-electrospray ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. spectroscopyonline.com [spectroscopyonline.com]
• 10. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 11. gmi-inc.com [gmi-inc.com]
• 12. benchchem.com [benchchem.com]
• 13. agilent.com [agilent.com]
• 14. elementlabsolutions.com [elementlabsolutions.com]
• 15. pubs.acs.org [pubs.acs.org]

Improving signal-to-noise ratio for low concentrations of Isotretinoin-d5

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with low concentrations of Isotretinoin-d5. The information aims to help improve the signal-to-noise ratio (S/N) in liquid chromatography-tandem mass spectrometry (LC-MS/MS) analyses.

Frequently Asked Questions (FAQs)

Q1: What is the optimal ionization mode for Isotretinoin-d5 analysis by LC-MS/MS?

A1: Both positive and negative electrospray ionization (ESI) modes have been used for the analysis of Isotretinoin. However, due to its carboxylic acid moiety, negative ion mode (ESI-) is often more sensitive as it readily forms the deprotonated molecule [M-H]⁻.[1] One study successfully implemented a multi-reaction monitoring (MRM) mode in negative polarity for the quantification of endogenous Isotretinoin using Isotretinoin-d5 as an internal standard.[2]

Q2: What are the common MRM transitions for Isotretinoin-d5?

A2: A commonly used MRM transition for Isotretinoin-d5 in negative ionization mode is m/z 304.4 → 260.2.[1] For the unlabeled Isotretinoin, a corresponding transition would be monitored. It is crucial to optimize the collision energy and other mass spectrometer parameters for your specific instrument to achieve the best signal intensity.

Q3: What are the main causes of a poor signal-to-noise ratio for Isotretinoin-d5 at low concentrations?

A3: A poor S/N ratio for low concentrations of Isotretinoin-d5 can stem from several factors:

• Suboptimal Mass Spectrometry Parameters: Incorrect collision energy, declustering potential, or ion source settings can lead to inefficient ion transmission and fragmentation.

• Matrix Effects: Co-eluting endogenous components from the biological matrix (e.g., plasma, serum) can suppress the ionization of Isotretinoin-d5.[3]

• Inefficient Sample Preparation: Poor recovery of the analyte during extraction or the presence of interfering substances can significantly impact the signal.

• Chromatographic Issues: Poor peak shape, such as tailing or broadening, can decrease the peak height and thus the S/N ratio.

• Instability of Isotretinoin-d5: Isotretinoin is known to be sensitive to light, and degradation of the internal standard can lead to a decreased signal.[4]

Q4: How can I minimize matrix effects in my analysis?

A4: To minimize matrix effects, consider the following strategies:

• Improve Sample Cleanup: Employ more effective sample preparation techniques like liquid-liquid extraction (LLE) or solid-phase extraction (SPE) to remove interfering matrix components.

• Optimize Chromatography: Adjust the chromatographic conditions (e.g., mobile phase gradient, column chemistry) to separate Isotretinoin-d5 from co-eluting matrix components.

• Dilution: If the concentration of the analyte is sufficient, diluting the sample can reduce the concentration of interfering substances.

• Use a Stable Isotope-Labeled Internal Standard: Isotretinoin-d5 is a stable isotope-labeled internal standard and is expected to co-elute with and experience similar matrix effects as the unlabeled analyte, thus providing more accurate quantification.

Troubleshooting Guides

Guide 1: Low or No Signal for Isotretinoin-d5

This guide provides a step-by-step approach to troubleshoot a weak or absent signal for your Isotretinoin-d5 internal standard.

Troubleshooting workflow for low or no Isotretinoin-d5 signal.

Guide 2: High Signal-to-Noise Ratio Variability

This guide addresses situations where the S/N for Isotretinoin-d5 is inconsistent across a batch of samples.

Troubleshooting workflow for high S/N variability.

Experimental Protocols

Protocol 1: Stock and Working Solution Preparation

Objective: To prepare accurate and stable Isotretinoin-d5 stock and working solutions.

Materials:

• Isotretinoin-d5 certified reference material

• Methanol (B129727) (LC-MS grade)

• Amber vials

• Calibrated analytical balance and pipettes

Procedure:

• Stock Solution (e.g., 1 mg/mL):

  • Accurately weigh a suitable amount of Isotretinoin-d5 powder.

  • Dissolve in a known volume of methanol in an amber volumetric flask to achieve the target concentration.

  • Sonicate for 5-10 minutes to ensure complete dissolution.[5]

• Working Solutions:

  • Perform serial dilutions of the stock solution with methanol to prepare working solutions at the desired concentrations for spiking into calibration standards and quality control samples.

• Storage:

  • Store all solutions in amber vials at -20°C or -80°C to protect from light and prevent degradation.[4]

Protocol 2: Sample Preparation using Protein Precipitation (PPT)

Objective: To extract Isotretinoin-d5 from plasma samples by precipitating proteins.

Workflow for protein precipitation of plasma samples.

Procedure:

• Thaw plasma samples on ice.

• To 100 µL of plasma in a microcentrifuge tube, add the appropriate volume of Isotretinoin-d5 working solution.

• Add 300 µL of ice-cold acetonitrile.

• Vortex the mixture vigorously for 1-2 minutes to ensure thorough mixing and protein precipitation.

• Centrifuge the samples at a high speed (e.g., >10,000 x g) for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully transfer the supernatant to a new tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen.

• Reconstitute the dried extract in a suitable volume (e.g., 100 µL) of the initial mobile phase.

• Vortex briefly and transfer to an autosampler vial for LC-MS/MS analysis.

Protocol 3: Sample Preparation using Liquid-Liquid Extraction (LLE)

Objective: To achieve a cleaner extract of Isotretinoin-d5 from plasma compared to PPT.

Procedure:

• Thaw plasma samples on ice.

• To 100 µL of plasma in a glass tube, add the appropriate volume of Isotretinoin-d5 working solution.

• Add 500 µL of an appropriate extraction solvent (e.g., diethyl ether or a mixture of ethyl acetate (B1210297) and n-hexane).[2]

• Vortex the mixture for 5-10 minutes.

• Centrifuge at a moderate speed (e.g., 3000 x g) for 5 minutes to separate the aqueous and organic layers.

• Carefully transfer the organic layer to a new tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen.

• Reconstitute the dried extract in a suitable volume (e.g., 100 µL) of the initial mobile phase.

• Vortex briefly and transfer to an autosampler vial for LC-MS/MS analysis.

Data Presentation

The following tables summarize typical parameters for LC-MS/MS analysis of Isotretinoin. These should be used as a starting point and optimized for your specific instrumentation and application.

Table 1: Example Liquid Chromatography Parameters

Parameter	Recommended Condition
Column	C18 (e.g., Agilent Zorbax SB-C18, 100 mm × 2.1 mm, 3.5 µm)[6]
Mobile Phase A	Water with 0.1% Formic Acid or 1 mM Ammonium Acetate, pH 3.0[2][3]
Mobile Phase B	Acetonitrile or Methanol with 0.1% Formic Acid[3][6]
Flow Rate	0.4 - 0.75 mL/min[2][3]
Column Temperature	Ambient or controlled (e.g., 40°C)
Injection Volume	5 - 20 µL

Table 2: Example Mass Spectrometry Parameters

Parameter	Recommended Setting
Ionization Mode	Negative Electrospray Ionization (ESI-)[2]
MRM Transition (Isotretinoin-d5)	m/z 304.4 → 260.2[1]
MRM Transition (Isotretinoin)	m/z 299.2 → 255.2 (or other optimized transition)[7]
Dwell Time	100 - 200 ms
Collision Energy (CE)	Instrument and compound dependent, requires optimization.
Declustering Potential (DP)	Instrument and compound dependent, requires optimization.
Ion Source Temperature	400 - 550 °C (requires optimization)[8]

Table 3: Typical Method Performance Characteristics for Isotretinoin Analysis

Parameter	Typical Value	Reference
Linearity Range	0.5 - 1000 ng/mL	[2]
Lower Limit of Quantification (LLOQ)	0.5 - 2.5 ng/mL (ppb)	[2][6]
Intra-day Precision (%CV)	< 15%	[2]
Inter-day Precision (%CV)	< 15%	[2]
Accuracy (%RE)	± 15%	[2]
Extraction Recovery (LLE)	~62-65%	[2]

References

• 1. omicsonline.org [omicsonline.org]
• 2. Bioanalysis of Endogenous Isotretinoin in Altered and Unaltered Human Plasma by Liquid Chromatography-Tandem Mass Spectrometry Coupled with Electrospray Ionization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Isotretinoin in Human Plasma Analyzed with LCMS - AppNote [mtc-usa.com]
• 4. Improving the Isotretinoin Photostability by Incorporating in Microemulsion Matrix - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchonline.ljmu.ac.uk [researchonline.ljmu.ac.uk]
• 6. payeshdarou.ir [payeshdarou.ir]
• 7. researchgate.net [researchgate.net]
• 8. chromatographyonline.com [chromatographyonline.com]

Impact of mobile phase composition on Isotretinoin-d5 chromatographic peak shape

Audience: Researchers, scientists, and drug development professionals.

This technical support center provides targeted troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the chromatographic peak shape of Isotretinoin-d5. The following sections offer solutions to common issues encountered during experimental analysis.

Troubleshooting Guide: Peak Shape Issues for Isotretinoin-d5

This guide addresses common peak shape abnormalities in a question-and-answer format, providing specific causes and actionable solutions.

Question 1: Why is my Isotretinoin-d5 peak exhibiting tailing?

Peak tailing, an asymmetry where the latter half of the peak is drawn out, is a frequent issue.[1] It can compromise integration accuracy and resolution.

• Potential Causes:

  • Secondary Interactions: The most common cause for basic or polar compounds is the interaction with acidic residual silanol (B1196071) groups on the silica-based stationary phase of the column.[2][3][4][5]

  • Column Overload: Injecting a sample with too high a mass of the analyte can saturate the stationary phase.[1][2]

  • Inappropriate Mobile Phase pH: An unsuitable mobile phase pH can lead to secondary interactions.[2][6]

  • System Dead Volume: Excessive volume from long tubing or poorly fitted connections can cause peak distortion.[7][8]

  • Column Contamination: A contaminated guard or analytical column can lead to peak shape issues.[2]

• Solutions:

  • Mobile Phase Modification: Adjusting the mobile phase pH can suppress the ionization of silanol groups. For reversed-phase columns, using a mobile phase with a low pH (e.g., pH 2-3) is effective.[5][6] Adding a small amount of an acidic modifier like 0.1% formic acid or acetic acid is a common practice.[9]

  • Reduce Sample Load: Decrease the injected sample volume or dilute the sample to avoid mass overload.[1][2]

  • Select an Appropriate Column: Use a modern, high-purity, end-capped column or a column with a different stationary phase (e.g., polar-embedded) to minimize silanol interactions.[2][6]

  • System Optimization: Check all fittings and connections to ensure they are secure and minimize tubing length to reduce extra-column volume.

Question 2: What causes my Isotretinoin-d5 peak to show fronting?

Peak fronting is the inverse of tailing, where the leading edge of the peak is sloped.[1] This can be indicative of several issues in your method.

• Potential Causes:

  • Sample Overload: This is a primary cause of peak fronting, often related to the concentration of the sample.[2][10][11]

  • Poor Sample Solubility: If the analyte is not fully dissolved in the sample solvent, it can lead to a distorted peak shape.[1]

  • Incompatible Injection Solvent: Using a sample solvent that is significantly stronger (i.e., has a higher elution strength) than the mobile phase can cause the analyte band to spread and distort upon injection.[10]

  • Column Collapse: Though less common, operating a column outside its recommended pH or temperature range can damage the stationary phase bed, leading to fronting.[1]

• Solutions:

  • Reduce Sample Concentration: Lower the concentration of the analyte in your sample or reduce the injection volume.[10][11]

  • Optimize Sample Solvent: Ensure your sample is completely dissolved. Whenever possible, dissolve the sample in the initial mobile phase. If a stronger solvent is necessary for solubility, keep the injection volume as small as possible.

  • Check Column Integrity: Verify that the column is being used within its specified operational limits for pH and temperature.

Question 3: Why is my Isotretinoin-d5 peak splitting into two or more peaks?

Peak splitting, where a peak appears as a doublet or has a significant shoulder, can indicate a chemical or physical issue within the chromatographic system.[1]

• Potential Causes:

  • Column Void or Channeling: A void at the inlet of the column or channeling within the packed bed can create multiple paths for the analyte, resulting in a split peak.[12][13] This affects all peaks in the chromatogram.[1]

  • Partially Blocked Frit: Contamination or particulates blocking the inlet frit of the column can disrupt the sample flow path.[12][13]

  • Sample Solvent Incompatibility: A significant mismatch between the sample solvent and the mobile phase can cause peak splitting, especially for early-eluting peaks.

  • Co-eluting Interference: The split peak may actually be two different, unresolved compounds.

• Solutions:

  • Address Column Issues: If a void is suspected, the column may need to be replaced. To clear a blocked frit, try back-flushing the column.[14] Using a guard column can help protect the analytical column from particulates.

  • Match Sample Solvent to Mobile Phase: Prepare the sample in the mobile phase whenever feasible.

  • Improve Separation: To rule out co-elution, adjust the mobile phase composition or gradient to improve resolution.

Experimental Protocols

A detailed methodology for a representative experiment is provided below.

HPLC Method for Isotretinoin (B22099) Analysis

This protocol is based on established methods for the analysis of Isotretinoin.[15][16][17][18]

• Instrumentation: High-Performance Liquid Chromatography (HPLC) system with a UV or PDA detector.

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A mixture of an organic solvent and an aqueous component. A common composition is Acetonitrile (B52724) and Water (containing 0.1% Glacial Acetic Acid) in a ratio of 85:15 v/v.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 355 nm.[15]

• Injection Volume: 20 µL.

• Column Temperature: Ambient (e.g., 25°C).

• Sample Preparation:

  • Prepare a stock solution of Isotretinoin-d5 in the mobile phase or a suitable organic solvent like methanol (B129727).

  • Perform serial dilutions to the desired concentration range using the mobile phase as the diluent.

  • Filter the final sample solution through a 0.45 µm syringe filter before injection to remove any particulates.

Data Presentation

The following table summarizes the impact of different mobile phase compositions on the chromatographic parameters of Isotretinoin, which serves as a close proxy for Isotretinoin-d5.

Mobile Phase Composition (v/v)	Column	Asymmetry Factor (As)	Theoretical Plates (N)	Retention Time (Rt) (min)	Reference
Ethyl Acetate:Ethanol (50:50)	Nucleodur C18	1.04	5231	2.78
Acetonitrile:Methanol (30:70)	C18	Good Resolution	-	2.59	[7]
Acetonitrile:Methanol:Water (50:45:5) with pH 4.5	C18	1.16	-	5.2	[12]
0.3% Glacial Acetic Acid in Water:Acetonitrile (85:15)	C18	-	-	-	[12]
n-hexane:ethyl acetate:glacial acetic acid (970:30:0.1)	Silica	-	-	42.03	[13]

Note: The chromatographic behavior of Isotretinoin-d5 is expected to be nearly identical to that of non-deuterated Isotretinoin in reversed-phase HPLC.

Visualizations

Logical Workflow for Troubleshooting Poor Peak Shape

Caption: Troubleshooting workflow for chromatographic peak shape issues.

Experimental Workflow for HPLC Method Development

Caption: Workflow for developing an HPLC method for Isotretinoin-d5.

Frequently Asked Questions (FAQs)

• Q1: What is a good starting mobile phase for Isotretinoin-d5 analysis on a C18 column? A good starting point for reversed-phase chromatography of Isotretinoin-d5 is a mixture of an organic solvent like acetonitrile or methanol with water.[19] A common initial ratio is between 70:30 and 95:5 (organic:aqueous). Incorporating a small amount of an acid, such as 0.1% formic or acetic acid, is also recommended to control the ionization of residual silanols on the column, which helps to achieve a symmetrical peak shape.[9]

• Q2: Should I use acetonitrile or methanol as the organic modifier? Both acetonitrile and methanol are suitable organic modifiers for the analysis of Isotretinoin. Acetonitrile often provides lower backpressure and better UV transparency. Methanol is a protic solvent and may offer different selectivity compared to the aprotic acetonitrile, which can be beneficial for resolving Isotretinoin-d5 from potential impurities. The optimal choice should be determined during method development by comparing the resulting peak shape, resolution, and analysis time.

• Q3: How will the chromatographic behavior of Isotretinoin-d5 differ from non-deuterated Isotretinoin? The difference in chromatographic behavior is expected to be negligible. Deuterium substitution slightly increases the molecular weight but does not significantly alter the molecule's polarity or its hydrophobic interactions with a C18 stationary phase. Therefore, the retention time and response of Isotretinoin-d5 should be nearly identical to that of Isotretinoin under the same chromatographic conditions. The principles and troubleshooting steps for optimizing peak shape are directly transferable.

References

• 1. acdlabs.com [acdlabs.com]
• 2. pharmaguru.co [pharmaguru.co]
• 3. chromtech.com [chromtech.com]
• 4. elementlabsolutions.com [elementlabsolutions.com]
• 5. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 6. uhplcs.com [uhplcs.com]
• 7. uhplcs.com [uhplcs.com]
• 8. bvchroma.com [bvchroma.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. uhplcs.com [uhplcs.com]
• 11. What is Peak Fronting? | PerkinElmer [perkinelmer.com]
• 12. Peak Splitting in HPLC: Causes and Solutions | Separation Science [sepscience.com]
• 13. bio-works.com [bio-works.com]
• 14. chromatographyonline.com [chromatographyonline.com]
• 15. Quantitative estimation and validation of isotretinoin in Pharmaceutical dosage forms by RP-HPLC | PDF [slideshare.net]
• 16. ajpamc.com [ajpamc.com]
• 17. tandfonline.com [tandfonline.com]
• 18. ukaazpublications.com [ukaazpublications.com]
• 19. Mobile Phase Optimization: A Critical Factor in HPLC | Phenomenex [phenomenex.com]

Dealing with ion suppression in plasma samples when using Isotretinoin-d5

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals dealing with ion suppression in plasma samples when using Isotretinoin-d5 as an internal standard in LC-MS/MS analysis.

Troubleshooting Guide: Ion Suppression

Ion suppression is a common challenge in LC-MS/MS analysis of complex biological matrices like plasma. It occurs when co-eluting endogenous components interfere with the ionization of the target analyte and internal standard, leading to reduced signal intensity and compromised data quality.[1][2] This guide provides a structured approach to identifying and resolving common issues.

Table 1: Troubleshooting Common Issues in Isotretinoin-d5 Plasma Analysis

Problem	Potential Cause	Recommended Solution
Inconsistent or inaccurate quantitative results despite using Isotretinoin-d5.	Differential Ion Suppression: The analyte (Isotretinoin) and the internal standard (Isotretinoin-d5) are affected differently by the matrix. This can occur if they do not perfectly co-elute due to the deuterium (B1214612) isotope effect.[3]	1. Verify Co-elution: Overlay the chromatograms of Isotretinoin and Isotretinoin-d5 to confirm identical retention times. 2. Optimize Chromatography: Adjust the gradient, flow rate, or column chemistry to ensure co-elution.[2] 3. Evaluate Matrix Effects: Perform a quantitative analysis of matrix effects (see Experimental Protocols).
Low signal intensity for both Isotretinoin and Isotretinoin-d5.	Significant Ion Suppression: High levels of matrix components, such as phospholipids (B1166683) or salts, are co-eluting with your compounds of interest.[4]	1. Enhance Sample Preparation: Switch from protein precipitation to a more rigorous cleanup method like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) to remove more interferences.[4][5] 2. Dilute the Sample: Diluting the plasma sample can reduce the concentration of interfering matrix components.[6] 3. Chromatographic Separation: Modify the LC method to separate the analytes from the suppression zones identified via post-column infusion.[5]
Signal for Isotretinoin-d5 decreases throughout the analytical run.	Carryover and System Contamination: Late-eluting matrix components, particularly phospholipids, can build up on the column and in the ion source, causing progressive ion suppression.[7]	1. Extend Run Time: Ensure all matrix components have eluted before the next injection by extending the chromatographic run time.[3] 2. Implement a Column Wash: Introduce a strong organic wash step at the end of each gradient to clean the column. 3. Clean the Ion Source: Regularly clean the mass spectrometer's ion source according to the manufacturer's recommendations.[1]
High variability in replicate injections of the same sample.	Inconsistent Sample Preparation or Matrix Effects: Variability in the extraction recovery or sample-to-sample differences in matrix composition can lead to inconsistent ion suppression.[8]	1. Standardize Sample Preparation: Ensure the sample preparation protocol is followed precisely for all samples. 2. Use Matrix-Matched Calibrators: Prepare calibration standards and quality control samples in the same blank plasma matrix as the study samples to mimic and compensate for matrix effects.[2][3]

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a significant problem in plasma samples?

A1: Ion suppression is a matrix effect where the ionization efficiency of a target analyte is reduced by co-eluting compounds from the sample matrix.[3] In plasma, this matrix is complex and contains high concentrations of proteins, salts, and phospholipids, which are major causes of ion suppression.[4][8] This phenomenon can lead to decreased analytical sensitivity, accuracy, and precision, potentially resulting in the underestimation of the analyte's concentration.[9] Electrospray ionization (ESI) is particularly susceptible to these effects.[8]

Q2: I'm using a deuterated internal standard, Isotretinoin-d5. Shouldn't that automatically correct for all ion suppression?

A2: Ideally, a stable isotope-labeled internal standard (SIL-IS) like Isotretinoin-d5 will co-elute with the unlabeled analyte and experience the same degree of ion suppression.[9] The use of a peak area ratio should then correct for this effect.[10] However, this correction is not always perfect. A phenomenon known as the "deuterium isotope effect" can sometimes cause a slight chromatographic separation between the analyte and the SIL-IS.[3] If this separation occurs in a region of the chromatogram with steep changes in ion suppression, the analyte and internal standard will be affected differently, leading to inaccurate quantification.[3]

Q3: How can I detect and locate ion suppression in my chromatographic run?

A3: The most direct way to visualize and locate regions of ion suppression is through a post-column infusion experiment .[5][9] This involves continuously infusing a solution of your analyte (Isotretinoin) at a constant rate into the MS detector, after the LC column. You then inject an extracted blank plasma sample. Any drop in the constant signal baseline indicates a region where co-eluting matrix components are causing ion suppression.[5][11]

Q4: What are the most effective sample preparation techniques to minimize ion suppression for Isotretinoin in plasma?

A4: The choice of sample preparation is critical for minimizing ion suppression.[4]

• Protein Precipitation (PPT): This is a simple and common method but is often the least effective at removing interfering components like phospholipids, leading to more significant ion suppression.[5]

• Liquid-Liquid Extraction (LLE): LLE offers a cleaner sample extract than PPT by partitioning the analyte into an immiscible organic solvent, leaving many polar interferences behind.[4][5]

• Solid-Phase Extraction (SPE): SPE is generally considered the most effective technique for removing a broad range of interfering compounds, including phospholipids.[4][5] It provides the cleanest extracts and often results in the least amount of ion suppression. The matrix effect is generally lower with SPE compared to protein precipitation.[12]

Q5: Can changing my LC-MS instrument parameters help reduce ion suppression?

A5: Yes, optimizing instrument parameters can help mitigate ion suppression.

• Ionization Source: Atmospheric Pressure Chemical Ionization (APCI) is generally less susceptible to ion suppression than Electrospray Ionization (ESI).[6][13] If your analyte is amenable to APCI, switching sources could be beneficial.

• Chromatography: Improving chromatographic resolution to separate Isotretinoin from matrix interferences is a highly effective strategy. Using columns with different selectivities or adjusting the mobile phase gradient can shift the analyte's retention time away from regions of high suppression.[2][5]

• Flow Rate: Reducing the LC flow rate (e.g., to nano-flow rates) can sometimes reduce ion suppression by improving desolvation efficiency.[6]

Experimental Protocols

Protocol 1: Post-Column Infusion to Evaluate Ion Suppression

This protocol allows for the identification of retention time windows where matrix components cause ion suppression.

Methodology:

• System Setup:

  • Configure the LC-MS/MS system as you would for your standard analysis.

  • Using a T-piece, connect the outlet of the LC column to the MS ion source inlet.

  • Connect a syringe pump to the third port of the T-piece.[3]

• Infusion Solution: Prepare a solution of Isotretinoin in a suitable solvent (e.g., 50:50 acetonitrile:water) at a concentration that provides a stable and high-intensity signal (e.g., 100 ng/mL).

• Procedure:

  • Begin infusing the Isotretinoin solution at a low, constant flow rate (e.g., 10 µL/min).[14]

  • Start the LC gradient without an injection and wait for the MS signal for Isotretinoin to stabilize, establishing a baseline.

  • Inject a blank plasma sample that has been processed using your standard sample preparation method (e.g., protein precipitation).

  • Monitor the signal for the infused Isotretinoin throughout the entire chromatographic run.

• Data Analysis: A stable baseline indicates no ion suppression. Dips or drops in the baseline signal indicate retention times where co-eluting matrix components are causing ion suppression.[5]

Protocol 2: Solid-Phase Extraction (SPE) for Plasma Sample Cleanup

This protocol provides a more effective cleanup of plasma samples compared to protein precipitation, significantly reducing matrix effects.

Methodology:

• Sample Pre-treatment:

  • To 200 µL of plasma, add 20 µL of Isotretinoin-d5 internal standard solution.

  • Add 200 µL of 4% phosphoric acid in water and vortex to mix. This acidification helps in retaining the analyte on the SPE sorbent.

• SPE Cartridge Conditioning:

  • Condition a mixed-mode cation exchange SPE cartridge with 1 mL of methanol (B129727).

  • Equilibrate the cartridge with 1 mL of water.

• Sample Loading: Load the pre-treated plasma sample onto the conditioned SPE cartridge.

• Washing:

  • Wash the cartridge with 1 mL of 2% formic acid in water to remove polar interferences.

  • Wash the cartridge with 1 mL of methanol to remove lipids and other non-polar interferences.

• Elution: Elute Isotretinoin and Isotretinoin-d5 with 1 mL of 5% ammonium (B1175870) hydroxide (B78521) in methanol into a clean collection tube.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of mobile phase for LC-MS/MS analysis.

Visualizations

Caption: Troubleshooting workflow for ion suppression issues.

Caption: Causes and effects of ion suppression in plasma.

References

• 1. Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis | AMSbiopharma [amsbiopharma.com]
• 2. longdom.org [longdom.org]
• 3. benchchem.com [benchchem.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 7. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. Comparison of different protein precipitation and solid-phase extraction protocols for the study of the catabolism of peptide drugs by LC-HRMS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. providiongroup.com [providiongroup.com]
• 14. pubs.acs.org [pubs.acs.org]

Ensuring the stability of Isotretinoin-d5 in the autosampler

This technical support center provides guidance on ensuring the stability of Isotretinoin-d5 in an autosampler. Below you will find frequently asked questions (FAQs) and troubleshooting guides to address common issues encountered during experimental analysis.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that affect the stability of Isotretinoin-d5 in an autosampler?

Isotretinoin-d5, similar to its non-deuterated counterpart, is a sensitive compound susceptible to degradation from several factors within an autosampler environment. The primary factors of concern are:

• Light Exposure: Isotretinoin (B22099) is highly photolabile and can undergo photoisomerization and photodegradation when exposed to light, particularly UV and UVA radiation.[1][2][3] Autosampler vials that are not light-protected can lead to significant sample degradation.

• Temperature: Elevated temperatures within the autosampler tray can accelerate the degradation of Isotretinoin-d5.[2][3] Many autosamplers do not have temperature control, leading to potential sample warming over long analytical runs.

• Oxygen: Exposure to air can lead to oxidation of the molecule.[2][3] While samples are in vials, repeated injections or headspace in the vial can introduce oxygen.

• pH of the Sample Matrix: Isotretinoin is more stable in acidic conditions and is labile to basic conditions. The pH of the sample diluent can significantly impact its stability.

• Solvent Composition: The choice of solvent can influence the rate of degradation. For instance, degradation can occur in common HPLC solvents like methanol (B129727).[4]

Q2: What are the major degradation products of Isotretinoin-d5?

The primary degradation pathways for Isotretinoin-d5 are isomerization and oxidation. The major degradation products include:

• Tretinoin-d5 (all-trans-retinoic acid-d5): This is a common isomer formed through light or heat-induced isomerization.[5][6]

• 9-cis-Retinoic Acid-d5: Another isomer that can be formed upon light exposure.[7][8]

• 4-oxo-Isotretinoin-d5: This is the main oxidative metabolite.[5][6]

Q3: What are the recommended storage conditions for Isotretinoin-d5 stock solutions and samples?

To ensure long-term stability, Isotretinoin-d5 should be stored under the following conditions:

• Temperature: For long-term storage, refrigeration (2-8°C) or freezing (-20°C to -86°C) is recommended.[9][10]

• Light Protection: Store in amber or light-blocking containers to prevent photodegradation.[2][3]

• Inert Atmosphere: For maximum stability, especially for long-term storage of the solid material, storage under an inert atmosphere (e.g., argon or nitrogen) is advised.[10]

For samples in the autosampler, it is crucial to maintain these conditions as closely as possible.

Troubleshooting Guide

This guide provides solutions to common problems observed during the analysis of Isotretinoin-d5 that may be related to its stability in the autosampler.

Observed Problem	Potential Cause	Recommended Solution
Decreasing peak area of Isotretinoin-d5 over a sequence of injections.	Sample degradation in the autosampler vial due to light exposure.	Use amber or UV-protected autosampler vials and vial caps. If possible, dim the lights in the laboratory.
Sample degradation due to elevated temperature in the autosampler tray.	Use an autosampler with temperature control and set it to a cool temperature (e.g., 4-10°C). If temperature control is not available, limit the number of samples per run to reduce the time samples spend in the autosampler.
Appearance or increase of unexpected peaks, particularly one eluting near tretinoin (B1684217).	Isomerization of Isotretinoin-d5 to its isomers (e.g., Tretinoin-d5).	Minimize light and heat exposure as described above. Prepare samples fresh and analyze them as quickly as possible.[3]
Poor reproducibility of results between different analytical runs.	Inconsistent sample handling and storage leading to variable degradation.	Standardize sample preparation, storage, and analysis times. Ensure all samples are protected from light and kept cool.
Significant degradation observed even with protective measures.	Inappropriate solvent or pH of the sample diluent.	Ensure the sample diluent is slightly acidic. Prepare samples in solvents where isotretinoin has known stability, and avoid prolonged storage in methanol.[4]

Experimental Protocols

Protocol 1: Forced Degradation Study of Isotretinoin-d5

This protocol is designed to intentionally degrade Isotretinoin-d5 to identify its degradation products and to ensure the analytical method is "stability-indicating."

1. Preparation of Stock Solution:

• Prepare a stock solution of Isotretinoin-d5 in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of 1 mg/mL.

• Perform all dilutions under low light conditions using amber glassware.

2. Stress Conditions:

• Acid Hydrolysis: Mix the stock solution with 0.1 M HCl and incubate at 60°C for 48 hours.[11] Neutralize with an equivalent amount of 0.1 M NaOH before injection.

• Base Hydrolysis: Mix the stock solution with 0.1 M NaOH and incubate at 60°C for 48 hours.[11] Neutralize with an equivalent amount of 0.1 M HCl before injection.

• Oxidative Degradation: Treat the stock solution with 3% hydrogen peroxide and store at room temperature for 24 hours.

• Thermal Degradation: Heat the solid compound or a solution at a high temperature (e.g., 80°C) for 72 hours.

• Photodegradation: Expose a solution of Isotretinoin-d5 to a light source (e.g., UV lamp at 254 nm or a photostability chamber) for 24 hours.[12]

3. Analysis:

• Analyze the stressed samples using a validated UPLC or HPLC method.

• Compare the chromatograms of the stressed samples to that of an unstressed control to identify degradation peaks.

Protocol 2: Stability-Indicating UPLC Method

This method can be used to separate Isotretinoin-d5 from its potential degradation products.

• Column: C18, 1.8 µm, 2.1mm x 150 mm[2]

• Mobile Phase A: 30:70:0.5 mixture of methanol/purified water/glacial acetic acid[2][13]

• Mobile Phase B: 70:25:4.5:0.5 mixture of methanol/acetonitrile/purified water/glacial acetic acid[2][13]

• Flow Rate: 0.5 mL/min[2][13]

• Detection Wavelength: 355 nm[2][13]

• Injection Volume: 2 µL

• Column Temperature: 25°C

• Gradient Elution: A gradient program should be developed to ensure the separation of all degradation products.

Quantitative Data Summary

The following table summarizes the degradation of Isotretinoin under various stress conditions as reported in a forced degradation study.

Stress Condition	Incubation Time	Isotretinoin Remaining (%)	Major Degradants Formed
Acid (0.1 M HCl at 80°C)	2 hours	73.7%	Tretinoin, other polar degradants
Base (1 M NaOH at 80°C)	7 days	97.3%	Minimal degradation
Oxidation (6% H2O2 at RT)	2 hours	81.0%	4-oxo-isotretinoin
Heat (80°C)	3 days	87.9%	Tretinoin
Hydrolysis (Water at 80°C)	3 days	93.7%	Minimal degradation
Light (Photolysis)	7 days	90.9%	Tretinoin
Data adapted from a forced degradation study on Isotretinoin.

Visualizations

Caption: Experimental workflow for stable analysis of Isotretinoin-d5.

Caption: Primary degradation pathways of Isotretinoin-d5.

References

• 1. UVA is the major contributor to the photodegradation of tretinoin and isotretinoin: implications for development of improved pharmaceutical formulations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchonline.ljmu.ac.uk [researchonline.ljmu.ac.uk]
• 3. Isotretinoin | 4759-48-2 [chemicalbook.com]
• 4. Tretinoin and Isotretinoin HPLC Analysis - Chromatography Forum [chromforum.org]
• 5. go.drugbank.com [go.drugbank.com]
• 6. Isotretinoin - Wikipedia [en.wikipedia.org]
• 7. Improving the Isotretinoin Photostability by Incorporating in Microemulsion Matrix - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. clearsynth.com [clearsynth.com]
• 10. pharmaffiliates.com [pharmaffiliates.com]
• 11. Environmentally friendly stability-indicating HPLC method for the determination of isotretinoin in commercial products and solubility samples - PMC [pmc.ncbi.nlm.nih.gov]
• 12. tandfonline.com [tandfonline.com]
• 13. Development of a stability-indicating UPLC method for determination of isotretinoin in bulk drug - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

The Gold Standard vs. The Alternative: A Comparative Guide to Isotretinoin-d5 and Structural Analog Internal Standards in Bioanalysis

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of isotretinoin (B22099), the choice of an appropriate internal standard is a critical decision that directly impacts the accuracy, precision, and reliability of bioanalytical data. This guide provides an objective comparison between the stable isotope-labeled internal standard, Isotretinoin-d5, and a structural analog, highlighting the performance characteristics of each and providing supporting experimental data for the use of deuterated standards.

In quantitative mass spectrometry, the ideal internal standard (IS) should mimic the analyte of interest throughout the entire analytical process—from sample preparation to detection. This mimicry allows it to compensate for variability in extraction recovery, matrix effects, and instrument response. Stable isotope-labeled (SIL) internal standards, such as Isotretinoin-d5, are widely regarded as the gold standard because their physicochemical properties are nearly identical to the analyte. Structural analogs, while a more cost-effective option, can introduce variability due to differences in their chemical structure.

Executive Summary: The Superiority of Isotretinoin-d5

Isotretinoin-d5, a deuterated form of isotretinoin, is the recommended internal standard for the bioanalysis of isotretinoin.[1][2] Its near-identical chemical behavior to the unlabeled analyte ensures the most accurate and precise quantification. While a structural analog can be employed, it is more susceptible to differential matrix effects and variability in extraction efficiency, which can compromise data quality. The use of a stable isotope-labeled internal standard is the unequivocally superior approach for robust and reliable bioanalytical results.[3]

Performance Data: A Head-to-Head Comparison

Performance Parameter	Isotretinoin-d5 (Stable Isotope-Labeled IS)	Structural Analog IS (Hypothetical)
Linearity (r²)	> 0.999[1][2]	Typically > 0.99
Precision (%CV)	Intra-day: 0.9 - 3.9% Inter-day: 1.3 - 6.1%[1][2]	< 15%
Accuracy (% Bias)	Within ± 15% of nominal values	Within ± 15-20% of nominal values
Recovery (%)	62.2 - 64.6%[1][2]	May differ significantly from the analyte
Matrix Effect	Minimal and compensated	Potential for significant and uncompensated effects

Experimental Protocols

Detailed methodologies are crucial for replicating and validating analytical methods. Below are representative experimental protocols for the quantification of isotretinoin in human plasma using Isotretinoin-d5 as an internal standard.

Sample Preparation: Liquid-Liquid Extraction[1][2]

• To 100 µL of human plasma in a microcentrifuge tube, add the Isotretinoin-d5 internal standard solution.

• Perform liquid-liquid extraction by adding 1 mL of diethyl ether and vortexing for 10 minutes.

• Centrifuge the sample to separate the organic and aqueous layers.

• Transfer the organic layer to a clean tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

Chromatographic and Mass Spectrometric Conditions[1][2]

• LC System: High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

• Column: A reverse-phase C18 column is commonly used.

• Mobile Phase: A gradient of an aqueous buffer (e.g., 1 mM ammonium (B1175870) acetate) and an organic solvent (e.g., acetonitrile).

• MS System: A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.

• Ionization: Electrospray Ionization (ESI) in negative or positive mode.

Rationale and Workflow Visualizations

The selection of an internal standard is a critical step in the development of a robust bioanalytical method. The following diagrams illustrate the rationale for choosing a stable isotope-labeled internal standard and the typical experimental workflow.

Caption: Rationale for selecting an ideal internal standard.

Caption: Experimental workflow for internal standard-based quantification.

References

• 1. academic.oup.com [academic.oup.com]
• 2. Bioanalysis of Endogenous Isotretinoin in Altered and Unaltered Human Plasma by Liquid Chromatography-Tandem Mass Spectrometry Coupled with Electrospray Ionization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Cross-validation of analytical methods for isotretinoin between different laboratories

For researchers, scientists, and drug development professionals, ensuring the consistency and reliability of analytical data across different laboratories is paramount. When an analytical method is transferred from a sending laboratory to a receiving laboratory, a cross-validation study is essential to verify that the method performs equivalently in both locations. This guide provides a comprehensive comparison of the performance of a typical High-Performance Liquid Chromatography (HPLC) method for the quantification of isotretinoin (B22099) and outlines the protocol for its cross-validation between laboratories.

Experimental Protocols

The successful cross-validation of an analytical method relies on a meticulously planned and executed protocol. This ensures that the results from both the sending and receiving laboratories are comparable and that the method is robust.

Single-Laboratory Validation Protocol (Sending Laboratory)

Prior to any inter-laboratory comparison, the analytical method must be fully validated in the originating laboratory according to ICH guidelines.[1]

a. Instrumentation and Chromatographic Conditions:

• HPLC System: A standard HPLC system equipped with a UV-Vis detector.[1]

• Column: A C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[2]

• Mobile Phase: A mixture of solvents such as n-hexane, ethyl acetate, and glacial acetic acid in a ratio of 970:30:0.1 (v/v/v).[2]

• Flow Rate: 1.0 mL/min.[2]

• Detection Wavelength: 355 nm.

• Injection Volume: 50 µL.[2]

• Column Temperature: Ambient (25°C).[2]

b. Preparation of Standard and Quality Control (QC) Samples:

• Standard Stock Solution: A stock solution of isotretinoin is prepared by dissolving a known amount of reference standard in a suitable solvent like a mixture of acetonitrile (B52724) and methanol.[3]

• Calibration Standards: A series of calibration standards are prepared by diluting the stock solution to cover the desired concentration range (e.g., 1-64 µg/mL).[3]

• Quality Control (QC) Samples: QC samples are prepared at a minimum of three concentration levels (low, medium, and high) within the calibration range.

c. Validation Parameters: The method is validated for the following parameters as per ICH guidelines:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components.

• Linearity: The ability to elicit test results that are directly proportional to the concentration of the analyte.[3]

• Accuracy: The closeness of the test results to the true value, typically assessed through recovery studies.[1]

• Precision: The degree of agreement among individual test results when the method is applied repeatedly. This includes repeatability (intra-day precision) and intermediate precision (inter-day precision).[1]

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected.[3]

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[3]

• Robustness: The capacity of the method to remain unaffected by small, deliberate variations in method parameters.

Inter-Laboratory Cross-Validation Protocol

This protocol is designed to compare the performance of the validated analytical method between the sending laboratory (SL) and the receiving laboratory (RL).

a. Objective: To demonstrate that the analytical method for isotretinoin produces comparable results at the RL when compared to the SL.

b. Materials and Methods:

• Both laboratories should use the same validated analytical method, including the same column, mobile phase composition, and instrument parameters.

• A single lot of QC samples (low, medium, and high concentrations) should be prepared at one location and distributed to both laboratories.

c. Experimental Design:

• Both the SL and the RL will analyze the same set of QC samples in triplicate.[4]

• The analysis should be performed on the same day if possible, or on consecutive days.

d. Acceptance Criteria: The acceptance criteria for the cross-validation are based on established guidelines.[5][6]

• Accuracy: The mean accuracy at each QC concentration level in the RL should be within ±15% of the nominal concentration.[5] The difference in the mean accuracy between the two laboratories should also be within ±15%.

• Precision: The coefficient of variation (%CV) for the replicate analyses of each QC level in the RL should not exceed 15%.[5] The difference in precision between the two laboratories should also be within 15%.

Data Presentation

The following tables summarize the performance characteristics of a validated HPLC method for isotretinoin and present a hypothetical data set for an inter-laboratory cross-validation study.

Table 1: Summary of Single-Laboratory Validation Parameters for an Isotretinoin HPLC Method

Parameter	Acceptance Criteria	Result
Linearity (Concentration Range)	Correlation coefficient (r²) ≥ 0.999	1-64 µg/mL
Correlation Coefficient (r²)	0.9992[3]
Accuracy (% Recovery)	98.0% - 102.0%	97.7% - 98.3%[3]
Precision (Repeatability, %RSD)	≤ 2%	0.1069% - 0.7575%[3]
Intermediate Precision (%RSD)	≤ 2%	< 2%
Limit of Detection (LOD)	-	1.412 µg/mL[3]
Limit of Quantitation (LOQ)	-	4.2787 µg/mL[3]

Table 2: Hypothetical Inter-Laboratory Cross-Validation Data for Isotretinoin QC Samples

QC Level	Laboratory	Mean Measured Concentration (µg/mL) (n=3)	Accuracy (%)	Precision (%CV)	Difference in Mean Accuracy (%)	Difference in Precision (%CV)	Status
Low QC (5 µg/mL)	Sending Lab	4.95	99.0	1.5
Receiving Lab	5.08	101.6	1.8	2.6	0.3	Pass
Mid QC (25 µg/mL)	Sending Lab	25.20	100.8	1.2
Receiving Lab	24.65	98.6	1.4	-2.2	0.2	Pass
High QC (50 µg/mL)	Sending Lab	50.50	101.0	1.0
Receiving Lab	49.25	98.5	1.3	-2.5	0.3	Pass

Visualizations

The following diagrams illustrate the workflows for the inter-laboratory cross-validation process and the HPLC analytical method for isotretinoin.

Workflow for Inter-Laboratory Cross-Validation

Experimental Workflow for HPLC Analysis

References

• 1. ajpamc.com [ajpamc.com]
• 2. ukaazpublications.com [ukaazpublications.com]
• 3. irjms.com [irjms.com]
• 4. e-b-f.eu [e-b-f.eu]
• 5. Method Transfer, Partial Validation, and Cross Validation: Recommendations for Best Practices and Harmonization from the Global Bioanalysis Consortium Harmonization Team - PMC [pmc.ncbi.nlm.nih.gov]
• 6. e-b-f.eu [e-b-f.eu]

The Analytical Edge: Comparing Isotretinoin-d5 for Precise and Accurate Quantification

In the realm of therapeutic drug monitoring and pharmacokinetic studies, the precise and accurate quantification of isotretinoin (B22099) is paramount for ensuring patient safety and therapeutic efficacy. The gold standard for such bioanalytical assays is liquid chromatography-tandem mass spectrometry (LC-MS/MS), a technique heavily reliant on the use of a suitable internal standard (IS) to correct for analytical variability. This guide provides a comparative overview of the performance of Isotretinoin-d5 as an internal standard against other commonly used alternatives, supported by experimental data from published studies.

Performance Comparison of Internal Standards

The choice of internal standard is critical for the development of a robust and reliable bioanalytical method. An ideal internal standard should co-elute with the analyte of interest, exhibit similar ionization efficiency, and not be present in the biological matrix being analyzed. Deuterated analogs of the analyte, such as Isotretinoin-d5, are often considered the gold standard as they fulfill these criteria to a large extent. Other compounds, like Acitretin and Nifedipine, have also been employed as internal standards in isotretinoin quantification.

The following table summarizes the inter-assay and intra-assay precision and accuracy data from various studies utilizing different internal standards for the quantification of isotretinoin. It is important to note that this data is compiled from separate studies, and direct comparison should be made with caution due to potential variations in experimental conditions.

Internal Standard	Analyte	Matrix	Intra-Assay Precision (%CV)	Inter-Assay Precision (%CV)	Accuracy/Recovery
Isotretinoin-d5	Endogenous Isotretinoin	Human Plasma (altered)	2.0 - 3.9[1][2]	2.6 - 6.1[1][2]	Average Recovery: 64.6%[1][2]
Endogenous Isotretinoin	Human Plasma (unaltered)	0.9 - 3.7[1][2]	1.3 - 3.8[1][2]	Average Recovery: 62.2%[1][2]
Acitretin	Isotretinoin	Human Plasma	< 10[3]	< 10[3]	> 80%[3]
Nifedipine	Isotretinoin	Plasma	Within acceptance criteria	Within acceptance criteria	Accurate recovery rates observed

Key Observations:

• Isotretinoin-d5 demonstrates excellent precision, with coefficient of variation (%CV) values well within the accepted bioanalytical method validation guidelines. The use of a stable isotope-labeled internal standard is the gold standard for LC-MS/MS assays, as it most closely mimics the behavior of the analyte during extraction and ionization, leading to highly accurate and precise results.

• Acitretin , a structurally related retinoid, also provides good precision and accuracy for isotretinoin quantification.[3]

• Nifedipine has been used as an internal standard with acceptable performance, although detailed quantitative data on its precision and accuracy were not as readily available in the reviewed literature.

Experimental Protocols

Detailed methodologies are crucial for replicating and validating analytical methods. Below are the experimental protocols from the cited studies for the quantification of isotretinoin using different internal standards.

Method 1: Quantification of Endogenous Isotretinoin using Isotretinoin-d5[1][2]

• Sample Preparation: Liquid-liquid extraction with diethyl ether was used to recover the analyte from human plasma.[1][2]

• Chromatography: An ACE C18 column (100 × 4.6 mm, 5 µm particle size) was used for chromatographic separation. The mobile phase consisted of a binary gradient of 1 mM ammonium (B1175870) acetate (B1210297) (pH 3.0) as solvent A and a 10:90 mixture of 1 mM ammonium acetate (pH 3.0) and acetonitrile (B52724) as solvent B. The flow rate was set at 0.75 mL/min.[1][2]

• Mass Spectrometry: Detection was performed using a tandem mass spectrometer in multi-reaction monitoring (MRM) mode with negative polarity.[1][2] The calibration curve for isotretinoin was linear over a concentration range of 0.5-1000 ng/mL.[1][2]

Method 2: Quantification of Isotretinoin using Acitretin[3]

• Sample Preparation: The specific extraction method was not detailed in the abstract, but it is a critical step in the overall workflow.

• Chromatography: A Shimadzu Shim-pack VP-ODS C18 column (150 mm × 2.0 mm I.D.) was employed for separation. The mobile phase was an isocratic mixture of acetonitrile and water (90:10, v/v).[3]

• Mass Spectrometry: A single quadrupole mass spectrometer with an electrospray ionization (ESI) interface was used for detection in selected-ion monitoring (SIM) mode. The method demonstrated linearity over a concentration range of 10-1500 ng/mL.[3]

Method 3: Quantification of Isotretinoin using Nifedipine

• Sample Preparation: Protein precipitation with a mixture of acetonitrile and methanol (B129727) was used to remove plasma proteins.

• Chromatography: An Agilent Zorbax SB-C18 column was used with a quaternary solvent system.

• Mass Spectrometry: Detection was achieved using an LC-MS/MS system with positive electrospray ionization (ESI). The calibration curve was linear from 2.5 ppb to 640 ppb.

Experimental Workflow

The following diagram illustrates a typical experimental workflow for the quantification of isotretinoin in a biological matrix using an internal standard and LC-MS/MS.

A typical bioanalytical workflow for isotretinoin quantification.

References

• 1. Bioanalysis of Endogenous Isotretinoin in Altered and Unaltered Human Plasma by Liquid Chromatography-Tandem Mass Spectrometry Coupled with Electrospray Ionization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Determination of isotretinoin in human plasma by high performance liquid chromatography-electrospray ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Linearity and recovery experiments for isotretinoin quantification using Isotretinoin-d5

A Comparative Guide to Linearity and Recovery in Bioanalytical Assays

For researchers, scientists, and drug development professionals, the accurate quantification of isotretinoin (B22099) in biological matrices is paramount for pharmacokinetic studies, therapeutic drug monitoring, and clinical research. This guide provides a comparative analysis of linearity and recovery experiments for isotretinoin quantification, with a focus on a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method utilizing isotretinoin-d5 as an internal standard. We present supporting experimental data from various analytical techniques, including High-Performance Liquid Chromatography (HPLC) and Ultra-Performance Liquid Chromatography (UPLC), to offer a comprehensive overview of available methodologies.

Linearity Assessment

Linearity of an analytical method is its ability to elicit test results that are directly proportional to the concentration of the analyte in the sample. This is a critical parameter for ensuring accurate quantification over a specific concentration range.

A bioanalytical method for endogenous isotretinoin using isotretinoin-d5 as an internal standard demonstrated excellent linearity with a correlation coefficient (r²) greater than 0.9992 over a concentration range of 0.5 to 1000 ng/mL[1][2]. Similarly, an LC-MS/MS method for the simultaneous quantification of isotretinoin and nifedipine (B1678770) showed a high degree of linearity (R² > 0.99) across a concentration range of 2.5 to 640 ppb.[3][4]

For comparison, alternative methods such as a High-Performance Liquid Chromatography-Electrospray Ionization Mass Spectrometry (LC-ESI-MS) method using acitretin (B1665447) as an internal standard exhibited a linearity of r=0.9989 over a concentration range of 10-1500 ng/mL[5][6]. An environmentally friendly HPLC method was linear in the 0.2–80 μg/g range with a determination coefficient of 0.9994[7]. Furthermore, a stability-indicating UPLC method showed linearity over a concentration range of 1-7 µg/mL with a correlation coefficient of r² > 0.9999[8][9].

Method	Internal Standard	Linear Range	Correlation Coefficient (r²)
LC-MS/MS	Isotretinoin-d5	0.5 - 1000 ng/mL	> 0.9992 [1][2]
LC-MS/MS	Nifedipine	2.5 - 640 ppb	> 0.99[3][4]
LC-ESI-MS	Acitretin	10 - 1500 ng/mL	0.9989[5][6]
RP-HPLC	-	10-200% of operating concentration	-
UPLC	-	1 - 7 µg/mL	> 0.9999[8][9]
Environmentally Friendly HPLC	-	0.2 - 80 µg/g	0.9994[7]
RP-HPLC	-	100-500 µg/mL	0.999[10]

Recovery Performance

Recovery experiments are performed to determine the efficiency of an analytical method in extracting the analyte from the biological matrix. Consistent and high recovery is essential for accurate and precise quantification.

The LC-MS/MS method utilizing isotretinoin-d5 as an internal standard reported an average extraction recovery of 64.6% for altered plasma samples and 62.2% for unaltered plasma samples[1]. In another study, a validated LC-ESI-MS method for isotretinoin quantification demonstrated recoveries of more than 80%[5][6].

In comparison, an RP-HPLC method for the quantitative analysis of isotretinoin in pharmaceutical dosage forms showed a mean recovery of 100.59%[11]. A stability-indicating UPLC method confirmed its accuracy with a recovery percentage between 100.1% and 101.6%[8]. An environmentally friendly HPLC method reported intra-assay and inter-assay percent recoveries of 98.86–101.52% and 98.60–101.40%, respectively[7].

Method	Internal Standard	Recovery (%)	Matrix
LC-MS/MS	Isotretinoin-d5	62.2 - 64.6% [1]	Human Plasma
LC-ESI-MS	Acitretin	> 80%[5][6]	Human Plasma
RP-HPLC	-	100.59%[11]	Pharmaceutical Dosage Forms
UPLC	-	100.1 - 101.6%[8]	Bulk Drug
Environmentally Friendly HPLC	-	98.60 - 101.52%[7]	Commercial Products
RP-HPLC	-	100.4%[10]	Tablet Formulations

Experimental Protocols

Linearity Experiment Protocol (LC-MS/MS with Isotretinoin-d5)

• Preparation of Stock and Working Solutions: A primary stock solution of isotretinoin and isotretinoin-d5 (internal standard) is prepared in a suitable solvent such as methanol. A series of working standard solutions of isotretinoin are then prepared by serial dilution of the stock solution to create calibration standards at different concentration levels. A working solution of the internal standard is also prepared.

• Sample Preparation: A fixed volume of the internal standard working solution is added to a set of blank plasma samples. Subsequently, an aliquot of each isotretinoin working standard solution is spiked into the plasma samples to create calibration curve standards.

• Extraction: The analytes are extracted from the plasma using a liquid-liquid extraction method with a solvent like diethyl ether[1][2]. The samples are vortexed and centrifuged, and the organic layer is separated and evaporated to dryness. The residue is then reconstituted in the mobile phase.

• LC-MS/MS Analysis: The prepared samples are injected into the LC-MS/MS system. The peak area responses of isotretinoin and the internal standard (isotretinoin-d5) are recorded.

• Data Analysis: A calibration curve is constructed by plotting the ratio of the peak area of isotretinoin to the peak area of the internal standard against the nominal concentration of isotretinoin. The linearity of the method is evaluated by calculating the correlation coefficient (r²) of the calibration curve.

Recovery Experiment Protocol (LC-MS/MS with Isotretinoin-d5)

• Sample Preparation for Recovery Assessment: Two sets of samples are prepared at three different concentration levels (low, medium, and high).

  • Set 1 (Pre-extraction spike): Blank plasma is spiked with isotretinoin and the internal standard before the extraction process.

  • Set 2 (Post-extraction spike): Blank plasma undergoes the extraction process, and the resulting extract is then spiked with isotretinoin and the internal standard.

• Extraction and Analysis: Both sets of samples are processed and analyzed using the same LC-MS/MS method as described in the linearity experiment.

• Calculation of Recovery: The recovery of isotretinoin is calculated by comparing the mean peak area of the analyte in the pre-extraction spiked samples (Set 1) to the mean peak area of the analyte in the post-extraction spiked samples (Set 2). The formula for calculating percent recovery is:

  % Recovery = (Mean Peak Area of Pre-extraction Spike / Mean Peak Area of Post-extraction Spike) x 100%

Experimental Workflow

Caption: Workflow for Isotretinoin Quantification using LC-MS/MS.

References

• 1. Bioanalysis of Endogenous Isotretinoin in Altered and Unaltered Human Plasma by Liquid Chromatography-Tandem Mass Spectrometry Coupled with Electrospray Ionization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. payeshdarou.ir [payeshdarou.ir]
• 4. مقاله Development and Validation of a Quantitative LC-MS/MS Analytical Method for the Simultaneous Detection of Isotretinoin and Nifedipine in Plasma: A Comprehensive Study on Calibration, Specificity, and Performance [civilica.com]
• 5. Determination of isotretinoin in human plasma by high performance liquid chromatography-electrospray ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Environmentally friendly stability-indicating HPLC method for the determination of isotretinoin in commercial products and solubility samples - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchonline.ljmu.ac.uk [researchonline.ljmu.ac.uk]
• 9. Development of a stability-indicating UPLC method for determination of isotretinoin in bulk drug - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. unitedjchem.org [unitedjchem.org]
• 11. Quantitative estimation and validation of isotretinoin in Pharmaceutical dosage forms by RP-HPLC | PDF [slideshare.net]

The Superiority of ¹³C-Labeled Isotretinoin as an Internal Standard Over Isotretinoin-d5 in Mass Spectrometry-Based Bioanalysis

A detailed comparison for researchers, scientists, and drug development professionals.

In the quantitative analysis of isotretinoin (B22099), the choice of a suitable internal standard is paramount to ensure the accuracy and reliability of results, particularly when employing liquid chromatography-mass spectrometry (LC-MS). The ideal internal standard should perfectly mimic the analyte's behavior throughout sample preparation, chromatography, and ionization. While both deuterated (Isotretinoin-d5) and ¹³C-labeled isotretinoin are used, a comprehensive analysis of their performance characteristics reveals the clear superiority of ¹³C-labeled standards for high-precision bioanalytical applications.

Key Performance Characteristics: A Head-to-Head Comparison

The primary distinction between these two types of stable isotope-labeled internal standards lies in their physicochemical properties, which directly impacts their performance in analytical assays.

Feature	¹³C-Labeled Isotretinoin	Isotretinoin-d5 (Deuterated)	Rationale & Implications for Isotretinoin Analysis
Chromatographic Co-elution	Excellent	Variable, potential for chromatographic shift	The larger mass difference between deuterium (B1214612) and hydrogen can lead to a slight difference in retention time between the deuterated standard and the native analyte.[1][2] This "isotope effect" can cause the deuterated standard to elute slightly earlier.[3] ¹³C-labeled standards have virtually identical physicochemical properties to the unlabeled analyte, ensuring perfect co-elution.[3][4] This is critical for accurate compensation of matrix effects.[2]
Isotopic Stability	High	Generally stable, but potential for back-exchange	¹³C atoms are integrated into the carbon backbone of the molecule, making them highly stable and not susceptible to exchange.[5] Deuterium atoms, if located on exchangeable sites, can be prone to back-exchange with hydrogen atoms from the sample matrix or solvent, although this is less of a concern if the label is on a carbon atom.[1][5]
Compensation for Matrix Effects	Superior	Can be compromised by chromatographic shift	For an internal standard to effectively correct for ion suppression or enhancement, it must co-elute with the analyte.[1][6] If the deuterated standard elutes at a slightly different time, it may experience a different degree of matrix effect than the analyte, leading to inaccurate quantification.[2][7]
Potential for Isotopic Interference	Lower	Higher	The natural abundance of ¹³C is approximately 1.1%, reducing the likelihood of interference from the unlabeled analyte's isotopic cluster.[5] While the natural abundance of deuterium is lower, in-source fragmentation and H-D exchange can sometimes complicate mass spectra.[5]
Cost	Generally higher	Typically less expensive	The synthesis of ¹³C-labeled compounds is often more complex, leading to a higher cost.[5][8]

Experimental Evidence from Analogous Compounds

Experimental Protocols

A robust analytical method is crucial for obtaining reliable quantitative data. Below is a generalized experimental protocol for the quantification of isotretinoin in human plasma using LC-MS/MS with a stable isotope-labeled internal standard.

1. Sample Preparation: Liquid-Liquid Extraction

This protocol is adapted from a validated method for the bioanalysis of endogenous isotretinoin.[9]

• To 200 µL of human plasma, add the internal standard solution (either Isotretinoin-d5 or ¹³C-labeled isotretinoin).

• Perform liquid-liquid extraction with 1 mL of diethyl ether.

• Vortex for 10 minutes.

• Centrifuge at 4000 rpm for 5 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 200 µL of the mobile phase.

2. LC-MS/MS Analysis

The following are typical parameters that can be optimized for the analysis of isotretinoin.

• Chromatographic Column: A C18 column, such as an ACE C18 (100 x 4.6 mm, 5 µm), is suitable.[9]

• Mobile Phase: A gradient elution with a mobile phase consisting of Solvent A (e.g., 1 mM ammonium (B1175870) acetate (B1210297) in water, pH 3.0) and Solvent B (e.g., 1 mM ammonium acetate in acetonitrile/water 90:10, pH 3.0) can be used.[9]

• Flow Rate: A flow rate of 0.75 mL/min is a reasonable starting point.[9]

• Mass Spectrometry: A tandem mass spectrometer operating in multi-reaction monitoring (MRM) mode is used for quantification.[9] The specific precursor and product ion transitions for isotretinoin and the internal standards would need to be optimized.

Visualizing the Workflow and Key Concepts

To better illustrate the concepts discussed, the following diagrams were generated.

Caption: General experimental workflow for the quantification of isotretinoin.

References

• 1. researchgate.net [researchgate.net]
• 2. Comparing 13C methyl and deuterated methyl isotopic labeling for the quantification of methyl cellulose patterns using mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Evaluation of ¹³C- and ²H-labeled internal standards for the determination of amphetamines in biological samples, by reversed-phase ultra-high performance liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. ¹³C labelled internal standards--a solution to minimize ion suppression effects in liquid chromatography-tandem mass spectrometry analyses of drugs in biological samples? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. Bioanalysis of Endogenous Isotretinoin in Altered and Unaltered Human Plasma by Liquid Chromatography-Tandem Mass Spectrometry Coupled with Electrospray Ionization - PubMed [pubmed.ncbi.nlm.nih.gov]

Establishing the Limit of Detection and Quantification for Isotretinoin with Isotretinoin-d5: A Comparative Guide

This guide provides a comprehensive overview for researchers, scientists, and drug development professionals on establishing the limit of detection (LOD) and limit of quantification (LOQ) for isotretinoin (B22099) using its deuterated internal standard, Isotretinoin-d5. The methodologies and data presented are based on established liquid chromatography-tandem mass spectrometry (LC-MS/MS) techniques, offering a robust framework for bioanalytical method validation.

Comparative Performance Data

The sensitivity of an analytical method is fundamentally defined by its LOD and LOQ. For isotretinoin analysis, LC-MS/MS is a widely accepted technique due to its high sensitivity and specificity. The use of a stable isotope-labeled internal standard like Isotretinoin-d5 is crucial for correcting potential matrix effects and variability during sample preparation and analysis.[1]

Below is a summary of reported LOD and LOQ values for isotretinoin from various studies. These values can serve as a benchmark when developing and validating new analytical methods.

Analytical Method	Analyte	Internal Standard	Matrix	Limit of Detection (LOD)	Lower Limit of Quantification (LLOQ)	Reference
LC-MS/MS	Isotretinoin	Isotretinoin-d5	Human Plasma (Altered and Unaltered)	Not explicitly defined, but calibration curve starts at 0.5 ng/mL	0.5 ng/mL	[2][3]
LC-MS/MS	Isotretinoin	Nifedipine	Plasma	0.5 ppb (ng/mL)	2.5 ppb (ng/mL)	[1]
LC-ESI-MS	13-cis-retinoic acid (Isotretinoin)	Acitretin	Human Plasma	Not explicitly defined, but calibration curve starts at 10 ng/mL	10 ng/mL	[4]
HPLC-UV	Isotretinoin	Nifedipine	Human Plasma	7 ng/mL (0.007 µg/mL)	20 ng/mL (0.02 µg/mL)	[5]
LC/MS/MS	13-cis-RA	all-trans-4,4-dimethyl-RA	Tissue and Serum	10 fmol (0.15 ng/mL)	20 fmol (0.3 ng/mL)	[6]

Note: ppb (parts per billion) is often used interchangeably with ng/mL in the context of bioanalytical sample concentrations.

Experimental Protocol: Determination of LOD and LOQ

This protocol outlines a typical workflow for establishing the LOD and LOQ for isotretinoin in human plasma using LC-MS/MS with Isotretinoin-d5 as the internal standard. This procedure should be adapted and validated according to specific laboratory conditions and regulatory guidelines, such as those provided by the U.S. Food and Drug Administration (FDA).[7][8]

1. Materials and Reagents:

• Isotretinoin certified reference standard

• Isotretinoin-d5 certified reference standard (Internal Standard, IS)

• HPLC-grade methanol (B129727), acetonitrile (B52724), and water

• Formic acid (or other appropriate modifier)

• Human plasma (drug-free, sourced from at least six different individuals)[7]

• Standard laboratory equipment (pipettes, centrifuges, vials, etc.)

2. Instrumentation:

• A validated LC-MS/MS system equipped with an electrospray ionization (ESI) source.

3. Preparation of Stock and Working Solutions:

• Isotretinoin Stock Solution (e.g., 1 mg/mL): Accurately weigh and dissolve isotretinoin in methanol.

• Isotretinoin-d5 Stock Solution (e.g., 1 mg/mL): Accurately weigh and dissolve Isotretinoin-d5 in methanol.

• Working Solutions: Prepare serial dilutions of the isotretinoin stock solution in methanol or an appropriate solvent to create a range of concentrations for spiking into the plasma. Prepare a working solution of the internal standard at a fixed concentration.

4. Preparation of Calibration Standards and Quality Control Samples:

• Calibration Curve Standards: Spike blank human plasma with the isotretinoin working solutions to create a series of calibration standards. A typical calibration curve for isotretinoin might range from 0.5 ng/mL to 1000 ng/mL.[2][3] A blank sample (matrix without analyte or IS) and a zero sample (matrix with IS only) should also be prepared.[9]

• Quality Control (QC) Samples: Prepare QC samples at a minimum of three concentration levels: low, medium, and high.

5. Sample Preparation (Protein Precipitation):

• To 100 µL of plasma sample (blank, zero, calibration standard, or QC), add a fixed volume of the Isotretinoin-d5 internal standard working solution.

• Add a protein precipitation agent, such as acetonitrile (typically 3 volumes of the plasma volume).

• Vortex the mixture for a specified time (e.g., 1 minute).

• Centrifuge at high speed (e.g., 10,000 rpm for 10 minutes) to pellet the precipitated proteins.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in the mobile phase for injection into the LC-MS/MS system.

6. LC-MS/MS Analysis:

• Chromatographic Conditions: Use a suitable C18 column. The mobile phase typically consists of a gradient of acetonitrile and water with a modifier like formic acid to ensure good peak shape and separation.[10]

• Mass Spectrometric Conditions: Optimize the mass spectrometer parameters for the detection of isotretinoin and Isotretinoin-d5. This involves selecting the appropriate ionization mode (positive or negative) and defining the precursor-to-product ion transitions for multiple reaction monitoring (MRM).

7. Establishing the LOD and LOQ:

• Limit of Detection (LOD): The LOD is the lowest concentration of the analyte that can be reliably distinguished from the background noise. It is typically determined as the concentration that produces a signal-to-noise (S/N) ratio of at least 3.[11]

• Lower Limit of Quantification (LLOQ): The LLOQ is the lowest concentration on the calibration curve that can be measured with acceptable accuracy and precision.[7] According to FDA guidelines, the analyte response at the LLOQ should be at least five times the response of the blank sample.[7] The precision (%CV) should not exceed 20%, and the accuracy should be within 20% of the nominal concentration.[7][9]

Visualizing the Workflow and Logic

To better illustrate the processes involved, the following diagrams have been generated using Graphviz.

Experimental workflow for LOD and LOQ determination.

References

• 1. payeshdarou.ir [payeshdarou.ir]
• 2. academic.oup.com [academic.oup.com]
• 3. Bioanalysis of Endogenous Isotretinoin in Altered and Unaltered Human Plasma by Liquid Chromatography-Tandem Mass Spectrometry Coupled with Electrospray Ionization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Determination of isotretinoin in human plasma by high performance liquid chromatography-electrospray ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Quantification of endogenous retinoic acid in limited biological samples by LC/MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 7. academy.gmp-compliance.org [academy.gmp-compliance.org]
• 8. researchgate.net [researchgate.net]
• 9. pharmoutsource.com [pharmoutsource.com]
• 10. Isotretinoin in Human Plasma Analyzed with LCMS - AppNote [mtc-usa.com]
• 11. 2.5. Calibration, quantification, and limit of detection [bio-protocol.org]

A Comparative Analysis of Extraction Techniques for Isotretinoin Utilizing Isotretinoin-d5 as an Internal Standard

For researchers, scientists, and drug development professionals, the accurate quantification of isotretinoin (B22099) in biological matrices is paramount for pharmacokinetic studies and clinical monitoring. The choice of extraction technique significantly impacts the reliability and efficiency of the analytical method. This guide provides a comparative analysis of three common extraction techniques—Protein Precipitation (PPT), Liquid-Liquid Extraction (LLE), and Solid-Phase Extraction (SPE)—for the determination of isotretinoin, with a specific focus on methods employing Isotretinoin-d5 as an internal standard for enhanced accuracy.

This comparison is based on a review of established methodologies and aims to provide a clear overview of the experimental protocols and performance characteristics of each technique to aid in the selection of the most appropriate method for a given research need.

Comparative Performance of Extraction Techniques

The selection of an optimal extraction method depends on a balance of factors including recovery, reproducibility, cleanliness of the final extract, and throughput. The use of a stable isotope-labeled internal standard like Isotretinoin-d5 is crucial for correcting for variability during sample preparation and analysis, thereby ensuring the highest accuracy.[1] The following table summarizes the key performance metrics for each of the discussed extraction techniques.

Parameter	Protein Precipitation (PPT)	Liquid-Liquid Extraction (LLE)	Solid-Phase Extraction (SPE)
Principle	Removal of proteins by precipitation with an organic solvent.	Partitioning of the analyte between two immiscible liquid phases.	Selective retention of the analyte on a solid sorbent followed by elution.
Recovery	~99%[2]	62.2% - 64.6%[3]	Typically high, but specific data with Isotretinoin-d5 is limited in the reviewed literature.
Matrix Effect	Can be significant due to the co-extraction of other matrix components.	Generally lower than PPT but can still be present.	Generally the lowest due to the high selectivity of the sorbent.
Precision (%RSD)	Inter-assay CV: 2.32% - 6.49%[2]	Inter-day CV: 1.3% - 6.1%[3]	Specific data with Isotretinoin-d5 is limited in the reviewed literature.
Lower Limit of Quantification (LLOQ)	0.02 µg/mL[2]	0.5 ng/mL[3]	Potentially the lowest, but specific data with Isotretinoin-d5 is limited.
Throughput	High, suitable for automation.	Moderate, can be labor-intensive.	Moderate to high, can be automated.
Solvent Consumption	Moderate.	High.	Low to moderate.

Detailed Experimental Protocols

The following sections provide detailed methodologies for each extraction technique, incorporating the use of Isotretinoin-d5 as the internal standard.

Protein Precipitation (PPT)

Protein precipitation is a rapid and simple method for sample cleanup.[4] It is particularly well-suited for high-throughput applications.

Experimental Protocol:

• To 200 µL of plasma sample in a microcentrifuge tube, add 20 µL of Isotretinoin-d5 internal standard working solution.

• Add 600 µL of cold acetonitrile (B52724) to precipitate the plasma proteins.

• Vortex the mixture for 1 minute.

• Centrifuge the tubes at 10,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Vortex for 30 seconds and inject an aliquot into the LC-MS/MS system.

Workflow for Protein Precipitation

Caption: A streamlined workflow for isotretinoin extraction using protein precipitation.

Liquid-Liquid Extraction (LLE)

LLE is a classic extraction technique that separates compounds based on their differential solubility in two immiscible liquids. It generally provides cleaner extracts compared to PPT.

Experimental Protocol: [3]

• To 100 µL of plasma sample in a glass tube, add 10 µL of Isotretinoin-d5 internal standard working solution.

• Add 50 µL of 1 M perchloric acid to acidify the sample.

• Add 2 mL of diethyl ether as the extraction solvent.

• Vortex the mixture for 5 minutes.

• Centrifuge the tubes at 4000 rpm for 10 minutes.

• Transfer the upper organic layer to a clean tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Vortex for 30 seconds and inject an aliquot into the LC-MS/MS system.

Workflow for Liquid-Liquid Extraction

Caption: A typical workflow for isotretinoin extraction using liquid-liquid extraction.

Solid-Phase Extraction (SPE)

SPE utilizes a solid sorbent to selectively retain the analyte of interest from the sample matrix, followed by elution with a suitable solvent.[5] This technique often yields the cleanest extracts, minimizing matrix effects. While a specific protocol for isotretinoin using Isotretinoin-d5 was not found in the immediate literature, a general procedure based on the physicochemical properties of isotretinoin is proposed below. A C18 sorbent is recommended due to the nonpolar nature of isotretinoin.

Experimental Protocol (General):

• Conditioning: Condition a C18 SPE cartridge with 1 mL of methanol (B129727) followed by 1 mL of deionized water.

• Sample Loading: To 500 µL of plasma, add 50 µL of Isotretinoin-d5 internal standard working solution. Dilute the sample with 500 µL of 4% phosphoric acid in water and load it onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of water, followed by 1 mL of 40% methanol in water to remove polar interferences.

• Elution: Elute the analyte and internal standard with 1 mL of methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the mobile phase.

• Analysis: Vortex for 30 seconds and inject an aliquot into the LC-MS/MS system.

Workflow for Solid-Phase Extraction

Caption: A general workflow for isotretinoin extraction using solid-phase extraction.

Conclusion

The choice of extraction technique for isotretinoin analysis is a critical decision that influences the quality and reliability of the resulting data.

• Protein Precipitation offers a rapid and high-throughput solution but may suffer from significant matrix effects.

• Liquid-Liquid Extraction provides a good balance between cleanliness and recovery, though it is more labor-intensive and consumes larger volumes of organic solvents.

• Solid-Phase Extraction is capable of providing the cleanest extracts and minimizing matrix effects, which can lead to the highest sensitivity and specificity. However, it requires more careful method development.

For routine analysis where high throughput is essential, a well-optimized protein precipitation method with Isotretinoin-d5 can be effective. For methods requiring the lowest detection limits and minimal matrix interference, solid-phase extraction is the preferred approach, although further method development and validation using Isotretinoin-d5 are warranted. Liquid-liquid extraction remains a robust and reliable option for many applications. Ultimately, the selection should be based on the specific requirements of the study, including the desired level of sensitivity, the available instrumentation, and the required sample throughput.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Bioanalysis of Endogenous Isotretinoin in Altered and Unaltered Human Plasma by Liquid Chromatography-Tandem Mass Spectrometry Coupled with Electrospray Ionization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Innovative Solid-Phase Extraction Strategies for Improving the Advanced Chromatographic Determination of Drugs in Challenging Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to LC-MS and GC-MS Methods for Isotretinoin Analysis with Isotretinoin-d5

For Researchers, Scientists, and Drug Development Professionals: A Cross-Validation Perspective

The accurate quantification of isotretinoin (B22099), a critical retinoid in dermatological and oncological research, demands robust and reliable analytical methodologies. Liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS) are two powerful techniques frequently employed for this purpose. This guide provides an in-depth, objective comparison of these methods for the analysis of isotretinoin, with a focus on the use of its deuterated internal standard, Isotretinoin-d5. We present supporting experimental data, detailed methodologies, and visual workflows to assist researchers in selecting the most suitable technique for their specific needs.

At a Glance: LC-MS vs. GC-MS for Isotretinoin Analysis

Feature	LC-MS	GC-MS
Sample Volatility	Not required	Requires volatile or derivatized analytes
Derivatization	Typically not necessary	Mandatory for isotretinoin
Sample Throughput	Generally higher due to simpler sample preparation	Lower due to the additional derivatization step
Sensitivity	High, often reaching sub-ng/mL levels[1]	Can be very high, but dependent on derivatization efficiency and detector
Specificity	Excellent, especially with tandem MS (MS/MS)	High, with characteristic fragmentation patterns
Matrix Effects	Can be significant, requiring careful method development and internal standards[1]	Generally less susceptible to matrix effects than ESI-LC-MS
Instrumentation Cost	Can be higher, particularly for high-resolution MS	Generally lower initial investment
Isomer Separation	Excellent for resolving isotretinoin from its isomers	Can be effective, but may require optimized chromatography

Quantitative Performance Comparison

Parameter	LC-MS/MS Method	Representative GC-MS Method (with derivatization)
Internal Standard	Isotretinoin-d5[1]	Isotretinoin-d5 (or other suitable deuterated retinoid)
Linearity (r²)	> 0.999[1]	Typically ≥ 0.995
Range	0.5 - 1000 ng/mL[1]	Dependent on method, but can achieve similar ng/mL ranges
Intra-day Precision (%CV)	0.9 - 3.9%[1]	Typically < 15%
Inter-day Precision (%CV)	1.3 - 6.1%[1]	Typically < 15%
Accuracy/Recovery	62.2 - 64.6%[1]	85 - 115% (method dependent)
Limit of Quantification (LOQ)	0.5 ng/mL[2]	Can be in the low ng/mL range
Limit of Detection (LOD)	0.5 ppb (ng/mL)[2]	Dependent on derivatization and detector

Experimental Protocols

LC-MS/MS Method for Isotretinoin in Human Plasma

This protocol is based on a validated method for the bioanalysis of endogenous isotretinoin using Isotretinoin-d5 as an internal standard[1].

1. Sample Preparation (Liquid-Liquid Extraction):

• To a 200 µL plasma sample, add 25 µL of Isotretinoin-d5 internal standard solution.

• Add 1 mL of diethyl ether as the extraction solvent.

• Vortex for 10 minutes and then centrifuge at 4000 rpm for 5 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 200 µL of the mobile phase.

2. Chromatographic Conditions:

• Column: ACE C18, 100 x 4.6 mm, 5 µm particle size[1].

• Mobile Phase: A gradient of Solvent A (1 mM ammonium (B1175870) acetate (B1210297), pH 3.0) and Solvent B (1 mM ammonium acetate in 10:90 acetonitrile:water, pH 3.0)[1].

• Flow Rate: 0.75 mL/min[1].

• Injection Volume: 10 µL.

3. Mass Spectrometric Conditions:

• Ionization: Electrospray Ionization (ESI), negative mode.

• Detection: Multiple Reaction Monitoring (MRM).

• Transitions:

  • Isotretinoin: Specific precursor to product ion transition.

  • Isotretinoin-d5: Specific precursor to product ion transition.

Representative GC-MS Method for Isotretinoin Analysis (with Derivatization)

As isotretinoin is not sufficiently volatile for direct GC-MS analysis, a derivatization step is mandatory. Silylation is a common and effective approach for acidic drugs. This representative protocol is based on established procedures for the GC-MS analysis of retinoids and other carboxylic acids.

1. Sample Preparation and Derivatization:

• Extraction: Perform a liquid-liquid or solid-phase extraction of isotretinoin and Isotretinoin-d5 from the biological matrix, similar to the LC-MS sample preparation.

• Derivatization (Silylation):

  • Evaporate the extracted sample to complete dryness under nitrogen.

  • Add 50 µL of a silylating agent such as N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) with 1% trimethylchlorosilane (TMCS) or N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% TMCS.

  • Add 50 µL of a suitable solvent like pyridine (B92270) or acetonitrile.

  • Heat the mixture at 60-70°C for 30-60 minutes to form the trimethylsilyl (B98337) (TMS) ester of isotretinoin.

  • Cool the sample to room temperature before injection.

2. Gas Chromatographic Conditions:

• Column: A low-polarity capillary column, such as a 5% phenyl-methylpolysiloxane (e.g., DB-5ms or HP-5ms), 30 m x 0.25 mm ID, 0.25 µm film thickness.

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Injector Temperature: 250-280°C.

• Oven Temperature Program: Start at an initial temperature of ~150°C, hold for 1-2 minutes, then ramp at 10-20°C/min to a final temperature of 280-300°C, and hold for 5-10 minutes.

3. Mass Spectrometric Conditions:

• Ionization: Electron Ionization (EI) at 70 eV.

• Detection: Selected Ion Monitoring (SIM) of characteristic ions for the TMS-derivatives of isotretinoin and Isotretinoin-d5.

Visualizing the Methodologies

To further clarify the experimental processes and the basis of comparison, the following diagrams have been generated using Graphviz.

Figure 1: Experimental Workflows for LC-MS and GC-MS Analysis of Isotretinoin.

Figure 2: Key Parameters for the Cross-Validation of Analytical Methods.

Conclusion and Recommendations

Both LC-MS and GC-MS are powerful techniques capable of the sensitive and specific quantification of isotretinoin.

LC-MS is generally the preferred method for high-throughput bioanalysis of isotretinoin. The primary advantages are the simpler sample preparation, which does not require a derivatization step, and the ability to directly analyze the thermally labile isotretinoin molecule. This leads to faster analysis times and potentially less sample degradation. The use of a deuterated internal standard like Isotretinoin-d5 effectively mitigates matrix effects, ensuring high accuracy and precision[1].

GC-MS remains a viable and valuable alternative, particularly in laboratories where LC-MS is not available or for specific research applications. While the mandatory derivatization step adds complexity and time to the sample preparation process, it can lead to excellent chromatographic resolution and high sensitivity. GC-MS can be less susceptible to the ion suppression effects often encountered in ESI-LC-MS.

Recommendation: For routine clinical monitoring and high-throughput studies, a validated LC-MS/MS method using Isotretinoin-d5 is the recommended approach due to its speed, simplicity, and high sensitivity. For laboratories equipped primarily for GC-MS, a properly validated method with a derivatization step can provide accurate and reliable results for isotretinoin quantification. The choice between the two will ultimately depend on the specific requirements of the study, available instrumentation, and the expertise of the laboratory personnel.

References

• 1. gcms.cz [gcms.cz]
• 2. environics.com [environics.com]